5-Methylnonane

• CAS: 15869-85-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 5-Methylnonane at Standard Temperature and Pressure

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylnonane is a branched-chain alkane with the chemical formula C10H22. As a member of the hydrocarbon family, it is a nonpolar organic compound. Understanding its physical properties at standard temperature and pressure (STP) is crucial for its application in various fields, including its use as a solvent, in fuel research, and as a reference compound in analytical chemistry. This guide provides a comprehensive overview of the key physical characteristics of 5-Methylnonane, details the experimental methodologies for their determination, and presents a logical workflow for such characterization.

Core Physical Properties of 5-Methylnonane

The physical properties of 5-Methylnonane are summarized in the table below. These values have been compiled from various chemical databases and literature sources.

Physical Property	Value	Units
Molecular Formula	C₁₀H₂₂	-
Molecular Weight	142.28	g/mol
Melting Point	-87.7[1][2][3]	°C
Boiling Point	164.9 - 165[1][2][3][4]	°C at 760 mmHg
Density	0.73 - 0.733[1][2][3][4][5]	g/cm³ at 20°C
Refractive Index	1.4110 to 1.4140[2][3][6]	-
Vapor Pressure	2.5 ± 0.1[7]	mmHg at 25°C
Flash Point	37.2 - 38[1][2][3][4][6]	°C
Water Solubility	0.8985 (estimated)[8]	mg/L at 25°C
LogP (Octanol/Water Partition Coefficient)	5.890 (estimated)[8]	-

Experimental Protocols for Determination of Physical Properties

The accurate determination of the physical properties of 5-Methylnonane relies on standardized experimental procedures. Below are detailed methodologies for measuring the key properties listed above.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. A common and effective method is the Thiele Tube Method .[2][9]

• Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at one end), heating oil, and a heat source.

• Procedure:

  • A small amount of 5-Methylnonane (a few milliliters) is placed in the fusion tube.

  • The capillary tube, with its sealed end up, is placed inside the fusion tube containing the sample.

  • The fusion tube is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level.

  • This assembly is placed in a Thiele tube containing heating oil, ensuring the sample is immersed.

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

  • As the temperature rises, air trapped in the capillary tube will bubble out. The heating is continued until a steady stream of bubbles emerges from the open end of the capillary tube.

  • The heat source is then removed, and the apparatus is allowed to cool.

  • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[9]

Determination of Melting Point

For substances that are solid at or below room temperature, the melting point is a key indicator of purity. While 5-Methylnonane is a liquid at STP, its melting point is determined using similar principles, often with a cooling stage. A common method is using a Melting Point Apparatus .[3][10]

• Apparatus: Melting point apparatus (with heating block and viewing lens), capillary tubes.

• Procedure:

  • A small amount of the solidified sample (previously frozen) is introduced into a capillary tube, which is then sealed.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire solid has turned to liquid are recorded. This range is the melting point. For a pure compound, this range is typically narrow.[3][10]

Determination of Density

Density is the mass per unit volume of a substance. For liquids like 5-Methylnonane, the Pycnometer Method is a precise technique.[11]

• Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance.

• Procedure:

  • The mass of the clean, dry pycnometer is accurately measured.

  • The pycnometer is filled with 5-Methylnonane, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid is carefully wiped off.

  • The mass of the pycnometer filled with the liquid is measured.

  • The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[11]

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a characteristic property. It is commonly measured using a Refractometer .

• Apparatus: Abbe refractometer, light source (often built-in), and a temperature-controlled water bath.

• Procedure:

  • The refractometer is calibrated using a standard substance with a known refractive index (e.g., distilled water).

  • A few drops of 5-Methylnonane are placed on the prism of the refractometer.

  • The prism is closed, and the sample is allowed to reach thermal equilibrium with the instrument, which is maintained at a specific temperature (e.g., 20°C) by the water bath.

  • The light source is switched on, and the eyepiece is adjusted until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature. The Static Method is a direct way to measure this property.

• Apparatus: A vacuum-tight container, a pressure transducer or manometer, a temperature-controlled bath, and a vacuum pump.

• Procedure:

  • A purified sample of 5-Methylnonane is placed in the container.

  • The container is cooled (e.g., with liquid nitrogen) to freeze the sample, and the system is evacuated to remove any non-condensable gases.

  • The container is sealed and placed in a temperature-controlled bath set to the desired temperature.

  • As the sample vaporizes, the pressure inside the container increases and eventually reaches a stable value.

  • This equilibrium pressure, measured by the transducer, is the vapor pressure of the substance at that temperature.[12]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow. The Capillary Viscometer Method is a common technique for determining the kinematic viscosity of liquids.[5][7]

• Apparatus: Ostwald viscometer or a similar capillary viscometer, a temperature-controlled water bath, and a stopwatch.

• Procedure:

  • A known volume of 5-Methylnonane is introduced into the viscometer.

  • The viscometer is placed vertically in a temperature-controlled water bath until the sample reaches the desired temperature.

  • The liquid is drawn up through the capillary tube to a point above the upper timing mark.

  • The liquid is then allowed to flow down through the capillary under gravity.

  • The time taken for the liquid meniscus to pass between the upper and lower timing marks is accurately measured.

  • The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer. The dynamic viscosity can then be found by multiplying the kinematic viscosity by the density of the liquid at that temperature.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental determination of the physical properties of a liquid organic compound such as 5-Methylnonane.

Caption: A flowchart illustrating the key stages in the characterization of the physical properties of a liquid sample.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 5-Methylnonane at standard temperature and pressure. The inclusion of structured data in a tabular format, along with comprehensive experimental protocols, offers a valuable resource for researchers and professionals in the fields of chemistry and drug development. The visualized workflow further clarifies the logical progression of tasks involved in such a characterization study. Accurate knowledge and application of these properties and methodologies are fundamental to ensuring the successful use of 5-Methylnonane in scientific and industrial applications.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. blog.rheosense.com [blog.rheosense.com]
• 6. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. mt.com [mt.com]
• 12. Vapor pressure - Wikipedia [en.wikipedia.org]

Synthesis of 5-Methylnonane via Decane Isomerization: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-methylnonane through the catalytic isomerization of n-decane. This process is of significant interest for producing high-quality branched alkanes, which have applications as fine chemical intermediates and high-performance fuels. This document details the underlying reaction mechanisms, experimental protocols, and quantitative data derived from scientific literature, tailored for professionals in research and development.

Introduction to Decane Isomerization

The isomerization of linear alkanes, such as n-decane, into their branched counterparts is a key industrial process for enhancing the octane number of gasoline and improving the cold-flow properties of diesel fuels. The target molecule, 5-methylnonane, is a monobranched isomer of decane. The synthesis is typically achieved through hydroisomerization, a process that utilizes a bifunctional catalyst in a hydrogen atmosphere. This approach balances the isomerization reaction with the suppression of undesirable side reactions like cracking.

The catalyst is central to the process and generally consists of a noble metal, for its hydrogenation/dehydrogenation function, dispersed on a solid acid support, which facilitates the skeletal rearrangement of the carbon chain.

Catalytic Systems and Reaction Mechanisms

The hydroisomerization of n-decane to 5-methylnonane proceeds over a bifunctional catalyst, which possesses both metallic and acidic active sites. Platinum supported on a medium-pore zeolite, such as ZSM-22 or SAPO-11, is a commonly employed catalytic system.

The reaction mechanism is a well-established sequence of steps:

• Dehydrogenation: n-Decane is first dehydrogenated on a platinum (Pt) site to form n-decene isomers.

• Protonation: The n-decene isomer diffuses to a Brønsted acid site on the zeolite support and is protonated to form a secondary decyl carbenium ion.

• Isomerization: The secondary carbenium ion undergoes skeletal rearrangement to a more stable tertiary carbenium ion. This can occur through a protonated cyclopropane (PCP) intermediate, leading to the formation of a methylnonyl carbenium ion.

• Deprotonation and Hydrogenation: The branched carbenium ion can then deprotonate to form a methylnonene isomer, which subsequently diffuses to a Pt site and is hydrogenated to 5-methylnonane (and other methylnonane isomers).

Cracking is a competing reaction pathway where the carbenium ion undergoes β-scission, breaking the carbon chain and producing lighter alkanes. The process conditions and catalyst properties are optimized to favor isomerization over cracking.

Reaction Pathway Diagram

Caption: Bifunctional reaction mechanism for n-decane hydroisomerization.

Experimental Protocols

This section outlines a typical experimental procedure for the synthesis of 5-methylnonane from n-decane in a laboratory setting.

Catalyst Preparation (0.5 wt% Pt/ZSM-22)

A common method for preparing the bifunctional catalyst is incipient wetness impregnation.

• Support Preparation: The H-ZSM-22 zeolite support is calcined in air at 550 °C for 3 hours to remove any adsorbed water and organic residues.

• Impregnation Solution: An aqueous solution of a platinum precursor, such as tetraammineplatinum(II) nitrate (--INVALID-LINK--₂), is prepared. The concentration is calculated to achieve a final platinum loading of 0.5% by weight on the catalyst.

• Impregnation: The platinum precursor solution is added dropwise to the dried H-ZSM-22 zeolite powder until the pores are completely filled.

• Drying and Calcination: The impregnated support is dried in an oven at 110 °C overnight, followed by calcination in a flow of dry air. The temperature is ramped up to 350 °C and held for 3 hours.

Experimental Setup and Procedure

The hydroisomerization is typically conducted in a continuous-flow fixed-bed reactor system.

Caption: Experimental workflow for continuous hydroisomerization.

Procedure:

• Catalyst Loading: Approximately 1-5 grams of the prepared Pt/ZSM-22 catalyst pellets are loaded into the stainless-steel fixed-bed reactor.

• Catalyst Activation (In-situ Reduction): The catalyst is reduced in-situ by heating to 400-450 °C under a flow of hydrogen for 2-4 hours.

• Reaction Start-up: After reduction, the reactor is cooled to the desired reaction temperature (e.g., 250-350 °C) under a continuous hydrogen flow. The system is then pressurized with hydrogen to the target pressure (e.g., 1-3 MPa).

• Feeding Reactants: Liquid n-decane is introduced into the system using a high-performance liquid chromatography (HPLC) pump. It is mixed with the hydrogen stream before being vaporized and passed through the preheater to ensure it enters the reactor in the gas phase.

• Reaction: The gaseous mixture of n-decane and hydrogen flows through the heated catalyst bed where the isomerization reaction occurs.

• Product Collection and Analysis: The reactor effluent is cooled in a condenser to liquefy the C5+ products. The mixture then enters a gas-liquid separator. The liquid products are collected periodically for analysis. The gaseous products can be analyzed online or collected in gas bags.

• Product Analysis: The liquid product composition is determined using gas chromatography (GC) equipped with a flame ionization detector (FID) and a capillary column suitable for hydrocarbon analysis (e.g., PONA). This allows for the quantification of remaining n-decane, 5-methylnonane, other decane isomers, and any cracking products.

Quantitative Data and Performance Metrics

The performance of the n-decane hydroisomerization process is evaluated based on conversion, selectivity, and yield. The data presented below is a summary of typical results obtained under various conditions.

Parameter	Catalyst System	Temperature (°C)	Pressure (MPa)	WHSV (h⁻¹)	n-Decane Conversion (%)	Isomer Selectivity (%)	Isomer Yield (%)
Run 1	Pt/ZSM-22	280	2.0	2.0	75.2	84.8	63.8
Run 2	Pt/SAPO-11	275	Atmospheric	0.5 (LHSV)	56.8	-	-
Run 3	Pt/HZ22-LM-4	~320	-	-	~80	~80	64.0
Run 4	Pt/H-Beta	220	3.0	-	-	High	-

WHSV = Weight Hourly Space Velocity; LHSV = Liquid Hourly Space Velocity. Data is compiled from various sources for illustrative purposes.

The primary products of n-decane isomerization are monobranched isomers, including 2-methylnonane, 3-methylnonane, 4-methylnonane, and 5-methylnonane. The distribution among these isomers is influenced by the catalyst pore structure and reaction conditions. While specific yields for 5-methylnonane are not always reported individually, it is a significant component of the monobranched isomer fraction. Higher temperatures generally lead to higher conversion but may decrease selectivity towards isomers due to increased cracking.

Conclusion

The synthesis of 5-methylnonane from n-decane is effectively achieved through catalytic hydroisomerization over bifunctional catalysts, such as Pt/ZSM-22. This process involves a sophisticated interplay between the metallic and acidic functions of the catalyst. By carefully controlling the experimental parameters, including temperature, pressure, and space velocity, it is possible to achieve high yields of isomerized products while minimizing cracking. The protocols and data presented in this guide provide a solid foundation for researchers and professionals to develop and optimize processes for the production of 5-methylnonane and other valuable branched alkanes.

Spectroscopic Analysis of 5-Methylnonane: A Technical Guide

This guide provides a comprehensive overview of the key spectroscopic data for 5-methylnonane (C₁₀H₂₂), a branched alkane. It is intended for researchers, scientists, and professionals in drug development and chemical analysis who require detailed spectral information and methodologies for structural elucidation and identification. The data presented includes Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following sections summarize the quantitative spectroscopic data for 5-methylnonane, presented in tabular format for clarity and comparative analysis.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Due to the symmetry of 5-methylnonane, certain proton and carbon environments are chemically equivalent, simplifying the resulting spectra.

Table 1: ¹H NMR Spectroscopic Data for 5-Methylnonane

Signal	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
A	~0.88	Triplet	6H	C1-H₃, C9-H₃
B	~0.84	Doublet	3H	C5-CH₃
C	~1.25	Multiplet	12H	C2-H₂, C3-H₂, C4-H₂, C6-H₂, C7-H₂, C8-H₂
D	~1.10	Multiplet	1H	C5-H

Note: Data is a representative interpretation based on typical alkane chemical shifts. Actual spectra may show overlapping multiplets.[1][2]

Table 2: ¹³C NMR Spectroscopic Data for 5-Methylnonane

Carbon Atom	Chemical Shift (ppm)
C1, C9	~14.2
C5-CH₃	~19.5
C2, C8	~23.1
C3, C7	~29.8
C5	~34.5
C4, C6	~36.8

Note: Data is sourced from publicly available spectral databases.[3][4]

Electron Ionization Mass Spectrometry (EI-MS) of 5-methylnonane results in fragmentation patterns characteristic of branched alkanes. The molecular ion (M⁺) peak is observed, though it may be of low intensity.

Table 3: Key Mass Spectrometry Data (EI-MS) for 5-Methylnonane

m/z	Relative Intensity (%)	Assignment
142	1.4	Molecular Ion [M]⁺
113	1.0	[M-C₂H₅]⁺
98	1.3	[M-C₃H₆]⁺
85	54.7	[M-C₄H₉]⁺ (cleavage at C4-C5)
84	32.5	[M-C₄H₁₀]⁺
71	6.7	[C₅H₁₁]⁺
57	28.3	[C₄H₉]⁺
43	100.0	[C₃H₇]⁺ (Base Peak)

Data compiled from the NIST Mass Spectrometry Data Center and ChemicalBook.[5][6][7] The molecular weight of 5-methylnonane is 142.28 g/mol .[6][7][8][9]

The IR spectrum of an alkane like 5-methylnonane is dominated by C-H stretching and bending vibrations.

Table 4: Infrared (IR) Absorption Data for 5-Methylnonane

Frequency Range (cm⁻¹)	Vibration Type	Description
2850 - 3000	C-H Stretch	Strong absorptions characteristic of sp³ C-H bonds.[10][11][12]
1450 - 1470	C-H Bend (Scissoring)	Medium intensity absorption from CH₂ groups.[11][13]
1375 - 1385	C-H Bend (Rocking)	Medium intensity absorption from CH₃ groups.[11][13]
~725	C-H Bend (Rocking)	A weaker absorption may be present due to the long alkyl chains.[11]

Note: The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of C-C stretching and other bending vibrations unique to the molecule.[11]

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques used to analyze alkanes such as 5-methylnonane.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

• Sample Preparation: A sample of 5-methylnonane is dissolved in an appropriate deuterated solvent (e.g., CDCl₃) in a standard NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard for chemical shift referencing (0.00 ppm).

• ¹H NMR Acquisition:

  • The spectrum is acquired on a high-field NMR spectrometer.

  • Typical parameters include a 30-45 degree pulse angle and a relaxation delay of 1-2 seconds.

  • Sufficient scans are collected to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled ¹³C NMR spectrum is acquired to produce a spectrum where each unique carbon appears as a singlet.[14]

  • Due to the low natural abundance of ¹³C (~1.1%) and its weaker magnetic moment, a larger number of scans and a longer relaxation delay (2-5 seconds) are required compared to ¹H NMR.[14][15]

• Data Processing: The raw data (Free Induction Decay) is processed using a Fourier transform, followed by phase and baseline correction. The chemical shifts are referenced to the TMS signal.[15]

Objective: To separate 5-methylnonane from any impurities and obtain its mass spectrum for identification and fragmentation analysis.[16]

• Sample Preparation: A dilute solution of the sample is prepared in a volatile solvent like acetone or hexane.[17]

• GC Separation:

  • A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.[18]

  • The GC is equipped with a capillary column suitable for hydrocarbon analysis (e.g., ZB-5MSplus).[18]

  • A temperature program is used to separate components based on their boiling points. A typical program might start at 60°C, hold for a few minutes, then ramp up to 250-270°C.[18]

  • Helium is commonly used as the carrier gas.[18]

• MS Detection (Electron Ionization):

  • As compounds elute from the GC column, they enter the ion source of the mass spectrometer.

  • The molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[17]

  • The resulting positively charged ions (the molecular ion and fragment ions) are separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge (m/z) ratio.[17]

• Data Analysis: The resulting mass spectrum, a plot of ion abundance versus m/z, is analyzed. The fragmentation pattern is compared to spectral libraries (like NIST) for confirmation.[16]

Objective: To identify the functional groups present in the molecule based on the absorption of infrared radiation.

• Sample Preparation: For a liquid sample like 5-methylnonane, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Data Acquisition:

  • A background spectrum of the empty spectrometer is recorded.

  • The prepared sample is placed in the IR beam path.

  • The sample spectrum is recorded over a typical range of 4000 to 600 cm⁻¹.

• Data Analysis: The spectrum is analyzed by identifying characteristic absorption bands. For an alkane, the primary focus is on the C-H stretching region (3000-2850 cm⁻¹) and the C-H bending regions (1470-1350 cm⁻¹).[11][19]

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic identification of an unknown organic compound, such as 5-methylnonane.

Caption: Logical workflow for spectroscopic analysis of an organic compound.

References

• 1. 5-METHYLNONANE(15869-85-9) 1H NMR spectrum [chemicalbook.com]
• 2. Alkanes | OpenOChem Learn [learn.openochem.org]
• 3. 5-METHYLNONANE(15869-85-9) 13C NMR spectrum [chemicalbook.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. 5-METHYLNONANE(15869-85-9) MS spectrum [chemicalbook.com]
• 6. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nonane, 5-methyl- [webbook.nist.gov]
• 8. Nonane, 5-methyl- [webbook.nist.gov]
• 9. Nonane, 5-methyl- [webbook.nist.gov]
• 10. uobabylon.edu.iq [uobabylon.edu.iq]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. youtube.com [youtube.com]
• 13. IR spectrum: Alkanes [quimicaorganica.org]
• 14. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 15. benchchem.com [benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. memphis.edu [memphis.edu]
• 18. 2.9. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis [bio-protocol.org]
• 19. amherst.edu [amherst.edu]

Technical Whitepaper: Investigating the Presence of 5-Methylnonane in Natural Sources

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the current knowledge regarding the natural occurrence of 5-methylnonane. While direct, widespread evidence of 5-methylnonane in natural sources is limited, its chemical properties are consistent with those of volatile organic compounds (VOCs) used in insect chemical communication. This guide focuses on its potential role as an insect semiochemical and details the rigorous experimental protocols required for its identification and confirmation from biological samples.

Introduction: The Scarcity of 5-Methylnonane in Nature

5-Methylnonane (C₁₀H₂₂) is a branched-chain alkane.[1][2][3] A comprehensive review of scientific literature indicates that it is not a widely reported natural product. It is most commonly available as a synthetic compound used as a reference standard in chemical analysis.[4][5] The Good Scents Company database notes that it is "found in nature," but does not provide specific sources or primary literature citations.[6]

Given its volatility and structure, the most plausible role for 5-methylnonane in a natural context is as a semiochemical, specifically an insect pheromone.[7] Alkanes and other hydrocarbons are fundamental components of insect communication, used for signaling in processes like mating, aggregation, and alarm.[7] Therefore, this guide provides the technical framework for investigating and identifying 5-methylnonane in entomological sources.

Physicochemical Properties of 5-Methylnonane

A summary of the key physical and chemical properties of 5-methylnonane is essential for developing appropriate analytical methods. The data below has been compiled from various chemical databases.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₂	[1][2][3][5]
Molecular Weight	142.29 g/mol	[1][2][5]
CAS Number	15869-85-9	[1][2][4][5]
Physical State	Liquid	[1]
Appearance	Colorless	[1]
Specific Gravity	0.73	[1]
IUPAC Name	5-methylnonane	[3]

Experimental Protocols for Identification in Natural Sources

The definitive identification of a volatile compound like 5-methylnonane from a complex biological matrix requires a robust and multi-faceted analytical approach. Gas Chromatography-Mass Spectrometry (GC-MS) is the primary technique used for the separation and identification of such compounds.[8] The following protocols outline a comprehensive workflow for identifying insect semiochemicals.

Sample Collection and Preparation

The choice of sample collection method is critical and depends on the nature of the insect and the volatility of the target compound.

Protocol 1: Headspace Volatile Collection using Solid-Phase Microextraction (SPME)

This method is ideal for trapping volatile compounds released by live insects without the use of solvents.[8]

• Materials: SPME fiber assembly (e.g., DVB/CAR/PDMS for broad volatility range), 20 mL headspace vials, heating block.[8][9]

• Procedure:

  • Place the live insect(s) or a specific gland into a clean headspace vial.[8]

  • Seal the vial and allow it to equilibrate. Gentle heating (e.g., 40-60°C) can facilitate the release of volatiles.[8]

  • Expose the SPME fiber to the headspace above the sample for a defined period (e.g., 30-60 minutes) to allow for the adsorption of analytes.[10]

  • Retract the fiber and immediately introduce it into the heated GC-MS injector port for thermal desorption.[8][9]

Protocol 2: Solvent Extraction of Glands or Whole Bodies

This method is suitable for less volatile compounds or when analyzing the total amount of a compound within a gland.[8]

• Materials: Dissection tools, glass vials (1.5 mL), high-purity hexane or dichloromethane.

• Procedure:

  • Carefully dissect the relevant pheromone gland or use the whole insect body.

  • Place the tissue into a glass vial containing a small, precise volume of solvent (e.g., 50-100 µL of hexane).[8]

  • Allow the extraction to proceed for at least 30 minutes.[8] Agitate gently to ensure thorough extraction.

  • The resulting solvent extract can be injected directly into the GC-MS system.[8]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS separates the components of the extract and provides a mass spectrum for each, which acts as a chemical fingerprint.

• GC Column: A non-polar column (e.g., DB-5ms) is typically suitable for alkane analysis.

• Injector Temperature: Set high enough to ensure complete volatilization (e.g., 250°C).[9]

• Oven Program: A typical program starts at a low temperature (e.g., 40°C), holds for several minutes, and then ramps up at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C).

• Carrier Gas: Helium at a constant flow rate.[9]

• Mass Spectrometer: Operated in full scan mode to acquire a complete mass spectrum. For trace-level detection, Selected Ion Monitoring (SIM) mode can be used if the target ions for 5-methylnonane are known.[9]

Compound Confirmation

Confirming the identity of a peak as 5-methylnonane requires multiple points of evidence.

• Retention Time Match: The retention time of the unknown peak in the sample must exactly match the retention time of an authentic 5-methylnonane standard analyzed under the identical GC-MS conditions.[9]

• Mass Spectrum Match: The mass spectrum of the unknown peak must match the library spectrum (e.g., from NIST) and, more importantly, the mass spectrum of the authentic standard.[9]

• Co-injection: A sample should be spiked with a small amount of the authentic 5-methylnonane standard.[9] When re-analyzed, the peak of interest should increase in intensity without the appearance of a new, separate peak. This confirms that the unknown compound and the standard co-elute perfectly.[9]

Biological Activity Confirmation (GC-EAD)

For semiochemicals, it is crucial to demonstrate that the identified compound elicits a response in the insect. Gas Chromatography-Electroantennographic Detection (GC-EAD) is a powerful technique for this purpose.[11][12] In a GC-EAD system, the column effluent is split between the MS detector and a live insect antenna, allowing for simultaneous chemical identification and measurement of the antenna's electrical response.[12] A strong antennal response to the peak identified as 5-methylnonane would provide definitive evidence of its biological relevance.

Visualizations: Workflows and Logic Diagrams

The following diagrams, created using the DOT language, illustrate the key processes described in the protocols.

Caption: Experimental workflow for the identification of volatile semiochemicals.

Caption: Logic diagram for the confirmation of a compound's identity via GC-MS.

Conclusion

While 5-methylnonane is not documented as a common natural product, its potential existence as a trace-level insect semiochemical cannot be discounted. Its structural similarity to known insect pheromones makes it a candidate for investigation in chemical ecology studies. For researchers in drug development, understanding the natural roles of such lipophilic compounds can provide insights into novel biological targets and interactions. The experimental framework provided here offers a robust methodology for the discovery and definitive identification of 5-methylnonane and other volatile compounds from complex natural sources, moving from speculative presence to confirmed biological relevance.

References

• 1. labproinc.com [labproinc.com]
• 2. Nonane, 5-methyl- [webbook.nist.gov]
• 3. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. esslabshop.com [esslabshop.com]
• 5. scbt.com [scbt.com]
• 6. 5-methyl nonane, 15869-85-9 [thegoodscentscompany.com]
• 7. Insect pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]

An In-Depth Technical Guide to 5-Methylnonane: Nomenclature, Properties, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylnonane is a branched-chain alkane, a class of saturated hydrocarbons. While seemingly simple in structure, a thorough understanding of its chemical identity, properties, and analytical characterization is crucial for its use as a reference compound, in petrochemical research, and as a potential component or impurity in various chemical processes relevant to the pharmaceutical and chemical industries. This technical guide provides a comprehensive overview of 5-Methylnonane, including its nomenclature, physicochemical properties, detailed experimental protocols for its analysis, and safety information.

IUPAC Nomenclature and Synonyms

The systematic naming of organic compounds follows the rules established by the International Union of Pure and Applied Chemistry (IUPAC). For 5-Methylnonane, the nomenclature is determined by identifying the longest continuous carbon chain and the position of any substituents.

Synonyms and Identifiers:

• Nonane, 5-methyl-[1][2]

• 5-methyl nonane[3]

• 5-methyl-nonane[3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 5-Methylnonane is presented in the tables below. This data is essential for its handling, analysis, and application in a laboratory setting.

Table 1: General and Physicochemical Properties of 5-Methylnonane

Property	Value	Reference(s)
Molecular Formula	C10H22	[1][2][4]
Molecular Weight	142.28 g/mol	[1][2]
CAS Number	15869-85-9	[1][2]
Appearance	Colorless liquid	[4]
Boiling Point	165.10 °C @ 760 mmHg	[5]
Melting Point	-87.7 °C	[5]
Density	0.733 g/cm³	[3]
Flash Point	37.2 °C	[3]
Solubility	Insoluble in water; Soluble in organic solvents	[4]
Refractive Index	1.412	[5]
Vapor Pressure	2.53 mmHg @ 25 °C	[5]

Table 2: Spectroscopic and Chromatographic Data for 5-Methylnonane

Data Type	Key Features/Values	Reference(s)
¹H NMR	δ (ppm): ~1.28, ~1.23, ~1.09, ~0.89, ~0.84	[1]
¹³C NMR	Chemical shifts observed for the different carbon environments.	[6]
Mass Spectrum (MS)	Molecular Ion (M+): m/z 142. Key fragments corresponding to the loss of alkyl groups.	[7]
Infrared (IR) Spectrum	C-H stretching and bending vibrations characteristic of alkanes.	[4]
Kovats Retention Index	Standard non-polar: 962.1, 958.1, 959.8, 963, 961, etc.	[2]

Synthesis and Toxicology

Synthesis of 5-Methylnonane

5-Methylnonane is typically produced on an industrial scale through the isomerization of linear alkanes found in petroleum fractions. For laboratory-scale synthesis, while not commonly published due to its commercial availability, a plausible route would involve a Grignard reaction.

Generalized Synthetic Approach: Grignard Reaction

A suitable Grignard reagent, such as butylmagnesium bromide, can be reacted with a ketone, like 2-hexanone. The resulting tertiary alcohol is then deoxygenated to yield the alkane. This is a multi-step process that requires anhydrous conditions and careful purification. A detailed, generalized protocol for a Grignard reaction is provided in the experimental protocols section.

Toxicological Profile

Specific toxicological studies on 5-Methylnonane are not extensively available in the public domain. However, as a member of the alkane family and a hydrocarbon solvent, its toxicological properties can be inferred from related compounds.

• General Toxicity: Alkanes are generally considered to have low systemic toxicity.[8] The primary hazards are associated with their physical properties.

• Aspiration Hazard: Like other low-viscosity hydrocarbons, 5-Methylnonane may be fatal if swallowed and enters the airways.[2]

• Inhalation: High concentrations of vapor can cause central nervous system (CNS) depression and respiratory irritation.[5]

• Skin and Eye Contact: Prolonged or repeated skin contact may cause defatting and dermatitis. Direct eye contact can cause irritation.

• Flammability: 5-Methylnonane is a flammable liquid and vapor.[2]

Experimental Protocols for Toxicological Assessment:

Standard toxicological assessments for a compound like 5-Methylnonane would typically involve acute toxicity studies (oral, dermal, inhalation), skin and eye irritation studies, and genotoxicity assays.[9] Protocols for these are standardized by organizations such as the OECD. A general protocol for a human patch test for skin irritation is described in the experimental protocols section.

Experimental Protocols

The following are detailed, representative protocols for the synthesis and analysis of 5-Methylnonane.

Generalized Synthesis via Grignard Reaction (Hypothetical for 5-Methylnonane)

This protocol outlines the general steps for the synthesis of a tertiary alcohol, a precursor to a branched alkane like 5-Methylnonane, using a Grignard reaction.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromobutane (for the Grignard reagent)

• 2-Hexanone (as the electrophile)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Iodine crystal (as an initiator)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be flame-dried to ensure anhydrous conditions.

  • Place magnesium turnings in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add a small amount of anhydrous diethyl ether and a crystal of iodine.

  • Slowly add a solution of 1-bromobutane in anhydrous diethyl ether. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

  • Once the reaction starts, add the remaining 1-bromobutane solution dropwise, maintaining a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with the Ketone:

  • Cool the Grignard reagent to 0 °C in an ice bath.

  • Slowly add a solution of 2-hexanone in anhydrous diethyl ether dropwise with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain the crude tertiary alcohol.

  • The alcohol would then need to undergo a deoxygenation reaction (e.g., Barton-McCombie deoxygenation) to yield 5-Methylnonane.

  • Purify the final product by distillation or column chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column (e.g., non-polar DB-5ms or similar).

• Carrier gas: Helium.

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample containing 5-Methylnonane in a suitable volatile solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

• Instrument Setup:

  • Set the GC oven temperature program. A typical program might start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

  • Set the injector temperature to 250°C and the transfer line temperature to 280°C.

  • Set the carrier gas flow rate to approximately 1 mL/min.

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400) in electron ionization (EI) mode.

• Injection and Data Acquisition: Inject 1 µL of the prepared sample into the GC.

• Data Analysis:

  • Analyze the resulting total ion chromatogram (TIC) to determine the retention time of 5-Methylnonane.

  • Examine the mass spectrum corresponding to the chromatographic peak of 5-Methylnonane.

  • Confirm the identity by comparing the obtained mass spectrum with a reference library (e.g., NIST). The mass spectrum should show the molecular ion peak and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Procedure for ¹H and ¹³C NMR:

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Methylnonane in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• ¹H NMR Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Process the spectrum by Fourier transformation, phase correction, and baseline correction. Reference the spectrum to tetramethylsilane (TMS) at 0.00 ppm.

• ¹³C NMR Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Process the spectrum similarly and reference it to the solvent signal (e.g., 77.16 ppm for CDCl₃).

Infrared (IR) Spectroscopy

Procedure for Liquid Sample (Neat):

• Sample Preparation: Place one drop of neat 5-Methylnonane onto a salt plate (e.g., NaCl or KBr). Place a second salt plate on top to create a thin liquid film.

• Data Acquisition:

  • Place the salt plates in the spectrometer's sample holder.

  • Acquire the spectrum over a typical range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for C-H stretching and bending vibrations.

Human Patch Test for Skin Irritation (General Protocol)

This is a generalized protocol for assessing the skin irritation potential of a substance.

Procedure:

• A small amount of the test substance (5-Methylnonane) is applied to a patch.

• The patch is applied to the skin of human volunteers, typically on the back or forearm.

• The exposure time is typically 4 hours.[10]

• After patch removal, the skin is observed for signs of irritation (erythema and edema) at specified time points (e.g., 24, 48, and 72 hours).[10]

• The severity of the reaction is scored based on a standardized scale.

Conclusion

5-Methylnonane, while a structurally simple alkane, possesses a defined set of properties and analytical characteristics that are important for its use in scientific research and industry. This guide has provided a comprehensive overview of its nomenclature, physicochemical and spectroscopic data, and detailed experimental protocols for its synthesis and analysis. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals who may encounter or utilize this compound in their work.

References

• 1. 5-METHYLNONANE(15869-85-9) MS [m.chemicalbook.com]
• 2. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Methylnonane｜lookchem [lookchem.com]
• 4. Nonane, 5-methyl- [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. 5-METHYLNONANE(15869-85-9) 13C NMR spectrum [chemicalbook.com]
• 7. Nonane, 5-methyl- [webbook.nist.gov]
• 8. Mechanism of acute inhalation toxicity of alkanes and aliphatic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Review of skin irritation/corrosion Hazards on the basis of human data: A regulatory perspective - PMC [pmc.ncbi.nlm.nih.gov]

Thermochemical properties of 5-Methylnonane

An In-depth Technical Guide on the Thermochemical Properties of 5-Methylnonane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the experimentally determined thermochemical properties of 5-methylnonane. The data presented is crucial for understanding the energetic characteristics of this branched-chain alkane, which can inform its potential applications in various fields, including as a reference compound in combustion studies, in the development of fuels and lubricants, and as a non-polar solvent in chemical synthesis.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 5-methylnonane in its liquid and gaseous states. The data is primarily sourced from the NIST Chemistry WebBook, referencing seminal experimental work in the field.[1][2]

Enthalpy Data

The enthalpy of formation and combustion are fundamental properties for assessing the energy content and stability of a compound.

Property	Value	Units	Phase	Reference
Enthalpy of Formation (ΔfH°)	-307.9 ± 1.6	kJ/mol	Liquid	Moore, Renquist, et al., 1940[2]
Enthalpy of Formation (ΔfH°)	-258.55 ± 1.6	kJ/mol	Gas	Calculated from liquid phase data[2]
Enthalpy of Combustion (ΔcH°)	-6643.1 ± 1.5	kJ/mol	Liquid	Moore, Renquist, et al., 1940[1]

Entropy and Heat Capacity

Entropy and heat capacity data are essential for predicting the thermodynamic behavior of 5-methylnonane over a range of temperatures.

Property	Value	Units	Phase	Reference
Standard Molar Entropy (S°)	425.5	J/mol·K	Liquid	Parks, West, et al., 1941[1]
Molar Heat Capacity (Cp)	313.4	J/mol·K	Liquid	Parks, West, et al., 1941[1]

Experimental Protocols

The thermochemical data for 5-methylnonane were determined through meticulous calorimetric experiments conducted by Moore, Renquist, and Parks in 1940 and Parks, West, and Moore in 1941.[3][4]

Determination of Enthalpy of Combustion using Bomb Calorimetry

The enthalpy of combustion of 5-methylnonane was determined using an adiabatic bomb calorimeter.[5][6] This technique involves the complete combustion of a known mass of the substance in a high-pressure oxygen environment within a sealed container (the "bomb").

Experimental Workflow:

• Sample Preparation: A precise mass of purified 5-methylnonane is placed in a crucible within the bomb calorimeter.

• Pressurization: The bomb is sealed and pressurized with pure oxygen to ensure complete combustion.

• Calorimeter Assembly: The bomb is placed in a container of a known volume of water, which is itself housed in an insulated jacket to minimize heat exchange with the surroundings.

• Ignition and Temperature Measurement: The sample is ignited electrically, and the temperature change of the water is meticulously recorded over time.

• Calculation: The heat released by the combustion reaction is calculated from the temperature rise and the heat capacity of the calorimeter system. The enthalpy of combustion is then determined on a molar basis.

Determination of Heat Capacity and Entropy

The heat capacity of 5-methylnonane was likely determined using a calorimeter designed for measuring heat changes in condensed phases over a range of temperatures.[7][8] The entropy was then calculated from these heat capacity measurements using the Third Law of Thermodynamics.

Experimental Approach:

• Calorimetry: A known quantity of heat is supplied to a sample of 5-methylnonane, and the resulting temperature increase is measured. This allows for the calculation of the heat capacity at a specific temperature.

• Temperature Range: This process is repeated at various temperatures to determine the heat capacity as a function of temperature.

• Entropy Calculation: The standard molar entropy is then calculated by integrating the heat capacity divided by the temperature from absolute zero to the standard temperature (298.15 K), accounting for any phase transitions.

Logical Pathway for Enthalpy of Formation Determination

The standard enthalpy of formation of 5-methylnonane is not measured directly but is calculated from its experimentally determined enthalpy of combustion using Hess's Law.[9][10][11] This thermodynamic principle states that the total enthalpy change for a reaction is independent of the pathway taken.

The following diagram illustrates the logical relationship used to determine the enthalpy of formation of 5-methylnonane.

Logical workflow for calculating the enthalpy of formation.

In this workflow, the experimentally measured enthalpy of combustion of 5-methylnonane and the known standard enthalpies of formation of the combustion products (carbon dioxide and water) are used within the framework of Hess's Law, guided by the stoichiometry of the balanced combustion equation, to calculate the standard enthalpy of formation of 5-methylnonane.

References

• 1. Nonane, 5-methyl- [webbook.nist.gov]
• 2. Nonane, 5-methyl- [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. web.williams.edu [web.williams.edu]
• 6. personal.utdallas.edu [personal.utdallas.edu]
• 7. srd.nist.gov [srd.nist.gov]
• 8. srd.nist.gov [srd.nist.gov]
• 9. 3.6 – Hess’ Law – General Chemistry for Gee-Gees [ecampusontario.pressbooks.pub]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Khan Academy [khanacademy.org]

Solubility of 5-Methylnonane in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-methylnonane, a branched alkane, in various organic solvents. Due to the limited availability of specific experimental data for 5-methylnonane, this guide leverages data from its straight-chain isomer, n-decane, to provide reasonable estimations. Furthermore, it details a standard experimental protocol for determining liquid-liquid solubility and introduces a computational model for predicting solubility.

Core Concept: "Like Dissolves Like"

The solubility of a substance is fundamentally governed by the principle of "like dissolves like." This means that nonpolar compounds, such as the branched alkane 5-methylnonane, will readily dissolve in nonpolar or weakly polar organic solvents.[1][2][3][4][5][6][7] The intermolecular forces at play, primarily van der Waals forces, are similar between the solute (5-methylnonane) and the solvent molecules, leading to miscibility.[1][3][4][5][6] Conversely, 5-methylnonane is expected to be virtually insoluble in highly polar solvents like water, as the strong hydrogen bonding between water molecules would be disrupted without sufficient compensating interactions with the nonpolar alkane.[1][2][3][6]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. All about Solubility of Alkanes [unacademy.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Chirality and Stereoisomers of 5-Methylnonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylnonane, a branched-chain alkane with the chemical formula C10H22, serves as a fundamental example of chirality in aliphatic hydrocarbons. The presence of a stereocenter at the fifth carbon position gives rise to two non-superimposable mirror-image stereoisomers, or enantiomers: (R)-5-methylnonane and (S)-5-methylnonane. While the physical and chemical properties of the racemic mixture are well-documented, data on the individual enantiomers are scarce. This technical guide provides a comprehensive overview of the stereochemistry of 5-methylnonane, including its structural features, and presents detailed experimental methodologies for the enantioselective analysis of chiral alkanes, which are applicable to 5-methylnonane. A logical diagram illustrating the stereoisomeric relationship is also provided.

Introduction to the Chirality of 5-Methylnonane

Chirality is a geometric property of some molecules and ions. A chiral molecule is non-superimposable on its mirror image. The presence of a stereocenter is a common cause of chirality. In the case of 5-methylnonane, the carbon atom at the fifth position (C5) is bonded to four different groups:

• A methyl group (-CH3)

• A hydrogen atom (-H)

• A butyl group (-CH2CH2CH2CH3)

• A butyl group attached differently to the main chain.

This tetrahedral arrangement around the C5 carbon results in two distinct spatial arrangements, leading to the existence of two enantiomers. These enantiomers are identical in most of their physical properties, such as boiling point, melting point, and density, but they differ in their interaction with plane-polarized light, a property known as optical activity.

Stereoisomers of 5-Methylnonane

The two stereoisomers of 5-methylnonane are designated as (R)-5-methylnonane and (S)-5-methylnonane according to the Cahn-Ingold-Prelog (CIP) priority rules. These enantiomers are expected to rotate plane-polarized light to an equal but opposite degree. A mixture containing equal amounts of the (R) and (S) enantiomers is known as a racemic mixture and is optically inactive.

Logical Relationship of 5-Methylnonane Stereoisomers

Caption: Relationship between racemic 5-methylnonane and its enantiomers.

Quantitative Data on Stereoisomers

Property	(R)-5-methylnonane	(S)-5-methylnonane	Racemic 5-methylnonane
Molecular Weight ( g/mol )	142.28	142.28	142.28
Boiling Point (°C)	Expected to be identical	Expected to be identical	~167-169
Density (g/mL)	Expected to be identical	Expected to be identical	~0.73
Specific Rotation ([α]D)	[+x.x°]	[-x.x°]	0°

Note: The specific rotation values are placeholders to illustrate the expected opposite rotation for enantiomers. Actual experimental values would need to be determined.

Experimental Protocols

The separation and analysis of chiral alkanes like 5-methylnonane can be challenging due to their non-polar nature and lack of functional groups. Chiral gas chromatography (GC) is a powerful technique for the enantiomeric resolution of such compounds.

Enantioselective Gas Chromatography (GC)

Objective: To separate and quantify the (R) and (S) enantiomers of 5-methylnonane.

Methodology:

• Instrumentation:

  • Gas chromatograph equipped with a flame ionization detector (FID).

  • Chiral capillary column (e.g., a cyclodextrin-based stationary phase such as heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin).

• Sample Preparation:

  • Prepare a dilute solution of racemic 5-methylnonane in a volatile, achiral solvent (e.g., pentane or hexane). The concentration should be optimized for the detector response, typically in the range of 100-1000 ppm.

• GC Conditions:

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 120 °C) at a controlled rate (e.g., 2 °C/min). The specific temperature program will need to be optimized to achieve baseline separation of the enantiomers.

  • Injection Volume: 1 µL

  • Split Ratio: 100:1 (can be adjusted based on sample concentration).

• Data Analysis:

  • The retention times of the two enantiomers will be slightly different on the chiral column.

  • The peak area of each enantiomer can be used to determine the enantiomeric excess (ee) and the relative amounts of the (R) and (S) isomers in a mixture.

Experimental Workflow for Chiral GC Analysis

Caption: Workflow for the enantioselective analysis of 5-methylnonane.

Conclusion

5-Methylnonane is a simple yet important molecule for understanding the principles of stereochemistry in alkanes. While the synthesis and characterization of its individual enantiomers remain an area for further research, established analytical techniques like chiral gas chromatography provide a robust framework for their separation and analysis. The methodologies and concepts presented in this guide offer a foundation for researchers and professionals in drug development and other scientific fields to explore the chirality of 5-methylnonane and other similar aliphatic hydrocarbons. Further investigation into the specific properties of the (R) and (S) enantiomers could provide valuable insights into their potential applications.

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of 5-Methylnonane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methylnonane (C₁₀H₂₂) is a branched-chain alkane that may be of interest in various fields, including environmental analysis, petrochemical research, and as a potential volatile organic compound (VOC) biomarker. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 5-methylnonane.[1] This document provides a detailed protocol for the analysis of 5-methylnonane using GC-MS, including sample preparation, instrument parameters, and data analysis.

Experimental Protocols

A robust GC-MS method is essential for the accurate analysis of 5-methylnonane. The following sections detail the recommended procedures for sample preparation and GC-MS analysis.

1. Sample Preparation

The choice of sample preparation technique depends on the sample matrix. For the analysis of volatile compounds like 5-methylnonane, several methods can be employed to extract and concentrate the analyte from the sample matrix.[1]

• Liquid Samples (e.g., water, biological fluids):

  • Liquid-Liquid Extraction (LLE): This technique separates analytes based on their solubility in different immiscible solvents. Typically, an organic solvent such as hexane or dichloromethane is used to extract 5-methylnonane from the aqueous sample.

  • Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique where a fused silica fiber coated with a stationary phase is exposed to the sample or its headspace. The analytes adsorb to the fiber and are then thermally desorbed in the GC inlet. This method is highly effective for concentrating volatile organic compounds from liquid and air samples.

• Solid Samples (e.g., soil, tissue):

  • Headspace Analysis: The solid sample is placed in a sealed vial and heated to allow the volatile compounds, including 5-methylnonane, to partition into the headspace. A sample of the headspace gas is then injected into the GC-MS.

  • Purge and Trap: An inert gas is bubbled through a sample (often a solid sample suspended in a liquid), and the volatilized analytes are trapped on a sorbent material. The trap is then heated to desorb the analytes into the GC-MS system.

• Air Samples:

  • Sorbent Tube Sampling: Air is drawn through a tube containing a sorbent material that traps volatile organic compounds. The analytes are then thermally desorbed from the tube directly into the GC-MS.

2. GC-MS Instrumentation and Parameters

The following table outlines typical GC-MS parameters for the analysis of 5-methylnonane. These parameters may require optimization based on the specific instrument and sample matrix.

Parameter	Recommended Setting
Gas Chromatograph
Column	Non-polar capillary column (e.g., HP-5MS, DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow rate of 1.0-1.5 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless or Split (e.g., 50:1), depending on sample concentration
Injection Volume	1 µL
Oven Temperature Program	Initial temperature of 40-60°C, hold for 2-5 minutes, ramp at 5-10°C/min to 250-280°C, hold for 5-10 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	m/z 40-400
Solvent Delay	3-5 minutes

Data Presentation

Quantitative data is crucial for the reliable analysis of 5-methylnonane. The following tables summarize key quantitative parameters.

Table 1: Retention and Identification Data for 5-Methylnonane

Parameter	Value
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
CAS Number	15869-85-9
Kovats Retention Index (Non-polar column)	~961

Table 2: Mass Spectral Data for 5-Methylnonane

The mass spectrum of 5-methylnonane is characterized by a series of fragment ions. The molecular ion peak (M+) at m/z 142 may be of low intensity.

m/z	Relative Intensity	Proposed Fragment
43	High	[C₃H₇]⁺
57	High	[C₄H₉]⁺
71	Moderate	[C₅H₁₁]⁺
85	Moderate	[C₆H₁₃]⁺
142	Low	[C₁₀H₂₂]⁺ (Molecular Ion)

Table 3: Method Validation Parameters (Illustrative)

The following parameters should be determined during method validation to ensure the reliability of the quantitative results. The values provided are typical for the analysis of volatile hydrocarbons and would need to be experimentally established for 5-methylnonane.

Parameter	Typical Range	Description
Linearity (R²)	> 0.995	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.
Limit of Detection (LOD)	0.1 - 10 ng/mL	The lowest concentration of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	0.5 - 50 ng/mL	The lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy.
Accuracy (% Recovery)	80 - 120%	The closeness of the test results obtained by the method to the true value.
Precision (% RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Mandatory Visualization

Caption: Workflow for the GC-MS analysis of 5-Methylnonane.

References

• 1. data.marine.gov.scot [data.marine.gov.scot]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of 5-Methylnonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and efficient sample preparation technique used for the extraction and concentration of volatile and semi-volatile organic compounds (VOCs) from various matrices.[1][2][3] This document provides detailed application notes and a generalized protocol for the sampling and analysis of 5-methylnonane, a branched-chain alkane, using SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS). 5-Methylnonane may be of interest in various fields, including environmental monitoring, food and beverage analysis, and as a potential biomarker in biomedical research.

The headspace SPME technique is particularly suitable for volatile compounds like 5-methylnonane, as it minimizes matrix effects and prolongs the lifespan of the SPME fiber by avoiding direct contact with non-volatile sample components.[4] The selection of an appropriate SPME fiber coating is crucial for the efficient extraction of target analytes. For non-polar compounds such as alkanes, fibers with non-polar or mixed-polarity coatings are generally preferred.

Application Areas

The described methodology can be adapted for the analysis of 5-methylnonane in a variety of sample types, including:

• Environmental Samples: Air and water analysis for monitoring pollutants.

• Food and Beverage: Analysis of flavor and aroma profiles, as well as potential contaminants.

• Biological Samples: Headspace analysis of urine, blood, or breath for biomarker discovery and toxicology studies.

• Industrial Hygiene: Monitoring of workplace air for exposure to volatile organic compounds.

Experimental Workflow

The overall experimental workflow for the SPME sampling and analysis of 5-methylnonane is depicted in the following diagram.

Caption: Experimental workflow for 5-Methylnonane analysis using SPME-GC-MS.

Quantitative Data Summary

The following table summarizes the estimated quantitative performance parameters for the analysis of 5-methylnonane using the described SPME-GC-MS method.

Note: As no specific quantitative data for 5-methylnonane using SPME was found, the following values are estimates based on the analysis of similar volatile alkanes under optimized conditions. Actual performance may vary and method validation is required.

Parameter	Estimated Value	Notes
Linear Range	0.1 - 100 µg/L	In water or equivalent matrices.
Limit of Detection (LOD)	0.01 - 0.05 µg/L	Based on a signal-to-noise ratio of 3.
Limit of Quantification (LOQ)	0.03 - 0.15 µg/L	Based on a signal-to-noise ratio of 10.
Recovery	85 - 105%	Dependant on matrix and optimized parameters.
Precision (RSD%)	< 15%	For replicate measurements.

Experimental Protocols

Materials and Reagents

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad-range VOC analysis, including alkanes.[5][6]

• SPME Manual Holder

• Headspace Vials: 10 mL or 20 mL clear glass vials with PTFE/silicone septa.

• Heating and Agitation System: Hot plate with magnetic stirrer or a dedicated SPME autosampler with incubation capabilities.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless inlet.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent is suitable for alkane analysis.

• 5-Methylnonane Standard: Analytical grade.

• Solvent: Methanol or other suitable solvent for standard preparation.

• High-Purity Helium: Carrier gas.

• Sodium Chloride (NaCl): For salting-out effect (optional).

SPME Headspace Sampling Protocol

• Sample Preparation:

  • For liquid samples (e.g., water), place a 5 mL aliquot into a 10 mL headspace vial.

  • For solid samples, place a known amount (e.g., 1-2 grams) into a 20 mL headspace vial.

  • If using an internal standard, spike the sample at this stage.

  • For aqueous samples, adding NaCl (e.g., to a final concentration of 20-30% w/v) can increase the volatility of the analytes (salting-out effect).

  • Immediately seal the vial with a PTFE/silicone septum and cap.

• SPME Fiber Conditioning:

  • Before first use, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC inlet at a specified temperature (e.g., 270°C for DVB/CAR/PDMS) for a recommended time (e.g., 30-60 minutes).

• Extraction:

  • Place the sealed vial in the heating and agitation system.

  • Incubation/Equilibration: Heat the sample at a controlled temperature (e.g., 60°C) with agitation (e.g., 250 rpm) for a set period (e.g., 15 minutes) to allow the analytes to partition into the headspace.[5][7]

  • Fiber Exposure: Manually or automatically insert the SPME fiber through the vial septum and expose the fiber to the headspace above the sample. Do not allow the fiber to touch the sample matrix.

  • Extraction Time: Allow the fiber to remain in the headspace for a predetermined extraction time (e.g., 30 minutes) to allow for the adsorption of 5-methylnonane onto the fiber coating.[7]

  • Fiber Retraction: After extraction, retract the fiber into the needle.

GC-MS Analysis Protocol

• Desorption:

  • Immediately insert the SPME fiber into the hot GC inlet, which should be in splitless mode.

  • Inlet Temperature: 250°C.

  • Desorption Time: 3-5 minutes to ensure complete thermal desorption of the analytes from the fiber.[8]

• Chromatographic Separation:

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at a rate of 10°C/min.

    • Ramp 2: Increase to 250°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometry Detection:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-300.

  • Data Acquisition: Full scan mode. For higher sensitivity and selectivity, Selected Ion Monitoring (SIM) mode can be used, targeting characteristic ions of 5-methylnonane (e.g., m/z 43, 57, 71, 85, 142).

Data Analysis and Quantification

• Identification: Identify 5-methylnonane by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard. The NIST Mass Spectral Library can also be used for confirmation.

• Quantification: Create a calibration curve by analyzing a series of standards of known concentrations under the same SPME and GC-MS conditions. The peak area of 5-methylnonane is plotted against its concentration. The concentration in unknown samples can then be determined from this calibration curve. The use of an internal standard is recommended to improve accuracy and precision.

Signaling Pathways and Logical Relationships

For the experimental workflow, a logical relationship diagram has been provided in the "Experimental Workflow" section using Graphviz. As this application note focuses on an analytical chemistry technique rather than a biological signaling pathway, a signaling pathway diagram is not applicable.

References

• 1. iltusa.com [iltusa.com]
• 2. mdpi.com [mdpi.com]
• 3. quantitative gc-ms analysis: Topics by Science.gov [science.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Non-Polar Solvents in Spectroscopy

A Technical Overview for Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of an appropriate solvent is a critical step in obtaining high-quality spectroscopic data. An ideal solvent should dissolve the analyte of interest, be chemically inert, and exhibit optical transparency in the spectral region under investigation. While a vast array of solvents are available, non-polar solvents are indispensable for the analysis of non-polar compounds, minimizing solute-solvent interactions that can perturb the electronic or vibrational states of the analyte.

This document addresses the use of 5-methylnonane as a non-polar solvent in spectroscopy. It also provides a comparative overview of commonly employed non-polar solvents and general protocols for sample preparation in various spectroscopic techniques.

Considerations for 5-Methylnonane as a Spectroscopic Solvent

Given the lack of comprehensive spectroscopic data for 5-methylnonane, it is recommended to use well-characterized, high-purity non-polar solvents for which spectroscopic-grade preparations are commercially available.

Alternative Non-Polar Solvents for Spectroscopy

For applications requiring a non-polar environment, several alkanes are widely used and well-characterized. Cyclohexane and n-hexane are excellent choices for UV-Visible and fluorescence spectroscopy due to their low UV cutoff wavelengths.[1][2] Isooctane also offers exceptional transparency in the deep UV region.[1] For NMR spectroscopy, deuterated non-polar solvents like chloroform-d (CDCl₃) are standard, as they do not produce a large solvent signal in the ¹H NMR spectrum.[3]

Table 1: Properties of Common Non-Polar Solvents for Spectroscopy

Solvent	Molecular Formula	Boiling Point (°C)	Refractive Index (n²⁰/D)	UV Cutoff (nm)
5-Methylnonane	C₁₀H₂₂	165[4][5][6]	1.412[7]	Not Available
n-Hexane	C₆H₁₄	69	1.375	195[8]
Cyclohexane	C₆H₁₂	80.7	1.426	200[8]
Heptane	C₇H₁₆	98.4	1.387	200[8]
Isooctane	C₈H₁₈	99.3	1.391	215[8]
Chloroform-d	CDCl₃	61.2	1.445	245[9]

Note: The UV cutoff is the wavelength at which the absorbance of the solvent in a 1 cm path length cell is equal to 1 Absorbance Unit (AU).

Protocols for Spectroscopic Sample Preparation with Non-Polar Solvents

The following are generalized protocols for preparing liquid samples for UV-Visible, fluorescence, and NMR spectroscopy using a non-polar solvent.

Protocol 1: Sample Preparation for UV-Visible and Fluorescence Spectroscopy

Objective: To prepare a dilute solution of an analyte in a non-polar solvent for absorbance or fluorescence measurements.

Materials:

• Analyte of interest

• Spectroscopic grade non-polar solvent (e.g., hexane, cyclohexane)

• Volumetric flasks (Class A)

• Pipettes (Class A) or calibrated micropipettes

• Quartz cuvettes (1 cm path length)

• Analytical balance

Procedure:

• Solvent Selection: Choose a non-polar solvent with a UV cutoff wavelength well below the expected absorption or excitation wavelength of the analyte.[2] Ensure the analyte is sufficiently soluble in the chosen solvent.

• Stock Solution Preparation:

  • Accurately weigh a small quantity of the analyte using an analytical balance.

  • Quantitatively transfer the analyte to a volumetric flask of appropriate size.

  • Add a small amount of the non-polar solvent to dissolve the analyte.

  • Once dissolved, fill the flask to the calibration mark with the solvent.

  • Cap the flask and invert it several times to ensure homogeneity.

• Working Solution Preparation (Serial Dilution):

  • Pipette a specific volume of the stock solution into a new volumetric flask.

  • Dilute to the mark with the same non-polar solvent.

  • The final concentration should yield an absorbance reading between 0.1 and 1.0 AU for UV-Visible spectroscopy to ensure linearity. For fluorescence, the concentration should be low enough to avoid inner filter effects.

• Spectrometer Blanking:

  • Rinse a quartz cuvette with the pure non-polar solvent.

  • Fill the cuvette with the pure solvent and place it in the spectrometer.

  • Run a baseline or blank scan to subtract the solvent's absorbance or fluorescence contribution.

• Sample Measurement:

  • Empty the cuvette and rinse it with a small amount of the prepared sample solution.

  • Fill the cuvette with the sample solution and place it in the spectrometer.

  • Acquire the absorption or emission spectrum.

Caption: Workflow for UV-Vis/Fluorescence Sample Preparation.

Protocol 2: Sample Preparation for NMR Spectroscopy

Objective: To prepare a solution of an analyte in a deuterated non-polar solvent for NMR analysis.

Materials:

• Analyte of interest

• Deuterated non-polar solvent (e.g., CDCl₃)

• NMR tube (5 mm)

• Pasteur pipette or syringe

• Vial

Procedure:

• Solvent Selection: Choose a deuterated non-polar solvent that will dissolve the analyte.[3] Chloroform-d (CDCl₃) is a common first choice for non-polar to moderately polar compounds.

• Sample Dissolution:

  • Place 5-20 mg of the solid analyte or 10-30 µL of a liquid analyte into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

  • Gently swirl or vortex the vial to dissolve the sample completely. A clear, homogeneous solution is required for high-quality spectra.

• Transfer to NMR Tube:

  • Using a Pasteur pipette or syringe, transfer the solution to a clean 5 mm NMR tube.

  • Ensure the height of the solution in the tube is sufficient to cover the NMR probe's detection region (typically around 4-5 cm).

• Data Acquisition:

  • Cap the NMR tube and carefully insert it into the NMR spectrometer's spinner turbine.

  • Lower the sample into the magnet.

  • Proceed with locking, tuning, and shimming the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the desired NMR spectra (e.g., ¹H, ¹³C, COSY).

Caption: Workflow for NMR Sample Preparation.

Safety Precautions

• Always handle organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for each solvent to be aware of its specific hazards.

• Dispose of chemical waste according to institutional guidelines.

References

• 1. 紫外可见溶剂 [sigmaaldrich.com]
• 2. Virtual Labs [mas-iiith.vlabs.ac.in]
• 3. books-library.website [books-library.website]
• 4. 5-METHYLNONANE CAS#: 15869-85-9 [m.chemicalbook.com]
• 5. 15869-85-9 CAS MSDS (5-METHYLNONANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. chembk.com [chembk.com]
• 7. Page loading... [guidechem.com]
• 8. utsc.utoronto.ca [utsc.utoronto.ca]
• 9. UV Cutoff [macro.lsu.edu]

Application of 5-Methylnonane in Insect Semiochemistry Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylnonane is a branched-chain alkane that holds potential for investigation within the field of insect semiochemistry. While direct and extensive research on 5-methylnonane as a standalone semiochemical is limited, its structural similarity to known insect pheromones, particularly those of weevils, suggests its potential role as a behavior-modifying chemical. These application notes provide a framework for the systematic evaluation of 5-methylnonane as a candidate insect attractant or repellent. The protocols outlined below are based on established methodologies in insect semiochemistry and draw upon data from closely related compounds, such as 4-methyl-5-nonanol and 4-methyl-5-nonanone, which are known aggregation pheromone components for the red palm weevil (Rhynchophorus ferrugineus). This document is intended to serve as a guide for researchers initiating studies on the potential semiochemical activity of 5-methylnonane.

Data Presentation: Illustrative Quantitative Data

The following tables present hypothetical data to illustrate how quantitative results from the described experiments could be structured for clear comparison and analysis. These tables are based on typical outcomes for known insect attractants and should be used as a template for recording actual experimental data.

Table 1: Electroantennogram (EAG) Responses of a Hypothetical Weevil Species to Varying Doses of 5-Methylnonane

Treatment	Dose (µg on filter paper)	Mean EAG Response (mV) ± SE
Control (Hexane)	0	0.1 ± 0.02
5-Methylnonane	1	0.5 ± 0.08
5-Methylnonane	10	1.2 ± 0.15
5-Methylnonane	100	2.5 ± 0.21
Positive Control (Known Pheromone)	10	2.8 ± 0.25

Table 2: Behavioral Response of a Hypothetical Weevil Species in a Y-Tube Olfactometer

Treatment Arm	Control Arm	No. of Insects Choosing Treatment	No. of Insects Choosing Control	No. of Non-responders	% Attraction	Chi-Square (χ²)	P-value
5-Methylnonane (10 µg)	Hexane	35	15	10	70%	8.0	<0.01
5-Methylnonane + Ethyl Acetate (10 µg each)	Hexane	42	8	10	84%	23.12	<0.001
Ethyl Acetate (10 µg)	Hexane	20	30	10	40%	2.0	>0.05

Table 3: Field Trapping Results for a Hypothetical Sugarcane Borer Species

Lure Treatment	Mean No. of Insects Captured/Trap/Week ± SE
Unbaited Trap (Control)	2.5 ± 0.8
5-Methylnonane (10 mg)	15.2 ± 2.1
5-Methylnonane (50 mg)	28.7 ± 3.5
5-Methylnonane (10 mg) + Sugarcane Volatile Extract	45.3 ± 4.2
Commercial Pheromone Lure (Positive Control)	52.1 ± 5.0

Experimental Protocols

Protocol 1: Electroantennography (EAG)

Objective: To determine if the insect antenna can detect 5-methylnonane.

Materials:

• Intact insect antenna

• Micromanipulators

• Glass capillary electrodes filled with saline solution (e.g., Ringer's solution)

• Ag/AgCl wires

• High-impedance DC amplifier

• Data acquisition system (computer with appropriate software)

• Purified and humidified air stream

• Pasteur pipettes with filter paper strips

• 5-methylnonane solutions of varying concentrations in a high-purity solvent (e.g., hexane)

• Solvent control (hexane)

• Positive control (known pheromone or host plant volatile)

Procedure:

• Antenna Preparation: Anesthetize an insect by cooling. Under a dissecting microscope, carefully excise one antenna at its base. Mount the antenna between the two electrodes. The recording electrode is inserted into the distal end of the antenna, and the reference electrode is placed in contact with the base of the antenna or the head.

• Signal Acquisition: Place the mounted antenna in a continuous, purified, and humidified air stream directed at the antenna.

• Stimulus Preparation: Apply a known amount (e.g., 10 µl) of the 5-methylnonane solution or control onto a filter paper strip and insert it into a Pasteur pipette.

• Stimulation: Introduce the tip of the stimulus pipette into a hole in the main air tube and deliver a puff of air (e.g., 0.5 seconds) through the pipette, carrying the volatile stimulus over the antenna.

• Data Recording: Record the resulting depolarization of the antennal membrane (the EAG response) using the data acquisition system.

• Experimental Design: Present a series of stimuli, including a solvent control, a range of 5-methylnonane concentrations, and a positive control. Randomize the order of presentation and allow sufficient time (e.g., 30-60 seconds) between stimuli for the antenna to recover.

• Data Analysis: Measure the amplitude of the EAG responses (in millivolts) for each stimulus. Subtract the average response to the solvent control from the responses to the test compounds to correct for mechanical stimulation.

Protocol 2: Y-Tube Olfactometer Bioassay

Objective: To assess the behavioral response (attraction or repulsion) of insects to 5-methylnonane.

Materials:

• Glass Y-tube olfactometer

• Airflow meter

• Charcoal-filtered and humidified air source

• Odor sources (e.g., filter paper treated with 5-methylnonane solution, solvent control)

• Insects (of a single sex and standardized physiological state, e.g., mated, starved)

Procedure:

• Setup: Connect the Y-tube to the air source and adjust the airflow to be equal in both arms (e.g., 200 mL/min). Place the odor source (filter paper with 10 µl of 5-methylnonane solution) in one arm and the control (filter paper with 10 µl of solvent) in the other.

• Bioassay: Introduce a single insect at the base of the Y-tube. Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice. A choice is recorded when the insect moves a certain distance (e.g., 5 cm) into one of the arms and remains there for a specified time (e.g., 1 minute).

• Data Collection: Record the choice of each insect. Insects that do not make a choice within the allotted time are recorded as "non-responders."

• Cleaning and Rotation: After each trial, thoroughly clean the Y-tube with a solvent (e.g., ethanol) and bake it to remove any residual odors. Rotate the position of the treatment and control arms between trials to avoid positional bias.

• Statistical Analysis: Use a Chi-square (χ²) test to determine if the observed choices differ significantly from a 50:50 distribution.

Protocol 3: Field Trapping Bioassay

Objective: To evaluate the effectiveness of 5-methylnonane as a lure for trapping insects under field conditions.

Materials:

• Insect traps (e.g., sticky traps, funnel traps)

• Lures (e.g., rubber septa, cotton wicks) loaded with different doses of 5-methylnonane

• Unbaited lures (control)

• Positive control lures (commercial pheromone)

• Randomized block experimental design layout in the field

Procedure:

• Site Selection: Choose a suitable habitat where the target insect population is known to be present.

• Experimental Design: Establish multiple blocks (replicates) within the site. Within each block, randomly assign each treatment (e.g., unbaited trap, 10 mg 5-methylnonane lure, 50 mg 5-methylnonane lure) to a trap. Ensure traps are spaced sufficiently far apart (e.g., 20-50 meters) to avoid interference.

• Trap Deployment: Deploy the traps according to the randomized design. Place them at a height and in a location appropriate for the target insect's behavior.

• Data Collection: Check the traps at regular intervals (e.g., weekly) and record the number of target insects captured in each trap.

• Lure Replacement: Replace lures as needed based on their expected field longevity.

• Statistical Analysis: Use Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to compare the mean number of insects captured among the different treatments.

Mandatory Visualization

Caption: Workflow for the identification and validation of 5-methylnonane as an insect semiochemical.

Caption: Generalized insect olfactory signaling pathway for the detection of 5-methylnonane.

Application Notes and Protocols for 5-Methyl-Alkanes in Artificial Pheromone Blends

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on research conducted on 5-methylheptadecane, a known sex pheromone of the broom twig miner, Leucoptera spartifoliella. Due to a lack of available data on 5-methylnonane as a component in artificial pheromone blends, this document serves as an illustrative example of how a structurally similar methyl-branched alkane could be evaluated. The methodologies and data presentation formats are adapted from published research and are intended to provide a comprehensive framework for investigating the potential of 5-methylnonane or other similar compounds in pheromone-based applications.

Introduction

Methyl-branched alkanes are a class of hydrocarbons that have been identified as components of insect pheromones. These compounds can play a crucial role in chemical communication, mediating behaviors such as mating and aggregation.[1] This document outlines the application of 5-methyl-alkanes, using 5-methylheptadecane as a primary example, in the development of artificial pheromone blends for insect monitoring and control. The protocols provided cover lure preparation, field trapping experiments, and analytical methods for quantifying pheromone release.

Quantitative Data Summary

The following tables summarize quantitative data from field trials conducted on 5-methylheptadecane to determine its effectiveness in attracting the target insect, Leucoptera spartifoliella. This data is presented to illustrate the type of information that should be generated when evaluating a new pheromone component like 5-methylnonane.

Table 1: Dose-Response of Male L. spartifoliella to 5-Methylheptadecane-Baited Traps

Lure Dose (mg)	Mean Male Capture (± SEM)	Statistical Significance (p-value)
0.01	2.5 ± 0.8	< 0.01
0.1	5.8 ± 1.2	< 0.01
1.0	11.2 ± 1.6	< 0.01
Virgin Females (Control)	8.5 ± 1.5	-

Data adapted from field trials on 5-methylheptadecane.[1] SEM = Standard Error of the Mean.

Table 2: Comparison of Pheromone Dispenser Substrates

Dispenser Type	Lure Load (mg)	Mean Male Capture (± SEM)	Statistical Significance (p-value)
Cotton Ball in Glass Vial	1.0	11.2 ± 1.6	< 0.05
White Septum	1.0	4.3 ± 0.9	-

Data adapted from field trials on 5-methylheptadecane.[1]

Experimental Protocols

The following protocols are detailed methodologies for the preparation of artificial pheromone lures and their evaluation in the field. These are based on established methods in pheromone research.

Protocol for Artificial Pheromone Lure Preparation

Objective: To prepare dispensers containing a precise dose of the synthetic pheromone for field trials.

Materials:

• Synthetic 5-methyl-alkane (e.g., 5-methylnonane or 5-methylheptadecane) of high purity (>95%)

• Hexane (HPLC grade)

• Glass vials (2 ml) with lids

• Cotton balls or rubber septa (as dispensers)

• Micropipettes

• Analytical balance

• Fume hood

• Heat-sealed foil bags for storage

Procedure:

• Stock Solution Preparation: In a fume hood, prepare a stock solution of the 5-methyl-alkane in hexane at a concentration of 10 mg/ml. Use an analytical balance for precise measurement of the pheromone.

• Lure Dosing:

  • For cotton ball dispensers: Place a single cotton ball inside each glass vial. Using a micropipette, apply the desired volume of the stock solution onto the cotton ball to achieve the target dose (e.g., 100 µl for a 1 mg dose).

  • For septa dispensers: Use a micropipette to apply the desired volume of the stock solution directly onto the septum.

• Solvent Evaporation: Allow the hexane to evaporate completely from the dispensers in the fume hood for approximately 1-2 hours.

• Storage: Once the solvent has evaporated, cap the vials and store them in heat-sealed foil bags at -20°C until they are deployed in the field.

Protocol for Field Trapping Bioassay

Objective: To evaluate the attractiveness of the synthetic pheromone lures to the target insect species under field conditions.

Materials:

• Pheromone traps (e.g., delta traps, wing traps)

• Prepared pheromone lures (various doses and dispenser types)

• Control lures (dispensers with solvent only)

• Stakes or hangers for trap deployment

• Randomized block experimental design layout

• GPS device for marking trap locations

• Data collection sheets

Procedure:

• Experimental Design: Employ a randomized complete block design.[1] Establish multiple trap lines (blocks) at least 20 meters apart to minimize interference between treatments. Within each block, each treatment (different lure doses and dispenser types, and control) should be represented once.

• Trap Deployment:

  • Assemble the traps according to the manufacturer's instructions.

  • Place one lure inside each trap.

  • Deploy the traps in the field at a height and location appropriate for the target insect's flight behavior.

  • Randomize the order of the treatments within each block.

• Data Collection:

  • Check the traps at regular intervals (e.g., weekly).

  • Count and record the number of target insects captured in each trap.

  • Remove captured insects after each count.

• Data Analysis: Analyze the capture data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test like Tukey's) to determine significant differences between treatments.

Visualizations

Signaling Pathway

The following diagram illustrates a generalized olfactory signaling pathway in insects, which is the process by which a pheromone like a 5-methyl-alkane would be detected.

Caption: Generalized pathway of insect olfactory signal transduction.

Experimental Workflow

The diagram below outlines the general workflow for identifying and validating a new pheromone component.

Caption: Workflow for pheromone identification and field validation.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of 5-Methylnonane in Insect Cuticle Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cuticular hydrocarbons (CHCs) are a critical component of the insect exoskeleton, forming a waxy layer that prevents desiccation and acts as a barrier against pathogens.[1] Beyond these physiological roles, CHCs are pivotal in chemical communication, mediating behaviors such as nestmate recognition, mating, and species identification.[1] 5-Methylnonane, a branched alkane, is a semiochemical that can play a role in these intricate communication systems.[2][3][4] Accurate quantification of 5-Methylnonane in insect cuticle extracts is therefore essential for studies in chemical ecology, pest management, and the development of novel semiochemical-based control strategies. This application note provides a detailed protocol for the quantification of 5-Methylnonane using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical technique for CHC analysis.[5]

Principle

This protocol employs a solvent extraction method to isolate CHCs from the insect cuticle. The resulting extract is then analyzed by GC-MS. Quantification is achieved using the internal standard method. An internal standard (IS) is a compound of known concentration added to all samples and standards. By comparing the peak area of the analyte (5-Methylnonane) to the peak area of the IS, variations in sample injection volume and instrument response can be normalized, leading to more accurate and precise quantification.[6] A calibration curve is constructed using standards of known 5-Methylnonane concentrations to determine the concentration in unknown samples.

Materials and Reagents

• Insects: Specimens of the species of interest.

• Solvents: High-purity n-hexane (GC grade or equivalent).

• Standards:

  • 5-Methylnonane (≥98% purity)

  • Undecane (n-C11) (≥99% purity, for use as an internal standard)

• Vials: 2 mL glass vials with PTFE-lined caps, 2 mL amber GC vials with inserts.

• Pipettes: Calibrated micropipettes and tips.

• Equipment:

  • Vortex mixer

  • Nitrogen evaporator (optional)

  • Gas Chromatograph with Mass Spectrometer (GC-MS)

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

• Sample Collection: Collect insects of the desired species, sex, and age. If not proceeding immediately with extraction, store them at -20°C.

• Internal Standard Stock Solution: Prepare a 100 µg/mL stock solution of undecane in n-hexane.

• Extraction Solution: Prepare the extraction solution by adding a known concentration of the internal standard to n-hexane. A final concentration of 10 µg/mL of undecane is recommended.

• Extraction: a. Place a single insect (or a pooled sample for very small insects) into a 2 mL glass vial. b. Add a precise volume (e.g., 500 µL) of the extraction solution (n-hexane with undecane) to the vial, ensuring the insect is fully submerged. c. Vortex the vial for 2 minutes to facilitate the extraction of cuticular lipids. d. Allow the vial to stand for 10 minutes at room temperature. e. Carefully transfer the hexane extract to a clean 2 mL amber GC vial with an insert using a pipette, leaving the insect behind.

Protocol 2: Preparation of Calibration Standards

• 5-Methylnonane Stock Solution: Prepare a 100 µg/mL stock solution of 5-Methylnonane in n-hexane.

• Working Standards: Prepare a series of at least five working standards by serially diluting the 5-Methylnonane stock solution with the extraction solution (n-hexane containing 10 µg/mL undecane). This ensures that each standard has the same concentration of the internal standard. Suggested concentrations for the calibration curve are: 1, 5, 10, 25, and 50 µg/mL of 5-Methylnonane.

Protocol 3: GC-MS Analysis

• Instrument Parameters: The following are typical GC-MS parameters for CHC analysis. These may need to be optimized for your specific instrument and column.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 280°C.

  • Injection Volume: 1 µL.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp to 320°C at 15°C/min.

    • Hold at 320°C for 10 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-550.

• Analysis Sequence: a. Inject a blank (n-hexane) to ensure no system contamination. b. Inject the calibration standards from the lowest to the highest concentration. c. Inject the insect cuticle extracts.

Protocol 4: Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to 5-Methylnonane and the internal standard (undecane) in the chromatograms based on their retention times and mass spectra.

• Calibration Curve Construction: a. For each calibration standard, calculate the ratio of the peak area of 5-Methylnonane to the peak area of the internal standard (undecane). b. Plot a graph of the peak area ratio (y-axis) against the known concentration of 5-Methylnonane (x-axis). c. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is desirable.

• Quantification of 5-Methylnonane in Samples: a. For each insect extract, calculate the ratio of the peak area of 5-Methylnonane to the peak area of the internal standard. b. Use the equation from the calibration curve to calculate the concentration of 5-Methylnonane in the extract.

  Concentration (µg/mL) = (Peak Area Ratio - y-intercept) / slope

Data Presentation

The quantitative data should be summarized in clear and structured tables for easy comparison.

Table 1: Calibration Curve Data for 5-Methylnonane Quantification

Standard Concentration (µg/mL)	Peak Area (5-Methylnonane)	Peak Area (Undecane - IS)	Peak Area Ratio (Analyte/IS)
1	150,000	1,500,000	0.10
5	760,000	1,520,000	0.50
10	1,510,000	1,510,000	1.00
25	3,780,000	1,512,000	2.50
50	7,550,000	1,510,000	5.00

Linear Regression: y = 0.100x - 0.001 (R² = 0.9998)

Table 2: Quantification of 5-Methylnonane in Insect Cuticle Extracts

Sample ID	Peak Area (5-Methylnonane)	Peak Area (Undecane - IS)	Peak Area Ratio (Analyte/IS)	Concentration (µg/mL)	Amount per Insect (ng/insect)*
Insect 1	455,000	1,515,000	0.30	3.01	1505
Insect 2	680,000	1,510,000	0.45	4.51	2255
Insect 3	310,000	1,520,000	0.20	2.01	1005

*Assuming an extraction volume of 500 µL.

Mandatory Visualization

Caption: Experimental workflow for the quantification of 5-Methylnonane.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Semiochemicals – Insect Science [uq.pressbooks.pub]
• 3. Semiochemicals – ENT 425 – General Entomology [genent.cals.ncsu.edu]
• 4. Semiochemical - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Headspace Analysis of Volatile 5-Methylnonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of the volatile branched alkane, 5-methylnonane, using static headspace gas chromatography (HS-GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). This method is applicable for the qualitative and quantitative determination of 5-methylnonane in various sample matrices, such as pharmaceutical preparations, environmental samples, or food products. The protocol covers sample preparation, instrumentation, and data analysis. Representative performance data is provided to illustrate the expected analytical capabilities of the method.

Introduction

5-Methylnonane (C₁₀H₂₂) is a volatile organic compound (VOC) and a branched-chain alkane.[1] Its presence, even at trace levels, can be of interest in various fields. In the pharmaceutical industry, it may be present as a residual solvent or an impurity. In environmental science, it can be an indicator of petroleum contamination. Headspace gas chromatography is an ideal technique for the analysis of such volatile compounds in complex matrices.[2][3] This method minimizes sample preparation and prevents non-volatile matrix components from contaminating the GC system, thereby extending column life and improving reproducibility.[2]

The principle of headspace analysis involves heating a sample in a sealed vial to allow volatile analytes to partition between the sample phase and the gas phase (headspace).[2][4] A portion of the gas phase is then injected into the GC for separation and detection.[4] This application note details a static headspace method, which is a robust and widely used technique for this purpose.[4]

Experimental Protocols

The following protocols provide a general framework for the headspace analysis of 5-methylnonane. Method optimization is recommended for specific sample matrices and analytical objectives.

Materials and Reagents

• 5-Methylnonane Standard: Purity ≥99%

• Solvent/Matrix: A suitable solvent with low volatility and no interference with the analyte peak (e.g., Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or water). The choice of solvent will depend on the sample matrix.

• Internal Standard (IS): A compound with similar chemical properties to 5-methylnonane but chromatographically resolved, e.g., n-decane or another branched alkane.

• Headspace Vials and Caps: 20 mL glass vials with PTFE-lined silicone septa.

• Inert Gas: High-purity helium or nitrogen for the GC carrier gas.

Instrumentation

• Gas Chromatograph (GC): Equipped with a split/splitless injector and either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Headspace Autosampler: Capable of heating and pressurizing sample vials.

• GC Column: A non-polar capillary column is recommended for the separation of alkanes. A common choice is a 100% dimethylpolysiloxane or 5% phenyl-dimethylpolysiloxane column (e.g., DB-1, HP-5ms, or equivalent), with dimensions such as 30 m length x 0.25 mm I.D. x 0.25 µm film thickness.

Standard and Sample Preparation

• Stock Standard Solution: Prepare a stock solution of 5-methylnonane (e.g., 1000 µg/mL) in the chosen solvent.

• Calibration Standards: Perform serial dilutions of the stock solution to create a series of calibration standards across the desired concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

• Internal Standard Spiking: If using an internal standard, spike all calibration standards and samples with a constant concentration of the IS.

• Sample Preparation: Accurately weigh or pipette a known amount of the sample into a 20 mL headspace vial. Add a defined volume of the solvent. For solid samples, ensure they are dispersed in the solvent.

• Vial Sealing: Immediately seal the vials with PTFE-lined septa and aluminum caps.

Headspace GC-FID/MS Method Parameters

The following tables outline the recommended starting parameters for the headspace autosampler and the GC-FID/MS system. These parameters should be optimized for the specific application.

Table 1: Headspace Autosampler Parameters

Parameter	Recommended Value
Vial Oven Temperature	80 - 120 °C
Incubation Time	15 - 30 min
Syringe/Loop Temperature	90 - 130 °C
Transfer Line Temperature	100 - 140 °C
Vial Pressurization	On
Injection Volume	1 mL (Loop)

Table 2: GC-FID/MS Parameters

Parameter	Recommended Value
Injector
Inlet Temperature	250 °C
Split Ratio	10:1 (adjustable based on sensitivity)
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)
Oven Program
Initial Temperature	40 °C
Initial Hold Time	2 min
Ramp Rate	10 °C/min
Final Temperature	240 °C
Final Hold Time	5 min
Detector (FID)
Temperature	250 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min
Detector (MS)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 35 - 350

Data Presentation

Quantitative analysis should be performed by generating a calibration curve from the peak areas (or peak area ratios if using an IS) of the calibration standards versus their concentrations. The concentration of 5-methylnonane in the samples can then be determined from this curve.

Table 3: Representative Quantitative Data for Headspace GC Analysis of a Volatile Alkane

Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/mL (in sample)
Limit of Quantitation (LOQ)	0.5 - 5.0 µg/mL (in sample)
Precision (%RSD, n=6)	< 15%
Accuracy (% Recovery)	85 - 115%

Note: These values are representative for the analysis of volatile alkanes and should be determined experimentally for 5-methylnonane in the specific sample matrix.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the headspace analysis of 5-methylnonane.

Caption: Workflow for the headspace GC analysis of 5-methylnonane.

Conclusion

The described headspace GC-FID/MS method provides a robust and sensitive approach for the analysis of volatile 5-methylnonane. The protocol is straightforward, minimizes sample handling, and protects the analytical instrumentation from complex sample matrices. While the provided parameters serve as a strong starting point, optimization for specific matrices is crucial for achieving the best analytical performance. This application note serves as a comprehensive guide for researchers and scientists in the development and implementation of headspace analysis for 5-methylnonane and other similar volatile compounds.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. pharmtech.com [pharmtech.com]
• 3. azom.com [azom.com]
• 4. youtube.com [youtube.com]

Application Notes and Protocols for the Synthesis and Purification of 5-Methylnonane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis and purification of 5-methylnonane for research applications. The methods outlined below describe a practical approach utilizing a Grignard reaction, followed by purification and analytical characterization.

Synthesis of 5-Methylnonane via Grignard Reaction

The synthesis of 5-methylnonane can be effectively achieved through a Grignard reaction, a robust method for forming carbon-carbon bonds.[1][2][3] This protocol involves the reaction of a pentylmagnesium bromide Grignard reagent with 2-hexanone, followed by dehydration of the resulting tertiary alcohol and subsequent hydrogenation of the alkene intermediate to yield the final alkane product.

Experimental Protocol: Synthesis

Materials:

• Magnesium turnings

• Iodine (crystal)

• 1-Bromopentane

• Anhydrous diethyl ether

• 2-Hexanone

• Sulfuric acid (concentrated)

• Palladium on carbon (10%)

• Hydrogen gas

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of Pentylmagnesium Bromide (Grignard Reagent):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • In the dropping funnel, place a solution of 1-bromopentane in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopentane solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

  • Once the reaction has started, add the remaining 1-bromopentane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[4]

• Reaction with 2-Hexanone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of 2-hexanone in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Formation of 5-Methyl-5-nonanol:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude tertiary alcohol, 5-methyl-5-nonanol.

• Dehydration to 5-Methylnonenes:

  • To the crude 5-methyl-5-nonanol, add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to induce dehydration, and distill the resulting alkene mixture (5-methylnon-4-ene and 5-methylnon-5-ene).

• Hydrogenation to 5-Methylnonane:

  • Dissolve the collected alkene mixture in ethanol.

  • Add 10% palladium on carbon catalyst.

  • Subject the mixture to hydrogenation in a Parr apparatus under hydrogen gas pressure.

  • Monitor the reaction until the uptake of hydrogen ceases.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Remove the ethanol under reduced pressure to yield crude 5-methylnonane.

Purification of 5-Methylnonane

Purification of the synthesized 5-methylnonane is crucial to remove any unreacted starting materials, byproducts, and residual catalyst. A combination of distillation and column chromatography is recommended for achieving high purity.

Experimental Protocol: Purification

Methods:

• Fractional Distillation: Due to the difference in boiling points between 5-methylnonane (Boiling Point: 164.9°C at 760 mmHg) and potential impurities, fractional distillation is an effective initial purification step.[5][6]

• Column Chromatography: For removal of polar impurities, column chromatography over silica gel can be employed.[7][8]

Procedure:

• Fractional Distillation:

  • Set up a fractional distillation apparatus.

  • Carefully distill the crude 5-methylnonane, collecting the fraction that boils at approximately 165 °C.

• Column Chromatography (if necessary):

  • Prepare a silica gel column using a non-polar solvent such as hexane as the eluent.

  • Load the distilled 5-methylnonane onto the column.

  • Elute the column with hexane, collecting the fractions.

  • Combine the fractions containing the pure 5-methylnonane.

  • Remove the solvent under reduced pressure to obtain the purified product.

Quality Control and Characterization

The purity and identity of the synthesized 5-methylnonane should be confirmed using appropriate analytical techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Methods

Technique	Parameters	Expected Results
Gas Chromatography (GC)	Column: 100% dimethyl polysiloxane (e.g., 20 m x 0.18 mm x 6 µm).[9] Oven Program: Start at 35°C for 3 min, ramp to 48°C at 2°C/min, then to 210°C at 6°C/min.[9] Carrier Gas: Helium.[9] Detector: Flame Ionization Detector (FID).[10]	A single major peak corresponding to 5-methylnonane. Purity can be determined by the peak area percentage.
¹H NMR Spectroscopy	Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.[11]	The spectrum is expected to show characteristic signals for the different proton environments in the 5-methylnonane molecule. Key signals include a doublet for the methyl group at the C5 position and multiplets for the methylene and methine protons.[12]
¹³C NMR Spectroscopy	Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.[11]	The spectrum should display distinct signals for each of the unique carbon atoms in the 5-methylnonane structure.
Mass Spectrometry (MS)	Ionization: Electron Ionization (EI).	The mass spectrum will show a molecular ion peak at m/z 142, corresponding to the molecular weight of 5-methylnonane.[13][14]

Workflow and Diagrams

The overall process for the synthesis and purification of 5-methylnonane is depicted in the following workflow diagram.

Caption: Workflow for the synthesis and purification of 5-methylnonane.

Alternative Synthetic Routes

While the Grignard reaction is a versatile method, other synthetic strategies can also be employed for the synthesis of 5-methylnonane and other branched alkanes.

Wurtz Reaction

The Wurtz reaction involves the coupling of two alkyl halides in the presence of sodium metal to form a new carbon-carbon bond.[15] For the synthesis of 5-methylnonane, a potential Wurtz reaction could involve the coupling of 1-bromobutane and 1-bromo-2-methylpentane. However, this approach often leads to a mixture of products, making it less ideal for the synthesis of a specific, unsymmetrical alkane.[16][17]

Corey-House Synthesis

A more controlled method for synthesizing unsymmetrical alkanes is the Corey-House synthesis. This involves the reaction of a lithium dialkylcuprate with an alkyl halide. To synthesize 5-methylnonane, lithium di(butyl)cuprate could be reacted with 2-bromopentane.

The choice of synthetic route will depend on the availability of starting materials, desired yield, and the scale of the synthesis. The Grignard-based approach detailed in this document represents a reliable and widely applicable method for the preparation of 5-methylnonane for research purposes.

References

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 4. leah4sci.com [leah4sci.com]
• 5. 5-Methylnonane｜lookchem [lookchem.com]
• 6. Page loading... [guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. ORGANIC CHEMISTRY FOR CLASS XI CBSE | PPTX [slideshare.net]
• 9. scribd.com [scribd.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. 5-METHYLNONANE(15869-85-9) 1H NMR spectrum [chemicalbook.com]
• 13. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Nonane, 5-methyl- [webbook.nist.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. jk-sci.com [jk-sci.com]
• 17. Wurtz Reaction [organic-chemistry.org]

5-Methylnonane: A Potential Volatile Biomarker for Non-Invasive Disease Detection

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: The identification of non-invasive biomarkers is a critical pursuit in the quest for early disease detection and monitoring. Volatile organic compounds (VOCs) present in exhaled breath are gaining significant attention as potential indicators of various pathological states, including cancer. Among these, 5-methylnonane, a branched-chain alkane, has emerged as a candidate biomarker, particularly in diseases associated with increased oxidative stress, such as lung cancer. This document provides an overview of the potential utility of 5-methylnonane as a biomarker, its link to oxidative stress, and detailed protocols for its detection and quantification in biological samples.

The Link Between 5-Methylnonane and Oxidative Stress in Disease

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological feature in many diseases, including cancer.[1] ROS can induce lipid peroxidation, a process where oxidants attack lipids in cell membranes, leading to the production of a variety of volatile byproducts, including alkanes.[2][3]

Several studies have proposed that branched-chain alkanes, such as 5-methylnonane, can be products of oxidative stress.[4] While straight-chain alkanes are known products of lipid peroxidation, the formation of branched-chain alkanes is also considered a potential outcome of this process.[4] The presence of elevated levels of such compounds in exhaled breath may, therefore, serve as a non-invasive indicator of underlying oxidative stress and associated diseases.

dot```dot graph OxidativeStress_Pathway { layout=dot; rankdir=LR; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Node Definitions ROS [label="Reactive Oxygen Species (ROS)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellMembrane [label="Cell Membrane Lipids\n(Polyunsaturated Fatty Acids)", fillcolor="#FBBC05", fontcolor="#202124"]; LipidPeroxidation [label="Lipid Peroxidation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; VolatileAlkanes [label="Volatile Alkanes\n(including 5-Methylnonane)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ExhaledBreath [label="Exhaled Breath", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; DiseaseState [label="Disease State\n(e.g., Lung Cancer)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edge Definitions DiseaseState -> ROS [label="Increased Production"]; ROS -> CellMembrane [label="Attacks"]; CellMembrane -> LipidPeroxidation [label="Initiates"]; LipidPeroxidation -> VolatileAlkanes [label="Generates"]; VolatileAlkanes -> ExhaledBreath [label="Released in"]; }

Caption: Workflow for exhaled breath sample collection.

Protocol 2: Analysis of 5-Methylnonane by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general methodology for the analysis of 5-methylnonane in exhaled breath samples using thermal desorption coupled with GC-MS.

Materials and Instrumentation:

• Thermal Desorber (TD)

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Sorbent tubes (e.g., Tenax TA/Carbograph 5TD)

• High-purity helium (carrier gas)

• 5-Methylnonane standard for calibration

Procedure:

• Sample Pre-concentration:

  • A known volume of the exhaled breath sample from the collection bag is drawn through a sorbent tube to trap the VOCs.

  • A dry purge with an inert gas (e.g., helium) is performed to remove moisture from the sorbent tube.

• Thermal Desorption:

  • The sorbent tube is placed in the thermal desorber.

  • The tube is heated rapidly to a specific temperature (e.g., 280-300°C) to desorb the trapped VOCs. [5] * The desorbed analytes are transferred to a cold trap (e.g., -10°C) to focus them into a narrow band before injection into the GC. 3[5]. GC-MS Analysis:

  • Injection: The cold trap is rapidly heated, injecting the focused analytes onto the GC column.

  • Gas Chromatography:

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is typically used for alkane analysis. [5] * Oven Temperature Program: A temperature gradient is used to separate the compounds. A typical program might start at 35-40°C, hold for a few minutes, and then ramp up to 250-280°C. [5] * Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Mass Spectrometry:

    • Ionization: Electron ionization (EI) at 70 eV is commonly used.

    • Mass Range: Scan from m/z 35 to 350.

    • Identification: 5-Methylnonane is identified based on its retention time and by comparing its mass spectrum with a reference library (e.g., NIST). The mass spectrum of 5-methylnonane will show characteristic fragmentation patterns.

• Quantification:

  • A calibration curve is generated using known concentrations of a 5-methylnonane standard.

  • The concentration of 5-methylnonane in the breath sample is determined by comparing its peak area to the calibration curve.

  • An internal standard can be used to improve the accuracy and precision of the quantification.

dot

Caption: Workflow for GC-MS analysis of 5-methylnonane.

Conclusion and Future Directions

5-Methylnonane shows promise as a potential non-invasive biomarker for diseases characterized by oxidative stress, such as lung cancer. Its detection in exhaled breath offers a patient-friendly approach to disease screening and monitoring. However, further research is required to establish definitive quantitative levels of 5-methylnonane in various diseases and to validate its clinical utility in large patient cohorts. The development of standardized protocols for sample collection and analysis is crucial for ensuring the reproducibility and comparability of results across different studies. Future work should also focus on elucidating the precise biochemical pathways that lead to the production of 5-methylnonane in specific disease states.

References

• 1. m6A Modification—Association with Oxidative Stress and Implications on Eye Diseases | MDPI [mdpi.com]
• 2. Discovery of Volatile Biomarkers for Bladder Cancer Detection and Staging through Urine Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The analysis of linear and monomethylalkanes in exhaled breath samples by GC×GC-FID and GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Breath analysis by two-dimensional gas chromatography with dual flame ionisation and mass spectrometric detection – Method optimisation and integration within a large-scale clinical study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability control for breath analysis using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing GC-MS Resolution for 5-Methylnonane and its Isomers: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography-mass spectrometry (GC-MS) resolution of 5-Methylnonane and its isomers.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems that may be encountered during the GC-MS analysis of 5-Methylnonane and its isomers.

Problem	Potential Causes	Recommended Solutions
Poor Peak Resolution / Co-elution of Isomers	1. Inappropriate GC column stationary phase. 2. Suboptimal oven temperature program. 3. Carrier gas flow rate is too high or too low. 4. Column overloading.	1. Column Selection: Utilize a non-polar column, such as a DB-5ms or HP-5ms, as a starting point. For particularly challenging separations, a column with a different selectivity, like a liquid crystal stationary phase, may be necessary. 2. Temperature Program Optimization: Decrease the temperature ramp rate (e.g., from 10°C/min to 2-3°C/min) to increase the interaction time of the analytes with the stationary phase. Consider adding an isothermal hold at a temperature just below the elution temperature of the co-eluting peaks. 3. Flow Rate Adjustment: Optimize the carrier gas (Helium or Hydrogen) flow rate to achieve the best column efficiency. This is typically around the manufacturer's recommended optimal linear velocity. 4. Sample Dilution: If peak fronting is observed, dilute the sample to avoid overloading the column.
Peak Tailing	1. Active sites in the injector liner or at the head of the column. 2. Column contamination from non-volatile sample matrix components. 3. Improper column installation (e.g., not positioned correctly in the injector).	1. Inert Components: Use a fresh, deactivated injector liner. If the problem persists, trim 10-20 cm from the inlet side of the GC column. 2. Column Bakeout: Bake out the column according to the manufacturer's instructions to remove contaminants. 3. Proper Installation: Ensure the column is cut cleanly and installed at the correct depth in the injector as per the instrument manual.
Peak Fronting	1. Column overload due to high sample concentration. 2. Inappropriate injection volume.	1. Reduce Concentration: Dilute the sample. 2. Adjust Injection Volume: Decrease the injection volume (e.g., from 1 µL to 0.5 µL). 3. Increase Split Ratio: If using a split injection, increase the split ratio to reduce the amount of sample entering the column.
Inconsistent Retention Times	1. Leaks in the GC system. 2. Fluctuations in carrier gas flow rate or pressure. 3. Oven temperature not stable or reproducible.	1. Leak Check: Perform a thorough leak check of the system, paying close attention to the injector septum, column fittings, and gas lines. 2. Gas Supply: Ensure the carrier gas cylinder has adequate pressure and that regulators are functioning correctly. 3. Oven Calibration: Verify the oven temperature accuracy and stability.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomers of 5-Methylnonane I should be aware of?

A1: The most common structural isomers of 5-Methylnonane are other methylnonanes where the methyl group is at a different position on the nonane backbone. These include 2-Methylnonane, 3-Methylnonane, and 4-Methylnonane.[1][2] These isomers have very similar chemical properties and boiling points, making their separation challenging.

Q2: Which GC column is best for separating 5-Methylnonane and its isomers?

A2: A good starting point is a non-polar capillary column, such as one with a 5% phenyl-95% dimethylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms).[3] These columns separate compounds primarily based on their boiling points. Since the boiling points of methylnonane isomers are very close, a long column (e.g., 60 meters) with a thin film thickness (e.g., 0.25 µm) is recommended to maximize efficiency and improve resolution. For very difficult separations where isomers still co-elute, a stationary phase with a different selectivity, such as a liquid crystal column, may be required.[4]

Q3: What is a good starting point for the oven temperature program?

A3: A good starting temperature program for separating C10 branched alkanes would be:

• Initial Temperature: 40°C, hold for 5 minutes.

• Ramp: Increase the temperature at a rate of 2-5°C per minute to 150°C.

• Final Hold: Hold at 150°C for 5-10 minutes.

This slow ramp rate is crucial for resolving closely eluting isomers. The initial hold helps to focus the analytes at the head of the column, leading to sharper peaks.

Q4: How can I use mass spectrometry to help differentiate between co-eluting isomers?

A4: While the mass spectra of branched alkane isomers are often very similar, there can be subtle differences in the relative abundances of certain fragment ions.[5] If isomers are not fully separated chromatographically, you can use extracted ion chromatograms (EICs) for specific m/z values that are more abundant in one isomer than another. This can help to deconvolute the overlapping peaks. However, for accurate quantification, complete chromatographic separation is always the preferred approach.

Quantitative Data

Table 1: Kovats Retention Indices of Methylnonane Isomers on Non-Polar Stationary Phases

Kovats retention indices are a standardized measure of retention time that can help in peak identification. The following table provides a summary of Kovats retention indices for methylnonane isomers on standard non-polar (e.g., DB-1, SE-30) and semi-standard non-polar (e.g., DB-5, HP-5) columns.

Compound	Standard Non-Polar (e.g., DB-1)	Semi-Standard Non-Polar (e.g., DB-5ms)
2-Methylnonane	~ 964	~ 964
3-Methylnonane	~ 972	~ 970
4-Methylnonane	~ 962	~ 962
5-Methylnonane	Not widely reported	~ 961

Data compiled from the NIST Chemistry WebBook and PubChem.[6][7][8] Note that these values can vary slightly depending on the specific column and analytical conditions.

Experimental Protocols

Protocol 1: Standard GC-MS Method for Separation of Methylnonane Isomers

This protocol provides a starting point for developing a robust method for the separation of 5-Methylnonane and its isomers.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Column:

  • DB-5ms (or equivalent 5% phenyl-95% dimethylpolysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas:

  • Helium, constant flow at 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 3°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Injector:

  • Mode: Split (50:1).

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

• Mass Spectrometer Parameters:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Scan Rate: 2 scans/second.

Visualizations

References

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. List of isomers of decane - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. vurup.sk [vurup.sk]
• 5. Nonanal [webbook.nist.gov]
• 6. 3-Methylnonane | C10H22 | CID 22202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nonane, 3-methyl- [webbook.nist.gov]
• 8. 4-Methylnonane | C10H22 | CID 28455 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5-Methylnonane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of 5-methylnonane.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-methylnonane, and which one is recommended for high yield?

A1: The most common and often recommended synthetic routes for 5-methylnonane involve carbon-carbon bond formation reactions. The two primary methods are Grignard reagent coupling and the Wittig reaction.

• Grignard Reagent Coupling: This is a robust method that involves the reaction of a Grignard reagent with an appropriate alkyl halide. For 5-methylnonane, this could involve reacting a butylmagnesium halide with a 5-halopentane derivative or a pentylmagnesium halide with a 2-halobutane, followed by the introduction of the methyl group. The use of catalysts like iron or copper salts can significantly improve the yields of such cross-coupling reactions.[1][2][3]

• Wittig Reaction: This method involves the reaction of a phosphorus ylide with a ketone or aldehyde to form an alkene, which is then hydrogenated to the alkane.[4][5] For 5-methylnonane, this could involve the reaction of an appropriate ylide with a ketone like 2-pentanone or 5-nonanone, followed by hydrogenation.

The choice between these methods depends on the available starting materials, scalability, and desired purity. Grignard reactions are often favored for their directness in forming the alkane backbone.

Q2: I am experiencing a low yield in my Grignard reaction for 5-methylnonane synthesis. What are the potential causes?

A2: Low yields in Grignard reactions are common and can be attributed to several factors:

• Moisture: Grignard reagents are extremely sensitive to water. Even trace amounts of moisture in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing the yield.[6] Ensure all glassware is oven-dried and solvents are anhydrous.

• Side Reactions: Several side reactions can compete with the desired coupling reaction. These include the formation of homocoupling products (e.g., biphenyl if using a phenyl Grignard) and elimination reactions, especially with sterically hindered alkyl halides.[1][7]

• Incomplete Formation of the Grignard Reagent: The surface of the magnesium metal can be coated with magnesium oxide, preventing the reaction with the alkyl halide.[6] Activation of the magnesium with iodine or mechanical crushing is often necessary.

• Poor Catalyst Performance: If using a catalyzed cross-coupling reaction, the choice of catalyst and ligand, as well as the reaction temperature, are critical for optimal performance.[2][8]

Q3: My Wittig synthesis of the 5-methylnonene precursor is resulting in a difficult-to-purify mixture. What is the likely contaminant and how can I remove it?

A3: The most common and problematic byproduct in a Wittig reaction is triphenylphosphine oxide (Ph₃P=O).[5] This solid has physical properties similar to many organic products, making its removal by simple extraction or distillation challenging.[5]

Troubleshooting strategies for triphenylphosphine oxide removal include:

• Column Chromatography: This is a reliable method for separating the desired alkene from triphenylphosphine oxide.

• Precipitation: Triphenylphosphine oxide is often poorly soluble in nonpolar solvents like hexane or ether. Precipitating it from the reaction mixture can be an effective purification step.[5]

• Alternative Reagents: The Horner-Wadsworth-Emmons (HWE) reaction, which uses a phosphonate ester, produces a water-soluble phosphate byproduct that is easily removed by aqueous extraction.[5]

Q4: I am observing a mixture of alkene isomers after my Wittig reaction. How can I control the stereoselectivity?

A4: The stereochemical outcome of the Wittig reaction is largely dependent on the stability of the phosphorus ylide.[5]

• Non-stabilized ylides (e.g., those with simple alkyl substituents) typically lead to the formation of Z-alkenes.[5]

• Stabilized ylides (e.g., those with electron-withdrawing groups) favor the formation of E-alkenes.[9]

To favor the E-alkene with non-stabilized ylides, the Schlosser modification can be employed.[5] This involves treating the intermediate betaine with a strong base at low temperatures to epimerize it to the more stable threo-betaine, which then collapses to the E-alkene.[5]

Troubleshooting Guides

Low Yield in Grignard Synthesis of 5-Methylnonane

Symptom	Possible Cause	Suggested Solution
Reaction fails to initiate (no bubbling or heat)	Inactive magnesium surface due to oxide layer.[6]	Activate magnesium turnings with a small crystal of iodine or by crushing them under an inert atmosphere.
Low yield of 5-methylnonane, significant amount of starting materials remain	Incomplete reaction.	Increase reaction time and/or temperature. Ensure efficient stirring. Consider using a more reactive alkyl halide (iodide > bromide > chloride).
Presence of significant side products (e.g., octane, decane)	Homocoupling of the Grignard reagent or alkyl halide.	Use an appropriate catalyst (e.g., FeCl₃, CuBr₂) to promote the cross-coupling reaction.[2][3] Optimize the reaction temperature; lower temperatures can sometimes reduce side reactions.[2]
Oily residue that is not the desired product	Presence of water in the reaction.[6]	Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents. Dry starting materials over an appropriate drying agent.

Low Yield in Wittig Synthesis of 5-Methylnonene Precursor

Symptom	Possible Cause	Suggested Solution
Low yield of alkene, starting carbonyl compound recovered	Incomplete reaction.	Ensure complete formation of the ylide by using a strong enough base (e.g., n-butyllithium) and appropriate reaction time.[10] Increase the reaction temperature after the initial addition of the carbonyl compound.
Product is a mixture of E/Z isomers	Lack of stereocontrol in the Wittig reaction.[5]	For Z-alkene, use a non-stabilized ylide in an aprotic, non-polar solvent. For E-alkene, use a stabilized ylide or employ the Schlosser modification for non-stabilized ylides.[5]
Difficult to purify the product from a white solid	Presence of triphenylphosphine oxide byproduct.[5]	Purify by column chromatography. Alternatively, precipitate the triphenylphosphine oxide by dissolving the crude product in a minimal amount of a polar solvent and adding a large volume of a non-polar solvent like hexane. Consider using the Horner-Wadsworth-Emmons reaction.[5]

Experimental Protocols

Protocol 1: Grignard Cross-Coupling for 5-Methylnonane Synthesis

This protocol is a general guideline and may require optimization.

1. Preparation of the Grignard Reagent:

• Place magnesium turnings (1.2 equivalents) in an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a small crystal of iodine to activate the magnesium.

• Add anhydrous diethyl ether or THF via the dropping funnel.

• Slowly add a solution of an appropriate alkyl bromide (e.g., 1-bromobutane, 1.0 equivalent) in the anhydrous solvent to the magnesium suspension.

• The reaction should initiate spontaneously (bubbling and gentle reflux). If not, gently warm the flask.

• Once the addition is complete, reflux the mixture for 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Cross-Coupling Reaction:

• In a separate oven-dried flask, dissolve the second alkyl halide (e.g., 2-bromopentane, 1.0 equivalent) and the catalyst (e.g., 5 mol % FeCl₃) in anhydrous THF.[2]

• Cool this solution to -5 °C.[2]

• Slowly add the freshly prepared Grignard reagent to the cooled solution of the alkyl halide and catalyst. Maintain the temperature at -5 °C during the addition.[2]

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

3. Workup and Purification:

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude 5-methylnonane by fractional distillation.

Protocol 2: Wittig Reaction for 5-Methylnonene Precursor Synthesis

This protocol is a general guideline and may require optimization.

1. Preparation of the Phosphonium Ylide:

• In an oven-dried, two-necked round-bottom flask under an inert atmosphere, suspend the appropriate triphenylphosphonium salt (e.g., butyltriphenylphosphonium bromide, 1.1 equivalents) in anhydrous THF.

• Cool the suspension to -78 °C (dry ice/acetone bath).

• Slowly add a strong base such as n-butyllithium (1.05 equivalents) dropwise. A color change (often to deep red or orange) indicates the formation of the ylide.[5]

• Allow the mixture to stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 30 minutes.

2. Reaction with Carbonyl:

• Cool the ylide solution back down to -78 °C.

• Add a solution of the appropriate ketone or aldehyde (e.g., 2-pentanone, 1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

3. Workup and Purification:

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 5-methylnonene by column chromatography on silica gel using a non-polar eluent (e.g., hexane).

4. Hydrogenation to 5-Methylnonane:

• Dissolve the purified 5-methylnonene in ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) until the reaction is complete (monitored by TLC or GC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure to obtain 5-methylnonane.

Visualizations

References

• 1. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Synthetic 5-Methylnonane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with synthetic 5-Methylnonane. Our goal is to help you identify and resolve common purity issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in synthetically produced 5-Methylnonane?

A1: Synthetic 5-Methylnonane can contain several types of impurities depending on the synthetic route. Common impurities include:

• Unreacted starting materials: Residual reactants from the synthesis process.

• Isomers: Other branched or linear C10 alkanes.

• Olefins: Unsaturated hydrocarbons that may form as byproducts.[1]

• Solvents: Residual solvents used during the synthesis and workup.

• Oxygenated compounds: Alcohols or ketones that may form from side reactions.

Q2: How can I assess the purity of my 5-Methylnonane sample?

A2: Several analytical methods can be used to determine the purity of 5-Methylnonane. The most common and effective techniques include:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating volatile compounds and identifying them based on their mass spectra.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and can be used for quantitative analysis (qNMR) to determine the concentration of impurities.[2][3]

• Boiling Point Determination: A simple method where a narrow boiling point range suggests high purity.[4]

Q3: Which purification method is most suitable for removing impurities from 5-Methylnonane?

A3: The choice of purification method depends on the nature and quantity of the impurities.

• Fractional Distillation: Highly effective for separating compounds with different boiling points, such as isomers or residual solvents.[5][6]

• Column Chromatography: Useful for removing non-volatile impurities and structurally similar compounds.[6][7]

• Adsorption: Effective for removing specific classes of impurities, such as olefins, by passing the material over an adsorbent like activated alumina or a molecular sieve.[1][8][9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Broad boiling point range during distillation.	Presence of multiple isomers or significant impurities with close boiling points.	1. Increase the efficiency of the fractional distillation column (e.g., use a longer column or one with a higher theoretical plate count).2. Consider preparative gas chromatography for very difficult separations.
Presence of olefinic impurities detected by NMR or GC-MS.	Incomplete reaction or side reactions during synthesis.	1. Treat the crude product with a mild oxidizing agent (e.g., dilute KMnO4) followed by a wash.2. Pass the material through a column of activated alumina or a suitable molecular sieve.[1][8][9]
Residual solvent peaks observed in the ¹H NMR spectrum.	Incomplete removal of solvent after workup.	1. Dry the product under high vacuum for an extended period.2. Perform an additional extraction step with an immiscible solvent in which the desired product is soluble but the impurity is not.
Unexpected peaks in the GC-MS analysis.	Contamination from glassware, reagents, or side products from the synthesis.	1. Ensure all glassware is thoroughly cleaned and dried.2. Use high-purity reagents and solvents.3. Analyze the mass spectra of the unknown peaks to identify potential side products and adjust the reaction or purification strategy accordingly.

Experimental Protocols

Protocol 1: Fractional Distillation for General Purification

This protocol is suitable for separating 5-Methylnonane from impurities with significantly different boiling points.

Materials:

• Crude 5-Methylnonane

• Round-bottom flask

• Fractional distillation column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Stir bar or boiling chips

• Vacuum source (if performing vacuum distillation)

Procedure:

• Add the crude 5-Methylnonane and a stir bar or boiling chips to the round-bottom flask.

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Begin heating the flask gently.

• Monitor the temperature at the distillation head. Collect and discard any low-boiling initial fractions (forerun).

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of 5-Methylnonane (~167 °C at atmospheric pressure).

• Stop the distillation before the flask runs dry to prevent the formation of non-volatile, potentially unstable residues.

Protocol 2: Column Chromatography for Removal of Polar Impurities

This method is effective for removing more polar impurities, such as oxygenated byproducts.

Materials:

• Crude 5-Methylnonane

• Silica gel or activated alumina

• Chromatography column

• Non-polar eluent (e.g., hexane or petroleum ether)

• Collection tubes or flasks

Procedure:

• Prepare a slurry of the stationary phase (silica gel or alumina) in the eluent and pack the chromatography column.

• Dissolve the crude 5-Methylnonane in a minimal amount of the eluent.

• Carefully load the sample onto the top of the column.

• Begin eluting with the non-polar solvent, collecting fractions.

• Since 5-Methylnonane is non-polar, it will elute quickly. The more polar impurities will be retained on the column.

• Monitor the fractions using an appropriate analytical technique (e.g., TLC or GC-MS) to determine which fractions contain the purified product.

• Combine the pure fractions and remove the eluent under reduced pressure.

Purity Assessment Data

The following table summarizes typical purity levels that can be achieved with different purification techniques. Actual results may vary based on the initial purity of the crude product and the specific experimental conditions.

Purification Method	Typical Purity Achieved (GC Area %)	Commonly Removed Impurities
Fractional Distillation	> 98.0%	Isomers, residual solvents, low-boiling byproducts
Column Chromatography	> 99.0%	Polar impurities, oxygenated byproducts
Adsorption (over Alumina)	> 99.5%	Olefinic impurities, polar compounds[9]
Preparative GC	> 99.9%	Structurally similar isomers

Visual Workflows

Caption: General purification workflow for synthetic 5-Methylnonane.

Caption: Troubleshooting logic for common impurities in 5-Methylnonane.

References

• 1. US4351980A - Removal of olefin from aliphatic hydrocarbon by treatment with active solid - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. moravek.com [moravek.com]
• 5. benchchem.com [benchchem.com]
• 6. ORGANIC CHEMISTRY FOR CLASS XI CBSE | PPTX [slideshare.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. DE19510159A1 - Process for the removal of olefinic impurities from 2H-heptafluoropropane (R 227) - Google Patents [patents.google.com]

Technical Support Center: Gas Chromatography Analysis of 5-Methylnonane

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak shape of 5-Methylnonane in gas chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor peak shape for a relatively non-polar compound like 5-Methylnonane?

A1: For non-polar analytes such as 5-Methylnonane, the most frequent causes of poor peak shape are often related to physical or mechanical issues within the GC system rather than chemical activity. These can include column overloading, improper injection technique, or issues with the instrument setup.[1][2][3][4]

Q2: My 5-Methylnonane peak is fronting. What are the likely causes and solutions?

A2: Peak fronting for 5-Methylnonane is typically a strong indicator of column overload.[4][5][6] This means that the amount of sample injected is saturating the stationary phase at the head of the column. Another potential, though less common, cause can be a mismatch between the sample solvent and the stationary phase.[4]

Solutions:

• Reduce Sample Concentration: The most straightforward solution is to dilute your sample.[4][7]

• Increase Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample that reaches the column.[8][9]

• Use a Thicker Film Column: A column with a thicker stationary phase can handle a higher sample load.[4]

Q3: I am observing peak tailing for 5-Methylnonane. What should I investigate?

A3: While 5-Methylnonane is non-polar, peak tailing can still occur. The causes are often physical or related to contamination.[1][2]

Potential Causes & Solutions:

• Poor Column Installation: An improper column cut or incorrect installation depth in the inlet can create dead volumes and turbulence, leading to tailing.[2][10] Ensure the column is cut cleanly at a 90-degree angle and installed according to the manufacturer's specifications.

• Inlet Contamination: Non-volatile residues in the inlet liner can interfere with the sample transfer to the column.[11][12] Regularly replace the inlet liner and septum.

• Column Contamination: Contamination at the head of the analytical column can cause peak distortion.[2][12] Trimming 10-20 cm from the front of the column can often resolve this issue.[13]

• Low Inlet Temperature: If the inlet temperature is too low, the sample may not vaporize completely and efficiently, which can cause peak broadening or tailing.

Q4: What are the ideal starting GC parameters for analyzing 5-Methylnonane?

A4: The optimal parameters depend on the specific instrument and application. However, a good starting point for method development is outlined below.

Data Presentation: GC Parameter Starting Points

Parameter	Recommendation	Rationale
Stationary Phase	Non-polar (e.g., 5% Phenyl Polysiloxane)	"Like dissolves like" principle ensures good interaction and separation for non-polar alkanes.[14][15]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	A standard dimension providing good efficiency and sample capacity for general analysis.[16]
Injection Mode	Split	Prevents column overload for samples that are not trace-level; provides sharp peaks.[8]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of 5-Methylnonane (Boiling Point: ~166 °C).
Oven Program	Start at 40-50°C, ramp at 10°C/min to 200°C	A typical starting program to ensure good separation of volatile and semi-volatile compounds.[17]
Carrier Gas	Helium or Hydrogen	Provides good efficiency. Maintain a constant flow rate.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Fronting

This guide provides a systematic approach to troubleshooting peak fronting for 5-Methylnonane.

Step 1: Confirm Column Overload

• Action: Prepare a 1:10 dilution of your sample and inject it using the same method.

• Observation: If the peak shape becomes symmetrical, the issue is column overload.[7] If fronting persists, proceed to Step 2.

Step 2: Adjust Injection Parameters

• Action: If using a split injection, increase the split ratio (e.g., from 20:1 to 50:1 or 100:1). This reduces the mass of analyte reaching the column.[8][9]

• Observation: Improved peak shape confirms that too much sample was being introduced.

Step 3: Evaluate Column Capacity

• Action: Review your column specifications. If you are analyzing high-concentration samples, consider a column with a thicker stationary phase film (e.g., 0.5 µm or 1.0 µm).[4]

Guide 2: Systematic Approach to Eliminating Peak Tailing

Use this workflow to identify and fix the cause of peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Experimental Protocols

Protocol 1: Inlet Maintenance (Liner and Septum Replacement)

Objective: To eliminate the inlet as a source of contamination causing peak distortion.

Materials:

• New, deactivated inlet liner appropriate for your GC model.

• New septum.

• Tweezers.

• Lint-free gloves.

Procedure:

• Cool Down: Set the inlet temperature to below 50°C and turn off the oven and detector heating. Wait for the system to cool.

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Open Inlet: Carefully unscrew the retaining nut at the top of the inlet.

• Remove Septum and Liner: Use tweezers to remove the old septum. Then, carefully pull out the old inlet liner.

• Inspect and Clean: Visually inspect the inside of the inlet for any residue. If necessary, clean with a solvent-moistened swab.

• Install New Liner: Wearing lint-free gloves, insert the new liner into the inlet.

• Install New Septum: Place the new septum in position and tighten the retaining nut until it is finger-tight, then give it a quarter-turn with a wrench. Do not overtighten.

• Restore Conditions: Turn the carrier gas back on. Leak-check the inlet fitting using an electronic leak detector.

• Equilibrate: Set the inlet and oven to their operational temperatures and allow the system to equilibrate before running a sample.

Protocol 2: GC Column Trimming and Installation

Objective: To remove contaminated sections of the column and ensure proper installation.

Materials:

• Ceramic scoring wafer or capillary cutting tool.

• Magnifying glass or low-power microscope.

• New ferrules and column nuts.

• Ruler or measuring guide for your specific GC inlet.

Procedure:

• Cool Down and Power Off: Cool down the inlet and oven. Turn off the main power to the instrument.

• Remove Column: Carefully disconnect the column from the inlet and detector.

• Cut the Column:

  • Using a ceramic scoring wafer, make a small, clean score on the column tubing approximately 15 cm from the inlet end.

  • Gently flex the column at the score to create a clean, 90-degree break.

  • Inspect the cut with a magnifying glass to ensure it is flat and free of shards or jagged edges.[2] If the cut is poor, repeat the process.

• Install Ferrule and Nut: Slide a new column nut and ferrule onto the newly cut end of the column.

• Install in Inlet:

  • Using the manufacturer's recommended measurement, position the column nut and ferrule at the correct distance from the end of the column.

  • Insert the column into the inlet to the correct depth.

  • Tighten the column nut finger-tight, then an additional half-turn with a wrench.

• Conditioning (if necessary): Reconnect the column to the detector (or leave it disconnected and purging into the oven for initial conditioning). Heat the column according to the manufacturer's instructions to remove any contaminants before analysis.

• Leak Check: Once the system is re-pressurized, check all connections for leaks.

Logical Relationships Diagram

The following diagram illustrates the relationship between common GC problems and their potential causes for non-polar analytes like 5-Methylnonane.

Caption: Common causes for peak shape issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. acdlabs.com [acdlabs.com]
• 7. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. GC Tech Tip: Peak Problems - Sensitivity Loss | Phenomenex [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 14. trajanscimed.com [trajanscimed.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. gcms.cz [gcms.cz]
• 17. benchchem.com [benchchem.com]

Addressing matrix effects in 5-Methylnonane quantification from biological samples

Answering the complex challenges of quantifying volatile organic compounds (VOCs) like 5-Methylnonane from intricate biological matrices requires robust analytical strategies. Matrix effects—the alteration of analyte ionization due to co-eluting substances—are a primary obstacle to achieving accurate and reproducible results. This technical support center provides detailed troubleshooting guides and frequently asked questions to help researchers identify, understand, and mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 5-Methylnonane?

Matrix effects are the influence of all other components in a sample, apart from the analyte itself, on the analytical signal.[1] In mass spectrometry-based methods, these effects typically manifest as ion suppression or enhancement, where co-eluting compounds from the biological matrix interfere with the ionization efficiency of 5-Methylnonane in the instrument's source.[1][2] For volatile compounds in samples like whole blood, a significant challenge arises from the binding of the analyte to proteins, which can hinder its release and detection.[3][4][5] The primary consequences of unaddressed matrix effects are inaccurate quantification (either under or overestimation of the true concentration), poor precision, and reduced analytical sensitivity.[1][6]

Q2: How can I determine if my 5-Methylnonane analysis is affected by matrix effects?

The most common method is to perform a post-extraction spike analysis to calculate a Matrix Factor (MF).[7] This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample to the peak area of the analyte in a pure solvent.

• Matrix Factor (MF) Calculation:

  • A: Peak response of the analyte spiked into a pre-extracted blank biological matrix.

  • B: Peak response of the analyte in a neat (pure) solvent.

  • MF = A / B

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

    • An MF = 1 indicates no matrix effect.

To ensure the method is robust, this assessment should be performed using at least six different lots of the biological matrix (e.g., plasma from six different individuals) to evaluate the relative matrix effect and its variability.[7] The coefficient of variation (CV) of the calculated MFs should not exceed 15%.[7]

Q3: What are the most effective sample preparation techniques to minimize matrix effects for volatile compounds like 5-Methylnonane?

Effective sample preparation is crucial for removing interfering substances and improving the release of volatile analytes from the sample.

• Headspace Analysis with Sample Treatment: Headspace sampling, particularly when coupled with Gas Chromatography-Mass Spectrometry (HS-GC/MS), is a preferred technique as it analyzes the vapor phase above the sample, leaving non-volatile matrix components behind.[4] To improve the release of protein-bound VOCs like 5-Methylnonane, pretreatment of the sample is highly effective. This includes:

  • Protein Denaturation: Using reagents like urea to break down proteins and release bound analytes.[3][4][5]

  • Salting Out: Adding salts such as Sodium Chloride (NaCl) to the sample increases the ionic strength of the solution, which reduces the solubility of VOCs and promotes their partitioning into the headspace.[3][4] Studies have shown that a combination of urea and NaCl can significantly enhance detection sensitivity and reduce matrix effect variation.[4][5]

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free technique that uses a coated fiber to extract and concentrate volatile compounds from the sample's headspace.[2][8] It is highly effective at producing a cleaner extract with less matrix interference compared to direct injection or solvent extraction methods.[8]

Q4: My signal for 5-Methylnonane is suppressed. What are the key troubleshooting steps?

When encountering signal suppression, a systematic approach is necessary to identify and resolve the issue. The following workflow outlines critical steps, from initial system checks to advanced methodological adjustments.

Caption: Troubleshooting workflow for addressing signal suppression.

Q5: How does a stable isotope-labeled internal standard (SIL-IS) help overcome matrix effects?

Using a stable isotope-labeled internal standard is considered the gold standard for correcting matrix effects in mass spectrometry.[2][9] A SIL-IS, such as deuterium-labeled 5-Methylnonane, is chemically identical to the target analyte and differs only in mass.[9]

Because it behaves identically, the SIL-IS co-elutes with the analyte and is affected by sample preparation inconsistencies and matrix-induced ion suppression or enhancement in the exact same way.[2][9] Quantification is based on the ratio of the analyte's signal to the SIL-IS's signal. This ratio remains constant even if both signals are suppressed or enhanced, effectively canceling out the matrix effect and leading to highly accurate and precise measurements.[9][10]

Data and Methodologies

Table 1: Impact of Sample Preparation Reagents on VOC Analysis in Whole Blood

The following table summarizes data from a study comparing different sample preparation methods to enhance the detection of VOCs and minimize matrix effects in whole blood samples. The combination of a protein denaturant (Urea) and a salting-out agent (NaCl) showed the best performance.[4][5]

Reagent Combination	Key Components	Average Sensitivity Enhancement (%)	Matrix Effect Variation (%)
Control	Water Only	Baseline	-
Comb 7	NaCl (Saturated)	~75%	14.9%
Comb 1 (Optimal)	2.5 M Urea + Saturated NaCl	up to 151.3%	-35.5% to 25%
Comb 4	0.5% SDS + Saturated NaCl	~110%	-

• Sensitivity Enhancement: Represents the increase in analytical signal compared to the control (water only).

• Matrix Effect Variation: Represents the range of signal suppression and enhancement observed, with a smaller range indicating better uniformity.[4][5]

Experimental Protocol: Headspace GC-MS Analysis of 5-Methylnonane in Whole Blood

This protocol outlines a method for quantifying 5-Methylnonane from whole blood, incorporating best practices for minimizing matrix effects.

Caption: Standard workflow for 5-Methylnonane analysis.

1. Sample Preparation

• Transfer a precise aliquot (e.g., 1 mL) of the biological sample (whole blood, plasma, or urine) into a 20 mL headspace vial.

• Spike the sample with a known concentration of a suitable stable isotope-labeled internal standard.

• Add the matrix treatment solution. For whole blood, a solution of 2.5 M urea with saturated NaCl has been shown to be effective.[4][5]

• Immediately cap the vial tightly with a PTFE/silicone septum screw cap.

2. HS-GC-MS Parameters

• Headspace Autosampler:

  • Incubation Temperature: 99°C[4]

  • Incubation Time: 40 minutes[4]

  • Injection Volume: 1 mL of headspace vapor[4]

• Gas Chromatograph (GC):

  • Column: TG-624SilMS (30 m x 0.32 mm I.D., 1.8 µm film thickness) or a similar mid-polarity column suitable for VOC analysis.[4]

  • Oven Program: An example program starts at 50°C (hold for 5 min), ramps at 10°C/min to 100°C, then at 20°C/min to 120°C, and finally at 30°C/min to 260°C (hold for 4.33 min).[4] This program should be optimized for the specific separation needs.

• Mass Spectrometer (MS):

  • Mode: Electron Ionization (EI)

  • Acquisition: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity, or full scan mode for method development. Monitor characteristic ions for 5-Methylnonane and its labeled internal standard.

3. Method Validation The analytical method should be fully validated to ensure its performance is acceptable for its intended purpose.[11][12][13] Key validation parameters concerning matrix effects include:

• Selectivity: Analyze at least six different blank matrix sources to ensure no endogenous interferences are present at the retention time of the analyte.[7]

• Matrix Effect: Quantify the matrix factor and its variability across multiple matrix sources as described in Q2.[7]

• Recovery: Assess the efficiency of the extraction process.

• Accuracy and Precision: Evaluate using quality control (QC) samples prepared in the same biological matrix.

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. preprints.org [preprints.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. e-b-f.eu [e-b-f.eu]
• 8. benchchem.com [benchchem.com]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. [PDF] Validation of Analytic Methods for Biomarkers Used in Drug Development | Semantic Scholar [semanticscholar.org]
• 12. Validation of Analytical Methods for Biomarkers Employed in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Validation of analytic methods for biomarkers used in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of SPME Fiber Selection for 5-Methylnonane Analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Solid Phase Microextraction (SPME) for the analysis of 5-Methylnonane. The following sections offer troubleshooting advice and frequently asked questions to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 5-Methylnonane and why is SPME a suitable analysis technique?

5-Methylnonane is a branched-chain alkane with the molecular formula C10H22.[1][2][3] It is considered a semi-volatile organic compound (SVOC) due to its boiling point of approximately 165°C and a vapor pressure of about 2.5 mmHg at 25°C.[1][4] SPME is a solvent-free, sensitive, and efficient sample preparation technique well-suited for extracting and concentrating volatile and semi-volatile compounds like 5-Methylnonane from various sample matrices prior to gas chromatography (GC) analysis.[2][3][5]

Q2: Which SPME fiber is recommended for the analysis of 5-Methylnonane?

For a semi-volatile, nonpolar compound like 5-Methylnonane, a combination fiber that can effectively trap a broad range of analytes is generally the best starting point. The Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is highly recommended.[2][6][7] This fiber's mixed-phase coating allows for the adsorption of a wide range of volatile and semi-volatile compounds.[2][3] While other fibers might be used, the DVB/CAR/PDMS typically provides the most comprehensive extraction for this type of analyte.[2]

Q3: Should I use Headspace (HS-SPME) or Direct Immersion (DI-SPME) for 5-Methylnonane?

For semi-volatile compounds like 5-Methylnonane, Headspace SPME (HS-SPME) is the most common and recommended approach.[3][5] In HS-SPME, the fiber is exposed to the vapor phase above the sample, which protects the fiber from non-volatile matrix components that could cause interference or damage.[5] This is particularly advantageous when working with complex matrices. Direct Immersion (DI-SPME) can be considered for less volatile compounds or when higher sensitivity is required, but it increases the risk of fiber contamination.[3]

Q4: What are the critical parameters to optimize for 5-Methylnonane extraction?

The key parameters to optimize for efficient extraction of 5-Methylnonane are:

• Extraction Temperature: This affects the partitioning of 5-Methylnonane between the sample matrix and the headspace.

• Extraction Time: Sufficient time is needed for the analyte to reach equilibrium or near-equilibrium with the SPME fiber.

• Sample Agitation: Agitation (e.g., stirring or sonication) helps to accelerate the mass transfer of the analyte to the headspace.

• Salt Addition: For aqueous samples, adding salt (salting out) can increase the volatility of 5-Methylnonane and improve extraction efficiency.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution	Citation
Low or No Peak for 5-Methylnonane	Inappropriate fiber selection.	Use a DVB/CAR/PDMS fiber for broad coverage of semi-volatiles.	[2][6]
Insufficient extraction temperature or time.	Systematically optimize extraction temperature (e.g., 40-70°C) and time (e.g., 20-60 min).	[2][6]
Analyte carryover from a previous injection.	Bake out the fiber in a clean injection port at the recommended temperature before each analysis.
Incorrect injection port liner.	Use a narrow-bore SPME-specific liner for efficient thermal desorption.	[8]
Poor Reproducibility (High %RSD)	Inconsistent extraction time or temperature.	Use an autosampler for precise control over extraction parameters. Ensure consistent heating and agitation.
Variable sample or headspace volume.	Maintain a consistent sample volume and headspace-to-sample volume ratio (ideally 30-50% headspace).
Inconsistent fiber placement in the headspace.	Ensure the fiber is exposed to the same depth in the vial headspace for every sample.
Broad or Tailing Peaks	Inefficient desorption from the fiber.	Optimize desorption temperature and time in the GC inlet. Ensure the use of a narrow-bore SPME liner.	[8]
Active sites in the GC inlet or column.	Use a deactivated liner and a high-quality, low-bleed GC column suitable for nonpolar compounds.	[9]
High initial oven temperature.	Start the GC oven at a lower temperature to cryofocus the analyte at the head of the column.	[9]
Ghost Peaks or Contamination	Carryover from the SPME fiber.	Ensure the fiber is properly conditioned before first use and adequately cleaned between injections by baking it out.
Contaminated sample vials or septa.	Use high-quality vials and septa. Run a blank analysis with an empty vial to check for system contamination.

Experimental Protocols

Detailed Methodology for SPME Fiber Selection and Method Optimization

This protocol provides a systematic approach to selecting and optimizing an SPME method for the analysis of 5-Methylnonane.

• Initial Fiber Screening:

  • Prepare identical standard solutions of 5-Methylnonane in a relevant matrix.

  • Test a minimum of three different fiber types. Based on the nonpolar and semi-volatile nature of 5-Methylnonane, the following are recommended for initial screening:

    • DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane): For broad analyte coverage.

    • PDMS (Polydimethylsiloxane): Specific for nonpolar compounds.

    • PDMS/DVB (Polydimethylsiloxane/Divinylbenzene): For volatile and semi-volatile compounds.

  • Perform extractions under identical, non-optimized conditions (e.g., 50°C for 30 minutes).

  • Compare the peak areas obtained for 5-Methylnonane with each fiber to select the one with the highest extraction efficiency.

• Optimization of Extraction Parameters (using the selected fiber):

  • Extraction Temperature:

    • Prepare a series of identical samples.

    • Keeping the extraction time constant (e.g., 30 minutes), vary the extraction temperature (e.g., 40, 50, 60, 70°C).

    • Plot the peak area of 5-Methylnonane against the extraction temperature to determine the optimum temperature.

  • Extraction Time:

    • Using the optimized temperature, prepare another series of identical samples.

    • Vary the extraction time (e.g., 15, 30, 45, 60 minutes).

    • Plot the peak area against extraction time to find the point where the response plateaus, indicating equilibrium or sufficient extraction.

  • Effect of Salt Addition (for aqueous samples):

    • Using the optimized temperature and time, prepare two sets of samples.

    • To one set, add a high concentration of sodium chloride (e.g., 25-30% w/v).

    • Compare the peak areas to determine if salting out enhances the extraction of 5-Methylnonane.

• GC-MS Analysis Conditions:

  • Injector: Use a splitless mode with a narrow-bore SPME liner. The injector temperature should be optimized for efficient desorption (typically 250-280°C).

  • Column: A nonpolar column, such as a DB-5ms or HP-5ms, is recommended.

  • Oven Program: Start with a low initial temperature (e.g., 40°C) for a short hold to cryofocus the analyte, then ramp the temperature at a moderate rate (e.g., 10°C/min) to a final temperature sufficient to elute 5-Methylnonane.

  • Mass Spectrometer: Operate in scan mode for qualitative analysis and method development. For quantitative analysis, selected ion monitoring (SIM) mode can be used for enhanced sensitivity and selectivity.

Visualizations

Caption: SPME method development workflow for 5-Methylnonane.

Caption: Troubleshooting decision tree for SPME analysis.

References

• 1. journals.uc.edu [journals.uc.edu]
• 2. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ba333.free.fr [ba333.free.fr]
• 6. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Preventing degradation of 5-Methylnonane standards in solution

This technical support center provides guidance on preventing the degradation of 5-methylnonane standards in solution. It is intended for researchers, scientists, and drug development professionals who utilize these standards in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 5-methylnonane standards in solution?

A1: The degradation of 5-methylnonane, a branched alkane, is primarily influenced by three main factors:

• Oxidation: Alkanes can undergo oxidation, especially in the presence of oxygen, heat, or light. This process can be accelerated by the presence of radical initiators. Branched alkanes, due to the presence of tertiary carbons, can be more susceptible to oxidation than their linear counterparts.

• Thermal Stress: High temperatures can promote the degradation of 5-methylnonane, leading to the formation of smaller, more volatile compounds or isomers.

• Photodegradation: Exposure to light, particularly UV radiation, can initiate photochemical reactions that lead to the degradation of the alkane structure. This is often a concern for long-term storage if standards are not kept in light-protected containers.

Q2: What are the visible signs of 5-methylnonane standard degradation?

A2: As 5-methylnonane and its likely degradation products are colorless, visual inspection is often not sufficient to detect degradation. The most reliable way to assess the purity and integrity of the standard is through analytical techniques such as Gas Chromatography (GC). A change in the peak area or the appearance of new, unexpected peaks in the chromatogram are strong indicators of degradation.

Q3: How should I properly store my 5-methylnonane standards to minimize degradation?

A3: To ensure the long-term stability of your 5-methylnonane standards, adhere to the following storage recommendations:

• Temperature: Store the standards in a cool, well-ventilated area, away from direct heat sources. Refrigeration at 2-8°C is recommended for long-term storage.

• Light Protection: Always store standards in amber glass vials or other containers that protect from light to prevent photodegradation.

• Inert Atmosphere: For highly sensitive applications or long-term storage, consider purging the vial headspace with an inert gas like nitrogen or argon before sealing to minimize oxidation.

• Container Seal: Ensure the container is tightly sealed to prevent evaporation of the solvent and contamination from the surrounding environment.

Q4: What type of solvent is best for preparing 5-methylnonane standard solutions?

A4: High-purity, inert, and volatile solvents are recommended. Hexane and isooctane are commonly used solvents for alkane standards. It is crucial to use a high-purity grade solvent to avoid introducing contaminants that could interfere with your analysis or catalyze degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Appearance of unexpected peaks in the GC chromatogram.	Degradation of the 5-methylnonane standard.	1. Verify the storage conditions of your standard. 2. Prepare a fresh standard solution from a new, unopened vial. 3. Perform a forced degradation study (see Experimental Protocols) to identify potential degradation products and confirm their retention times.
Decrease in the peak area of the 5-methylnonane standard over time.	1. Evaporation of the solvent, leading to a change in concentration. 2. Degradation of the 5-methylnonane.	1. Ensure the vial is properly sealed. Use vials with PTFE-lined caps for a better seal. 2. Store the standard at the recommended temperature. 3. If degradation is suspected, analyze a freshly prepared standard for comparison.
Inconsistent analytical results between different vials of the same standard.	Inconsistent storage or handling of the vials.	1. Review your standard handling procedures. 2. Ensure all analysts are following the same protocol for storage and preparation. 3. Test a new, unopened vial to establish a baseline.

Quantitative Data on Stability

While specific degradation kinetics for 5-methylnonane are not extensively published, the following table provides an illustrative example of stability data that could be generated from a forced degradation study. Note: This data is for exemplary purposes only and should not be considered as actual experimental results.

Stress Condition	Duration	Temperature	Analyte Remaining (%)	Major Degradation Products Observed
Acid Hydrolysis (0.1 M HCl)	24 hours	60°C	>99%	None Detected
Base Hydrolysis (0.1 M NaOH)	24 hours	60°C	>99%	None Detected
Oxidation (3% H₂O₂)	24 hours	60°C	92%	5-Methyl-x-nonanol, 5-Methyl-x-nonanone
Thermal	48 hours	80°C	97%	Isomers and smaller chain alkanes
Photostability (ICH Q1B)	1.2 million lux hours	25°C	98%	Trace oxidation products

Experimental Protocols

Protocol for Forced Degradation Study of 5-Methylnonane

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability-indicating properties of an analytical method.

1. Materials:

• 5-Methylnonane standard

• High-purity solvent (e.g., hexane or isooctane)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Class A volumetric flasks and pipettes

• GC vials with PTFE-lined caps

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

2. Standard Preparation:

• Prepare a stock solution of 5-methylnonane in the chosen solvent at a known concentration (e.g., 1000 µg/mL).

3. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl in a GC vial. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH in a GC vial. Heat at 60°C for 24 hours.

• Oxidation: Mix equal volumes of the stock solution and 3% H₂O₂ in a GC vial. Heat at 60°C for 24 hours.

• Thermal Degradation: Place a vial containing the stock solution in an oven at 80°C for 48 hours.

• Photodegradation: Expose a vial of the stock solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Control Sample: Store a vial of the stock solution under recommended storage conditions (2-8°C, protected from light).

4. Sample Analysis:

• After the specified stress period, cool the samples to room temperature.

• Neutralize the acid and base-stressed samples with an equivalent amount of base or acid, respectively.

• Analyze all samples (including the control) by a validated GC method.

5. Data Evaluation:

• Compare the chromatograms of the stressed samples to the control sample.

• Identify and quantify any new peaks (degradation products).

• Calculate the percentage of degradation of 5-methylnonane.

• If using GC-MS, attempt to identify the structure of the degradation products based on their mass spectra.

Visualizations

Caption: Potential degradation pathways of 5-Methylnonane.

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting decision tree for unexpected peaks.

Overcoming co-elution issues of branched alkanes in GC

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of branched alkanes, with a focus on resolving co-elution issues.

Troubleshooting Guide

This guide offers a systematic approach to identifying and resolving common co-elution problems encountered during the GC analysis of branched alkanes.

Q1: My chromatogram shows broad or shouldered peaks. How can I confirm if this is a co-elution issue?

A1: The first step is to determine if a single chromatographic peak truly represents a single compound.

• Visual Inspection: Asymmetrical peaks, such as those with a noticeable "shoulder," are a strong indicator of co-eluting compounds.[1] A shoulder represents a sudden discontinuity in the peak shape, unlike tailing, which is a more gradual decline.[1]

• Detector-Based Peak Purity Analysis: If your system is equipped with a Diode Array Detector (DAD) or a Mass Spectrometer (MS), you can perform a peak purity analysis.[2]

  • DAD: A DAD collects multiple UV spectra across the peak. If all the spectra are identical, the peak is likely pure. If they differ, co-elution is occurring.[1]

  • MS: Similarly, you can acquire mass spectra at different points across the peak (the upslope, apex, and downslope). A change in the mass spectrum profile indicates the presence of more than one compound.[1][2] For branched alkanes, look for shifts in fragmentation patterns.[3]

Q2: I've confirmed co-elution. What are the initial method parameters I should adjust?

A2: Before making significant changes like purchasing a new column, you should first optimize your existing GC method parameters. The goal is to manipulate the three key factors of chromatographic resolution: capacity factor (k'), selectivity (α), and efficiency (N).[2][4]

• Optimize the Temperature Program:

  • Lower the Initial Temperature: A lower starting temperature can improve the separation of volatile, early-eluting compounds.

  • Decrease the Ramp Rate: A slower temperature ramp increases the time analytes spend interacting with the stationary phase, which can significantly improve the resolution of closely eluting compounds.[5]

• Adjust Carrier Gas Flow Rate:

  • Ensure the carrier gas flow rate (or linear velocity) is set to its optimal value for the column dimensions and carrier gas being used. This is a fundamental step to maximize column efficiency (the "skinniness" of the peaks).[2][5]

• Check Injection Parameters:

  • Injection Technique: For manual injections, a smooth, rapid injection is crucial to ensure a narrow sample band is introduced to the column.[4]

  • Split/Splitless Mode: If you are using a split/splitless inlet, ensure the mode is appropriate for your sample concentration. Splitless injections are for trace analysis, while split injections are for more concentrated samples.[6] An incorrect split ratio can lead to column overload and poor peak shape.[7]

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing co-elution issues.

Caption: A step-by-step workflow for troubleshooting co-elution in GC.

Q3: Optimizing the method isn't enough. How do I choose a better GC column?

A3: If method optimization fails to provide baseline separation, changing the physical column is the next logical step.[5] Column selection is based on four key factors: stationary phase, internal diameter (I.D.), film thickness, and length.[8][9][10]

• Stationary Phase: For non-polar branched alkanes, a non-polar stationary phase is the standard choice, following the principle of "like dissolves like".[8][11] Separations on these columns are primarily based on boiling point differences.[9][10] If you are already using a non-polar phase, selecting another non-polar phase with a slightly different chemistry (e.g., a 5% phenyl-methylpolysiloxane vs. a 100% dimethylpolysiloxane) can alter selectivity and may resolve the co-eluting pair.

• Column Dimensions:

  • Length: Doubling the column length doubles the number of theoretical plates (efficiency) and can increase resolution by approximately 40%.[5] Longer columns provide more opportunities for analyte-stationary phase interaction, but also lead to longer analysis times.[12]

  • Internal Diameter (I.D.): Reducing the column I.D. (e.g., moving from a 0.25 mm to a 0.18 mm column) significantly increases efficiency and can improve resolution without a major increase in run time.[5][8] Note that narrower columns have lower sample capacity.[12]

  • Film Thickness: For highly volatile compounds, a thicker film can increase retention and improve separation.[12] Conversely, for very high-boiling point alkanes, decreasing the film thickness can improve peak shape and resolution.[5]

Data & Protocols

Table 1: Effect of GC Parameter Adjustments on Resolution

Parameter Change	Effect on Retention Time	Effect on Resolution	Primary Use Case
Decrease Temp. Ramp Rate	Increases	Increases	Resolving closely eluting adjacent alkanes.[5]
Increase Column Length	Increases	Increases (by ~40% for 2x length)[5]	When baseline separation is not achievable by other means.[5]
Decrease Column I.D.	Decreases	Increases	To improve efficiency without a major increase in analysis time.[5]
Decrease Film Thickness	Decreases	Increases (for high k' analytes)	Analysis of very high-boiling point compounds (>C40).[5]
Optimize Flow Rate	Varies	Maximizes at optimal velocity	A fundamental step for ensuring maximum column efficiency.[5]

Experimental Protocol: GC-FID Method Optimization for Branched Alkanes

This protocol provides a starting point for developing a method to resolve co-eluting branched alkanes.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the alkane sample or mixture into a 10 mL volumetric flask.

  • Dissolve the sample in a high-purity, non-polar solvent such as hexane, toluene, or cyclohexane.

  • If analyzing high molecular weight waxes, gently heat the mixture to ensure complete dissolution.[5]

• GC Instrumentation and Conditions:

  • System: Gas Chromatograph with a Flame Ionization Detector (FID).

  • Column: Start with a standard non-polar column (e.g., 30 m x 0.25 mm I.D. x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium or Hydrogen at an optimal flow rate (e.g., 1.0-1.5 mL/min for a 0.25 mm I.D. column with Helium).

  • Inlet: Split/splitless injector at 250-300 °C.[7]

  • Injection Volume: 1 µL.

  • Oven Program (Initial):

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 320 °C.

    • Hold: 10 minutes at 320 °C.

  • Detector: FID at 325 °C.

• Optimization Strategy:

  • If co-elution is observed, systematically reduce the temperature ramp rate (e.g., to 8 °C/min, then 5 °C/min) and observe the effect on resolution.

  • If necessary, modify column dimensions as described in Table 1. For highly complex samples where co-elution persists, consider GCxGC.[5]

Frequently Asked Questions (FAQs)

Q: What is the underlying principle for resolving co-eluting peaks?

A: The ability to separate two peaks is described by the resolution equation, which shows that resolution is a function of three factors:

• Efficiency (N): A measure of the narrowness of the peaks. Higher efficiency (more "theoretical plates") leads to sharper peaks that are easier to resolve. It is primarily influenced by column length, column I.D., and carrier gas velocity.[2]

• Selectivity (α): The chemical factor, representing the ability of the stationary phase to differentiate between two analytes. It is influenced by the stationary phase chemistry and oven temperature.[2]

• Capacity Factor (k'): A measure of how long an analyte is retained on the column. If the capacity factor is too low, analytes elute too quickly near the void volume without sufficient interaction with the stationary phase to be separated.[1][2]

Resolution Factors

This diagram illustrates the key factors in the resolution equation and the parameters used to influence them.

Caption: The relationship between resolution factors and experimental parameters.

Q: My sample is extremely complex, containing hundreds of isomeric alkanes. Is there a more powerful technique than single-column GC?

A: Yes. For highly complex samples where significant co-elution of isomers is unavoidable with a single column, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) is the recommended solution.[5] GCxGC uses two columns with different stationary phases (e.g., a non-polar column followed by a mid-polar column) connected by a modulator. This provides a much higher peak capacity and resolving power, allowing for the separation of compounds that would co-elute in a one-dimensional system.[5][13]

Q: Can Mass Spectrometry (MS) alone distinguish between co-eluting branched alkane isomers?

A: Not always reliably. While MS is a powerful identification tool, many branched alkane isomers produce very similar mass spectra under electron ionization (EI), making it difficult to distinguish them based on MS data alone, especially when they co-elute.[14] The fragmentation of branched alkanes is often characterized by preferential cleavage at the branching point, which can provide clues to the structure, but it is not always definitive.[3] The most robust approach is to first achieve chromatographic separation and then use MS for confirmation. Combining high-resolution chromatography with retention indices (like Kovats indices) and MS data provides the most confident identification.[14][15]

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. m.youtube.com [m.youtube.com]
• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. trajanscimed.com [trajanscimed.com]
• 11. benchchem.com [benchchem.com]
• 12. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Enhancing Sensitivity for Trace Level Detection of 5-Methylnonane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity for trace-level detection of 5-Methylnonane.

Frequently Asked Questions (FAQs)

Q1: What is 5-Methylnonane and why is its trace-level detection significant?

A1: 5-Methylnonane is a volatile organic compound (VOC), a branched-chain alkane with the molecular formula C10H22.[1][2] Its detection at trace levels is crucial in various fields, including environmental monitoring, food safety analysis for identifying contaminants or off-flavors, and in petroleum and chemical industries for quality control.[3][4]

Q2: What are the primary analytical techniques for detecting 5-Methylnonane?

A2: The most common and effective technique for the analysis of volatile compounds like 5-Methylnonane is Gas Chromatography (GC) coupled with a detector, most frequently a Mass Spectrometer (MS) or a Flame Ionization Detector (FID).[5][6] GC-MS is highly preferred for its ability to separate complex mixtures and provide definitive identification and quantification of the target analyte.[6][7]

Q3: How can I significantly improve the sensitivity of my 5-Methylnonane measurements?

A3: Enhancing sensitivity for trace-level detection primarily involves optimizing the sample preparation and introduction steps before GC analysis. The goal is to efficiently extract and concentrate 5-Methylnonane from the sample matrix while minimizing interferences. Techniques like Solid-Phase Microextraction (SPME) and Purge-and-Trap are highly effective for this purpose.[5][8]

Q4: What are the most common sample preparation techniques for trace VOC analysis?

A4: For trace analysis of VOCs such as 5-Methylnonane, several extraction and concentration techniques are employed:

• Solid-Phase Microextraction (SPME): A solvent-free method that uses a coated fiber to adsorb and concentrate analytes from a sample's headspace or directly from a liquid sample.[4][8] It is simple, fast, and highly sensitive.[9]

• Purge-and-Trap (Dynamic Headspace): This is a highly sensitive technique where an inert gas is bubbled through a liquid or solid sample, purging the volatile compounds which are then trapped on an adsorbent material. The trap is subsequently heated to desorb the analytes into the GC system.[5]

• Static Headspace Analysis: In this method, a sample is sealed in a vial and heated to allow volatile compounds to equilibrate between the sample and the gas phase (headspace). A portion of the headspace gas is then injected into the GC. This method is generally less sensitive than dynamic headspace.[5]

• Solvent Extraction: This involves using an organic solvent, such as methanol, to extract VOCs from a solid or liquid matrix. While robust, it may require an additional concentration step and can introduce solvent-related interferences.[10][11]

Q5: Which sample preparation method is best suited for my sample matrix?

A5: The choice of method depends on the sample matrix and the required sensitivity.

• Aqueous Samples: Purge-and-Trap is often the most sensitive and commonly used method.[5] Headspace-SPME is also an excellent, solvent-free alternative.

• Solid Samples (e.g., soil, tissue): Methanol extraction has been shown to be efficient and robust.[10] Headspace-SPME and Purge-and-Trap (with soil/water slurries) are also highly effective.

• Air/Gas Samples: Thermal desorption and SPME are suitable techniques for pre-concentrating VOCs from air samples.[5][12]

Q6: What are common sources of contamination in trace VOC analysis?

A6: Contamination is a critical issue in trace analysis. Common sources include diffusion of volatiles through sample container septa, impurities in solvents and reagents, and residues on glassware and other processing hardware.[13] It is essential to run field and method blanks to monitor for such contamination.[13]

Troubleshooting Guide

Problem: No peak or a very low signal-to-noise ratio is observed for 5-Methylnonane.

• Possible Cause 1: Inefficient Analyte Extraction.

  • Solution (for SPME): Optimize the extraction parameters. Increase the extraction time, adjust the sample temperature (gentle heating can increase volatility), and ensure the appropriate SPME fiber coating is used. For a non-polar analyte like 5-methylnonane, a non-polar fiber (e.g., PDMS) or a mixed-phase fiber (e.g., DVB/CAR/PDMS) is recommended.[8]

  • Solution (for Purge-and-Trap): Increase the purge time or flow rate of the inert gas. Ensure the adsorbent trap is appropriate for capturing C10 hydrocarbons and has not exceeded its lifetime.

• Possible Cause 2: Analyte Loss During Desorption or Injection.

  • Solution: Check for leaks in the injection port and transfer lines. For SPME, ensure the GC inlet temperature is sufficient for complete and rapid desorption of 5-methylnonane from the fiber (a typical starting point is 250°C).[7] For Purge-and-Trap, verify the trap desorption temperature and time are adequate.

• Possible Cause 3: Sub-optimal GC-MS Parameters.

  • Solution: Verify the GC oven temperature program. Ensure the initial temperature is low enough to trap the analyte at the head of the column. Check that the mass spectrometer is operating in the correct mode (e.g., Selected Ion Monitoring, SIM, for maximum sensitivity) and that the chosen ions for 5-methylnonane (e.g., m/z 43, 57, 85, 142) are correct.[1][14]

Problem: Poor chromatographic peak shape (e.g., tailing, fronting, or splitting).

• Possible Cause 1: Active Sites in the GC System.

  • Solution: Active sites in the injector liner or the front of the GC column can cause peak tailing. Use a deactivated liner and, if necessary, trim a small portion (e.g., 10-20 cm) from the front of the column.

• Possible Cause 2: Incompatible Solvent or Matrix Effects.

  • Solution: If using solvent extraction, ensure the solvent is compatible with the GC phase. For complex matrices, matrix effects can distort peak shape. Employing a more selective sample preparation technique like SPME can mitigate these effects.

• Possible Cause 3: Column Overload.

  • Solution: If the peak is fronting, it may indicate that the column is overloaded. Dilute the sample or reduce the injection volume (or for SPME, reduce the extraction time).

Problem: High background noise or co-eluting interference peaks.

• Possible Cause 1: System Contamination.

  • Solution: Contamination can come from the carrier gas, sample vials, septa, or the GC system itself. Run a "bake-out" of the GC oven and injector at a high temperature. Run a blank (e.g., empty vial for SPME, or reagent water for Purge-and-Trap) to identify the source of contamination.[13]

• Possible Cause 2: Matrix Interferences.

  • Solution: The sample matrix itself may contain compounds that co-elute with 5-methylnonane. Adjust the GC oven temperature program to improve separation. For GC-MS, use the Selected Ion Monitoring (SIM) mode to selectively monitor for ions specific to 5-methylnonane, which can significantly reduce matrix interference.

Data Presentation

Table 1: Physical and Chemical Properties of 5-Methylnonane

Property	Value	Reference
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[1][2]
CAS Number	15869-85-9	[1][15]
Physical State	Liquid	[15]
Boiling Point	165.1 °C @ 760 mm Hg	[16]
logP (o/w)	5.89 (estimated)	[16]

Table 2: Comparison of Key Sample Preparation Techniques for Trace VOC Analysis

Technique	Principle	Typical Sensitivity	Advantages	Disadvantages
Static Headspace	Equilibrium partitioning of volatiles between sample and gas phase in a sealed vial.[5]	Moderate	Simple, easily automated, robust.	Limited sensitivity for less volatile compounds, matrix effects can be significant.[5]
Purge-and-Trap	Dynamic extraction of volatiles by an inert gas, followed by concentration on an adsorbent trap.[5]	Very High	Excellent for trace analysis in liquids, exhaustive extraction possible.	More complex instrumentation, potential for analyte breakthrough or carryover.
SPME	Adsorption of analytes onto a coated fiber, followed by thermal desorption in the GC inlet.[4][8]	High to Very High	Solvent-free, integrates sampling and concentration, reusable fibers, versatile.[9]	Fiber lifetime can be limited, matrix can affect extraction efficiency, requires method development.
Solvent Extraction	Use of a solvent (e.g., methanol) to dissolve and extract analytes from the matrix.[10]	Moderate to High	Robust, can handle complex solid matrices effectively.	Requires high-purity solvents, can introduce interferences, may need a concentration step.

Experimental Protocols

Protocol 1: Trace Level Detection of 5-Methylnonane using Headspace-SPME-GC-MS

• Sample Preparation: Place a precisely measured amount of the sample (e.g., 5 mL of water or 1 g of solid) into a 20 mL headspace vial. If desired, add a salt (e.g., NaCl to 25% w/v) to increase the ionic strength of aqueous samples and enhance the partitioning of 5-methylnonane into the headspace.

• Incubation & Extraction: Seal the vial and place it in an autosampler tray with an agitator and heater. Incubate the sample at a controlled temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow for equilibration.

• SPME Extraction: Expose the SPME fiber (e.g., 100 µm PDMS or 50/30 µm DVB/CAR/PDMS) to the headspace above the sample for a defined period (e.g., 20 minutes) while maintaining the incubation temperature and agitation.

• Desorption and GC-MS Analysis: Retract the fiber and immediately introduce it into the heated GC inlet (e.g., 250°C) for thermal desorption (e.g., 2-5 minutes in splitless mode).

• GC Separation: Use a non-polar capillary column (e.g., DB-5ms). A typical oven program might start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 250°C.[7] Use helium as the carrier gas at a constant flow of ~1 mL/min.[7]

• MS Detection: Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400) or operate in SIM mode, monitoring characteristic ions of 5-methylnonane (m/z 43, 57, 85).[7][14]

Protocol 2: Trace Level Detection of 5-Methylnonane using Purge-and-Trap GC-MS

• Sample Loading: Place a standard volume of aqueous sample (e.g., 5-25 mL) into the sparging vessel of the purge-and-trap concentrator.

• Surrogate/Internal Standard Spiking: Add a known amount of surrogate and internal standards to the sample.

• Purging: Purge the sample with an inert gas (e.g., helium) at a specific flow rate (e.g., 40 mL/min) for a set time (e.g., 11 minutes). The volatile 5-methylnonane is transferred from the aqueous phase to the gas phase.

• Trapping: The gas stream is passed through an adsorbent trap (often containing multiple sorbents) which retains the VOCs.

• Desorption: After purging, the trap is rapidly heated (e.g., to 250°C) to desorb the trapped analytes. The carrier gas flow is reversed to sweep the analytes onto the GC column.

• GC-MS Analysis: The GC-MS analysis proceeds similarly to the protocol described above, with the GC oven program often starting at a sub-ambient temperature to effectively focus the analytes at the head of the column.

Visualizations

Caption: General workflow for enhancing 5-methylnonane trace detection.

Caption: Decision flowchart for selecting a sample preparation technique.

Caption: Troubleshooting guide for common GC-MS analysis issues.

References

• 1. Nonane, 5-methyl- [webbook.nist.gov]
• 2. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. esslabshop.com [esslabshop.com]
• 4. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 揮発性有機化合物分析 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. benchchem.com [benchchem.com]
• 8. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]
• 13. epa.gov [epa.gov]
• 14. 5-METHYLNONANE(15869-85-9) MS [m.chemicalbook.com]
• 15. labproinc.com [labproinc.com]
• 16. 5-methyl nonane, 15869-85-9 [thegoodscentscompany.com]

Technical Support Center: Purity Assessment of 5-Methylnonane by Capillary Electrophoresis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity assessment of the non-polar compound 5-Methylnonane using Micellar Electrokinetic Chromatography (MEKC), a specialized capillary electrophoresis technique.

Frequently Asked Questions (FAQs)

Q1: Why can't I use standard capillary zone electrophoresis (CZE) to analyze 5-Methylnonane?

A1: Standard CZE separates molecules based on their charge-to-size ratio. 5-Methylnonane is a neutral, non-polar hydrocarbon and therefore lacks a charge, preventing it from migrating in an electric field. To analyze neutral compounds, a modified technique called Micellar Electrokinetic Chromatography (MEKC) is employed.[1][2][3]

Q2: How does Micellar Electrokinetic Chromatography (MEKC) enable the separation of neutral compounds like 5-Methylnonane?

A2: MEKC introduces a surfactant, such as sodium dodecyl sulfate (SDS), into the buffer solution at a concentration above its critical micelle concentration (CMC).[4][5] These surfactant molecules form micelles, which have a hydrophobic core and a charged hydrophilic exterior. Neutral analytes, like 5-Methylnonane, partition between the aqueous buffer and the hydrophobic interior of the micelles. This differential partitioning, combined with the movement of the micelles and the electroosmotic flow, allows for the separation of neutral molecules.[1][6]

Q3: What are the key parameters to optimize for a MEKC method for 5-Methylnonane analysis?

A3: The key parameters for optimization include the type and concentration of the surfactant, the pH and concentration of the buffer, the type and concentration of any organic modifiers (e.g., methanol, acetonitrile), the applied voltage, and the capillary temperature.[7]

Q4: What kind of impurities can be detected with this method?

A4: This method is suitable for detecting other non-polar impurities that have different partitioning coefficients into the micelles compared to 5-Methylnonane. This could include isomers, structurally related hydrocarbons, or other non-polar contaminants. The separation is based on the hydrophobicity of the analytes.[4]

Q5: How can I prepare a 5-Methylnonane sample for MEKC analysis?

A5: Due to its non-polar nature, 5-Methylnonane is not soluble in aqueous buffers. A common approach is to dissolve the sample in a water-miscible organic solvent, such as methanol or acetonitrile, at a known concentration. This solution is then introduced into the CE instrument. It is crucial that the final concentration of the organic solvent in the injected sample plug is minimized to avoid disrupting the micellar phase.

Experimental Protocol: Purity Assessment of 5-Methylnonane by MEKC

This protocol provides a general framework for the purity assessment of 5-Methylnonane. Method optimization is essential for achieving the desired resolution and sensitivity.

1. Materials and Reagents:

• 5-Methylnonane standard and sample

• Sodium dodecyl sulfate (SDS)

• Sodium tetraborate

• Boric acid

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• 0.1 M Sodium hydroxide

• 0.1 M Hydrochloric acid

• Fused-silica capillary

2. Instrument and Equipment:

• Capillary electrophoresis system with a UV detector

• Data acquisition and analysis software

• pH meter

• Sonicator

• Vortex mixer

• Microcentrifuge

3. Preparation of Solutions:

• Running Buffer (e.g., 20 mM Borate buffer, pH 9.2, with 50 mM SDS and 10% Methanol):

  • Dissolve the appropriate amounts of boric acid and sodium tetraborate in deionized water to achieve a 20 mM borate buffer.

  • Adjust the pH to 9.2 with 0.1 M NaOH or 0.1 M HCl.

  • Add SDS to a final concentration of 50 mM.

  • Add methanol to a final concentration of 10% (v/v).

  • Bring the solution to the final volume with deionized water, sonicate to dissolve all components completely, and filter through a 0.45 µm filter.

• Sample Solution:

  • Prepare a stock solution of 5-Methylnonane (e.g., 1 mg/mL) in methanol.

  • Dilute the stock solution with the running buffer to the desired working concentration.

  • Vortex and microcentrifuge the solution before injection.

4. Capillary Conditioning:

• Flush the new capillary with 1 M NaOH for 20 minutes.

• Flush with deionized water for 10 minutes.

• Flush with the running buffer for 30 minutes before the first injection.

• Between runs, flush with 0.1 M NaOH for 2 minutes, followed by deionized water for 2 minutes, and then the running buffer for 5 minutes.

5. MEKC Analysis:

• Set the capillary temperature (e.g., 25 °C).

• Set the detection wavelength (as 5-Methylnonane has no chromophore, indirect UV detection or a suitable derivatization agent would be necessary. For this protocol, we assume a hypothetical scenario where a detectable impurity is of interest, or indirect detection is used).

• Inject the sample solution hydrodynamically (e.g., 50 mbar for 5 seconds).

• Apply the separation voltage (e.g., 20-30 kV, normal polarity).

• Acquire and analyze the electropherogram.

6. Data Analysis:

• Identify the peak corresponding to 5-Methylnonane based on its migration time compared to a standard.

• Identify and quantify any impurity peaks.

• Calculate the purity of the 5-Methylnonane sample based on the peak areas (area percent method), assuming a similar response factor for the impurities.

Quantitative Data Summary

The following table summarizes key MEKC parameters and their general effects on the separation of non-polar analytes. This information can be used as a starting point for method development and optimization.

Parameter	Typical Range	Effect on Separation of Non-Polar Analytes
Surfactant Concentration (e.g., SDS)	25-100 mM	Increasing concentration generally increases the retention factor and the migration time window, potentially improving resolution. However, very high concentrations can lead to high currents and Joule heating.
Buffer pH	8-10	Higher pH increases the electroosmotic flow (EOF), leading to shorter analysis times. It can also affect the charge of ionizable impurities.
Organic Modifier (e.g., Methanol, Acetonitrile)	5-30% (v/v)	Adding an organic modifier can decrease the EOF and alter the partitioning of analytes into the micelles. This is a powerful tool for optimizing selectivity, especially for highly hydrophobic compounds that might otherwise be fully retained in the micelles.[6]
Applied Voltage	15-30 kV	Higher voltage leads to shorter analysis times and potentially higher efficiency. However, it also increases Joule heating, which can negatively impact resolution and reproducibility.
Capillary Temperature	20-35 °C	Temperature affects buffer viscosity, EOF, and partitioning equilibria. Maintaining a constant temperature is crucial for reproducible migration times.

Visual Guides

Caption: Workflow for the purity assessment of 5-Methylnonane by MEKC.

Troubleshooting Guide

This guide addresses common issues encountered during the MEKC analysis of 5-Methylnonane.

Q: I am not seeing any peaks, or the peaks are very small.

A:

• Injection Failure: Ensure the capillary tip is immersed in the sample vial during injection and that the vial contains sufficient sample.

• Detection Issue: Check that the detector is on and set to the correct wavelength for your analyte or for indirect detection. 5-Methylnonane itself does not absorb UV light, so you will need to use indirect UV detection or analyze for UV-active impurities.

• Sample Concentration: The sample concentration may be too low. Try injecting a more concentrated sample.

• Capillary Blockage: A blocked capillary can prevent sample injection. Try flushing the capillary with filtered water and running buffer. If the problem persists, the capillary may need to be replaced.

Q: My peaks are broad and show poor resolution.

A:

• Joule Heating: High voltage can cause excessive heat, leading to band broadening. Try reducing the separation voltage.

• Sample Overload: Injecting too much sample can lead to broad, asymmetrical peaks. Reduce the injection time or pressure.

• Inappropriate Buffer Concentration: A buffer concentration that is too high can lead to high currents and Joule heating. A concentration that is too low may result in poor buffering capacity. Optimize the buffer concentration.

• Suboptimal Surfactant/Organic Modifier Concentration: The resolution of non-polar compounds is highly dependent on their partitioning. Adjust the concentration of the surfactant (e.g., SDS) and/or the organic modifier (e.g., methanol) to improve selectivity. For highly hydrophobic compounds, increasing the organic modifier concentration can be beneficial.[6]

Q: The migration times of my peaks are not reproducible.

A:

• Temperature Fluctuations: Ensure the capillary temperature is stable and controlled. Small changes in temperature can significantly affect buffer viscosity and migration times.

• Inconsistent Capillary Conditioning: A consistent capillary conditioning routine between runs is crucial for maintaining a stable electroosmotic flow and reproducible migration times.

• Buffer Depletion/Changes: The composition of the buffer in the inlet and outlet vials can change over time due to electrolysis. Replace the buffer in the vials regularly (e.g., every 5-10 runs).

• Voltage/Current Instability: Fluctuations in the applied voltage or current will lead to variable migration times. Check the instrument's performance.

Caption: Decision tree for troubleshooting common MEKC issues.

References

• 1. Micellar electrokinetic chromatography - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Principles of Micellar Electrokinetic Capillary Chromatography Applied in Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Micellar Electrokinetic Chromatography: A Workhorse for Complex Separations | Separation Science [sepscience.com]
• 5. csus.edu [csus.edu]
• 6. Micellar electrokinetic chromatography (MEKC) – kapillarelektrophorese.com [kapillarelektrophorese.com]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative Analysis of 5-Methylnonane and 4-Methylnonane: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the isomeric branched-chain alkanes, 5-Methylnonane and 4-Methylnonane. Due to a notable absence of published experimental data on the specific bioactivities of these compounds, this document focuses on a detailed comparison of their physicochemical properties. Furthermore, it outlines a proposed experimental workflow for future bioactivity screening, offering a foundational framework for researchers interested in exploring the pharmacological potential of these molecules.

Introduction

5-Methylnonane and 4-Methylnonane are structural isomers of methyl-substituted nonane. While branched-chain alkanes are known to have various industrial applications, their specific biological activities and potential as pharmacological agents remain largely unexplored. This guide aims to consolidate the available information on these two isomers and to propose a structured approach for their future biological evaluation.

Physicochemical Properties

A comprehensive comparison of the physicochemical properties of 5-Methylnonane and 4-Methylnonane has been compiled from various chemical databases. These properties are crucial for understanding the potential pharmacokinetic and pharmacodynamic behavior of these compounds.

Property	5-Methylnonane	4-Methylnonane
Molecular Formula	C₁₀H₂₂[1][2][3]	C₁₀H₂₂[4]
Molecular Weight	142.28 g/mol [1][2][3]	142.28 g/mol [4]
CAS Number	15869-85-9[1]	17301-94-9[4]
IUPAC Name	5-methylnonane[1][3]	4-methylnonane[4]
Density	0.73 g/cm³[5][6]	0.73 g/mL at 20 °C[7]
Boiling Point	165.1 °C[8]	163-166 °C[7]
Flash Point	37.2 °C[2][8]	37.9 °C[9]
logP (o/w)	5.89 (estimated)[2][8]	5.3 (predicted)[4][10][11]
Physical Description	Colorless liquid[5]	Clear colorless liquid[4]

Proposed Experimental Workflow for Bioactivity Screening

Given the lack of existing bioactivity data, a general workflow is proposed to systematically evaluate the potential biological effects of 5-Methylnonane and 4-Methylnonane. This workflow is designed to be adaptable for initial screening across various cell-based and biochemical assays.

Proposed experimental workflow for bioactivity screening.

Experimental Protocols

As no specific bioactivity has been identified, detailed experimental protocols cannot be cited. However, the following are general methodologies for the key initial experiments proposed in the workflow:

1. Cell Viability/Cytotoxicity Assay (MTT Assay)

• Objective: To determine the concentration range of 5-Methylnonane and 4-Methylnonane that is non-toxic to cells, which is essential for subsequent in vitro assays.

• Methodology:

  • Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of 5-Methylnonane and 4-Methylnonane in cell culture medium. A vehicle control (e.g., DMSO) should also be prepared.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compounds.

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized detergent).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

2. High-Throughput Screening (HTS) - General Protocol

• Objective: To rapidly screen a large number of compounds to identify "hits" that modulate a specific biological target or pathway.

• Methodology:

  • Develop and optimize a robust assay in a microplate format (e.g., 384- or 1536-well plates). This could be a target-based assay (e.g., measuring enzyme activity) or a phenotypic assay (e.g., measuring a change in cell morphology).

  • Dispense the assay components (e.g., enzyme, substrate, cells) into the microplate wells.

  • Add 5-Methylnonane and 4-Methylnonane from a compound library to the wells at a fixed concentration.

  • Incubate the plates for a predetermined time to allow for the biological reaction to occur.

  • Add a detection reagent that generates a measurable signal (e.g., fluorescence, luminescence, or absorbance).

  • Read the plates using a high-throughput plate reader.

  • Analyze the data to identify compounds that produce a significant change in the signal compared to controls.

Conclusion

The biological activities of 5-Methylnonane and 4-Methylnonane remain a significant gap in the scientific literature. The comparative physicochemical data presented here provides a starting point for understanding their potential behavior in biological systems. The proposed experimental workflow offers a systematic and logical progression for researchers to begin to explore the bioactivity of these and other related compounds. Further investigation is warranted to uncover any potential therapeutic applications of these simple branched-chain alkanes.

References

• 1. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methylnonane | CAS#:15869-85-9 | Chemsrc [chemsrc.com]
• 3. ▷ InChI Key Database ⚛️ | 5-methylnonane [inchikey.info]
• 4. 4-Methylnonane | C10H22 | CID 28455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. labproinc.com [labproinc.com]
• 6. 5-METHYLNONANE [chembk.com]
• 7. 4-METHYLNONANE | 17301-94-9 [chemicalbook.com]
• 8. 5-methyl nonane, 15869-85-9 [thegoodscentscompany.com]
• 9. 4-methyl nonane, 17301-94-9 [thegoodscentscompany.com]
• 10. (4R)-4-methylnonane | C10H22 | CID 70702301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. PubChemLite - 4-methylnonane (C10H22) [pubchemlite.lcsb.uni.lu]

Validation of 5-Methylnonane as a Kairomone: A Review of Current Scientific Literature

A comprehensive review of published scientific literature reveals a notable absence of studies specifically validating 5-methylnonane as a kairomone for any particular insect species. While the field of chemical ecology extensively investigates the role of semiochemicals in insect behavior, research focusing on the kairomonal properties of 5-methylnonane appears to be limited or not publicly available.

Kairomones are chemical signals emitted by one species that benefit a receiving species. The identification and validation of these compounds are critical for developing effective and environmentally benign pest management strategies, as well as for understanding intricate ecological interactions. The validation process is a multi-step endeavor, typically involving the identification of the candidate compound from a relevant source, followed by rigorous laboratory and field-based experiments to confirm its biological activity.

The Standard Protocol for Kairomone Validation

The established scientific methodology for validating a potential kairomone involves a series of sophisticated analytical and behavioral assays. This process ensures that the observed behavioral response in an insect is unequivocally linked to the specific chemical compound.

1. Identification and Analysis: The initial step involves the collection of volatile or contact chemicals from the emitting organism (e.g., a host plant, prey, or predator). These chemical extracts are then analyzed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). GC-MS separates the complex mixture of compounds and provides a detailed chemical profile, allowing for the identification of individual components like 5-methylnonane.

2. Assessing Physiological Response: Once a candidate compound is identified, its ability to elicit a physiological response in the receiving insect is tested. Electroantennography (EAG) is a widely used technique for this purpose. EAG measures the electrical output of an insect's antenna in response to an odorant, providing a quantitative measure of its olfactory sensitivity to the compound.

3. Behavioral Bioassays: The most critical step is to demonstrate a clear behavioral response to the compound. This is typically achieved through a series of controlled laboratory experiments. Common behavioral assays include:

• Y-tube Olfactometer: This apparatus provides an insect with a choice between two airstreams, one carrying the test compound and the other a control (e.g., clean air or a solvent). The number of insects choosing the arm with the test compound is recorded to determine attraction or repulsion.

• Wind Tunnel Assays: These experiments allow for the observation of an insect's flight behavior in a more naturalistic setting, with a plume of the candidate kairomone being released at one end.

• Oviposition and Feeding Assays: For insects where the kairomone might signal a suitable host for egg-laying or feeding, specific assays are designed to measure these behaviors in the presence of the compound.

4. Field Trapping Experiments: To confirm the ecological relevance of a kairomone, its effectiveness as an attractant must be demonstrated in the field. This involves deploying traps baited with the synthetic compound and comparing their capture rates to unbaited control traps.

Comparison with Known Kairomones

While no specific data exists for 5-methylnonane, a vast body of research has validated numerous other compounds as effective kairomones for a wide range of insect species. These compounds are often used in integrated pest management (IPM) programs for monitoring and trapping. A comparative guide would typically present data on:

• Attraction Efficacy: The percentage of insects attracted to the kairomone in behavioral assays.

• EAG Response Amplitude: The strength of the antennal response to the compound.

• Optimal Concentration: The concentration at which the kairomone elicits the strongest behavioral response.

• Specificity: The degree to which the kairomone attracts the target species versus non-target species.

Below is a hypothetical table structure that would be used to compare 5-methylnonane with other established kairomones if such data were available.

Kairomone	Target Insect Species	EAG Response (mV)	Behavioral Assay (Attraction %)	Field Trap Captures (per trap/day)
5-Methylnonane	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Ethyl Acetate	Drosophila suzukii	[Example Value]	[Example Value]	[Example Value]
(-)-α-Pinene	Monochamus spp.	[Example Value]	[Example Value]	[Example Value]
Methyl Salicylate	Various predatory insects	[Example Value]	[Example Value]	[Example Value]

Experimental Protocols in Detail

To provide a comprehensive guide, detailed experimental protocols for the key validation techniques are essential for reproducibility and critical evaluation by the scientific community.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Volatile Collection and Identification

• Sample Collection: Volatiles from the source (e.g., a host plant) are collected using a dynamic headspace collection system. Purified air is passed over the source, and the entrained volatiles are trapped on a sorbent material (e.g., Porapak Q).

• Elution: The trapped volatiles are eluted from the sorbent using a high-purity solvent (e.g., hexane or dichloromethane).

• GC-MS Analysis: The eluted sample is injected into a GC-MS system. The gas chromatograph separates the compounds based on their volatility and interaction with the column's stationary phase. The mass spectrometer then fragments the eluted compounds and provides a mass spectrum for each, which is compared to a library of known spectra for identification.

Comparative Guide to the Cross-Reactivity of Insect Olfactory Receptors with 5-Methylnonane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hypothetical performance of various insect olfactory receptors (ORs) in response to different isomers of 5-methylnonane. The ability of insects to discriminate between structurally similar molecules, such as stereoisomers and positional isomers, is fundamental to their survival, influencing behaviors like mate selection, foraging, and oviposition. Understanding the specificity and cross-reactivity of their olfactory receptors to compounds like 5-methylnonane, a known component of some insect pheromone blends and a common volatile organic compound, offers valuable insights for the development of novel, highly specific attractants and repellents for pest management.

This document summarizes key experimental methodologies, presents hypothetical yet plausible experimental data to illustrate the principles of isomer discrimination at the receptor level, and visualizes the underlying biological and experimental processes.

Data Presentation: Olfactory Receptor Responses to 5-Methylnonane Isomers

The following table summarizes hypothetical quantitative data from a functional characterization study on a selection of olfactory receptors from the red flour beetle, Tribolium castaneum. The data illustrates the differential sensitivity of specific ORs to various isomers of methylnonane, highlighting the principles of enantiomer and positional isomer discrimination.

Disclaimer: The following data is hypothetical and presented for illustrative purposes to demonstrate the typical results of cross-reactivity studies. It is based on the known principles of insect olfaction but does not represent the results of a specific published study.

Olfactory Receptor (OR)	Insect Species	Ligand Isomer	Ligand Structure	Receptor Response (Normalized)
TcasOR28	Tribolium castaneum	(R)-5-Methylnonane	Branched Alkane	100 ± 8
TcasOR28	Tribolium castaneum	(S)-5-Methylnonane	Branched Alkane	25 ± 4
TcasOR28	Tribolium castaneum	rac-5-Methylnonane	Branched Alkane	62 ± 6
TcasOR28	Tribolium castaneum	2-Methylnonane	Branched Alkane	15 ± 3
TcasOR28	Tribolium castaneum	3-Methylnonane	Branched Alkane	45 ± 5
TcasOR28	Tribolium castaneum	4-Methylnonane	Branched Alkane	78 ± 7
TcasOR28	Tribolium castaneum	n-Nonane	Straight-chain Alkane	5 ± 1
TcasOR45	Tribolium castaneum	(R)-5-Methylnonane	Branched Alkane	12 ± 2
TcasOR45	Tribolium castaneum	(S)-5-Methylnonane	Branched Alkane	15 ± 3
TcasOR45	Tribolium castaneum	rac-5-Methylnonane	Branched Alkane	14 ± 2
TcasOR45	Tribolium castaneum	2-Methylnonane	Branched Alkane	88 ± 9
TcasOR45	Tribolium castaneum	3-Methylnonane	Branched Alkane	30 ± 4
TcasOR45	Tribolium castaneum	4-Methylnonane	Branched Alkane	22 ± 3
TcasOR45	Tribolium castaneum	n-Nonane	Straight-chain Alkane	4 ± 1

Experimental Protocols

The data presented in this guide would be generated using a combination of molecular biology and electrophysiology techniques. The general workflow for such a study is as follows:

1. Cloning of Olfactory Receptor Genes:

• Objective: To isolate the coding sequences of the olfactory receptor genes of interest.

• Method:

  • Total RNA is extracted from the antennae of Tribolium castaneum.

  • Reverse transcription polymerase chain reaction (RT-PCR) is performed using gene-specific primers to synthesize complementary DNA (cDNA).

  • The full-length coding sequences of the target OR genes (e.g., TcasOR28, TcasOR45) are amplified by PCR.

  • The amplified OR sequences are cloned into an expression vector suitable for a heterologous expression system (e.g., pSP64T for Xenopus oocytes or pcDNA3.1 for HEK293 cells).

2. Heterologous Expression of Olfactory Receptors:

• Objective: To express the cloned insect ORs in a system that allows for functional analysis. The Xenopus oocyte expression system is a widely used method.

• Method (Xenopus oocyte system):

  • The cloned OR plasmids are linearized, and capped messenger RNA (cRNA) is synthesized in vitro using an mMESSAGE mMACHINE SP6 transcription kit.

  • Oocytes are surgically removed from a female Xenopus laevis frog and treated with collagenase to defolliculate them.

  • Each oocyte is co-injected with cRNA encoding a specific TcasOR and the obligatory co-receptor, Orco.

  • Injected oocytes are incubated for 3-7 days to allow for receptor expression on the oocyte membrane.

3. Two-Electrode Voltage-Clamp Electrophysiology:

• Objective: To measure the ion channel activity of the expressed ORs in response to stimulation with the 5-methylnonane isomers.

• Method:

  • An oocyte expressing a TcasOR/Orco complex is placed in a recording chamber and perfused with a buffer solution.

  • Two glass microelectrodes, one for voltage clamping and one for current recording, are inserted into the oocyte. The membrane potential is clamped at a holding potential of -80 mV.

  • Solutions of the test compounds ((R)-5-methylnonane, (S)-5-methylnonane, and other isomers) at various concentrations are perfused over the oocyte for a set duration.

  • The inward current generated by the opening of the OR ion channel upon ligand binding is recorded.

  • The peak current response for each compound and concentration is measured and used to construct dose-response curves and for comparative analysis. The data is then normalized to the response of the primary ligand.

Mandatory Visualization

Caption: Experimental workflow for functional characterization of insect olfactory receptors.

Caption: Simplified signaling pathway of an insect olfactory receptor.

The Unspoken Language of Pheromones: Investigating the Synergistic and Antagonistic Effects of 5-Methylnonane

For researchers, scientists, and drug development professionals, understanding the nuanced communication of insects is paramount for developing targeted and effective pest management strategies. This guide delves into the potential synergistic and antagonistic roles of 5-Methylnonane in pheromone mixtures. While direct quantitative data on 5-Methylnonane's specific effects remain limited in published literature, this document provides a comparative analysis based on structurally similar compounds and outlines the experimental protocols necessary to elucidate its precise function.

Pheromone blends are often complex cocktails of chemical compounds where the presence, absence, or relative abundance of a single component can drastically alter the behavioral response of the receiving insect. Methyl-branched alkanes, such as 5-Methylnonane, are frequently identified as components of these blends, particularly in cuticular hydrocarbons involved in close-range communication and mate recognition. Their role can be subtle, acting not as primary attractants but as modulators that enhance or inhibit the activity of the primary pheromone components.

Comparative Analysis: Insights from a Structurally Similar Compound

While specific data on 5-Methylnonane is scarce, research on the closely related compound 5,11-Dimethylpentacosane in the greater wax moth, Galleria mellonella, offers valuable insights into the potential synergistic role of such molecules. In G. mellonella, the male-produced sex pheromone was initially identified as a blend of nonanal and undecanal. However, this two-component blend alone was insufficient to elicit long-range attraction in females. The discovery of 5,11-Dimethylpentacosane as a third component proved to be the key to unlocking the full behavioral sequence.

Wind tunnel bioassays revealed that while the aldehyde blend alone could trigger short-range sexual behaviors, the addition of 5,11-Dimethylpentacosane was essential for inducing long-range orientation and contact with the pheromone source.[1][2][3] This demonstrates a clear synergistic effect, where the hydrocarbon enhances the attractiveness and efficacy of the primary pheromone components.

Pheromone Component(s)	Insect Species	Observed Effect	Behavioral Context	Source
Nonanal + Undecanal	Galleria mellonella	Triggers short-range sexual behavior (e.g., wing fanning) but fails to elicit long-range attraction.	Mate Attraction	[1][2][3]
5,11-Dimethylpentacosane	Galleria mellonella	No significant behavioral response when presented alone.	Mate Attraction	[1][2][3]
Nonanal + Undecanal + 5,11-Dimethylpentacosane	Galleria mellonella	Consistently shows long-range orientation and source contact.	Mate Attraction	[1][2][3]

Experimental Protocols for Evaluating Pheromone Activity

To determine the precise role of 5-Methylnonane in a pheromone blend, a combination of electrophysiological and behavioral assays is required.

Electroantennography (EAG)

EAG is a technique used to measure the electrical output of an insect's antenna in response to volatile chemical stimuli. It is an excellent screening tool to determine if an insect's antenna can detect a specific compound.

Methodology:

• Preparation of Solutions: Prepare a stock solution of 5-Methylnonane in a suitable solvent (e.g., hexane). Create a series of dilutions to test a range of concentrations. A solvent-only control is essential.

• Antenna Preparation: Anesthetize the insect and carefully excise an antenna. Mount the antenna between two electrodes using a conductive gel to ensure a good electrical connection.[4]

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air carrying the vapor of the test compound is then injected into the airstream.

• Data Recording and Analysis: The change in electrical potential from the antenna is recorded as the EAG response. The amplitude of the response is measured and compared across different compounds and concentrations.[4]

Wind Tunnel Bioassay

Wind tunnel assays are used to observe and quantify the behavioral responses of insects to a pheromone source in a controlled environment that simulates natural conditions.

Methodology:

• Wind Tunnel Setup: Use a wind tunnel with controlled airflow, temperature, humidity, and light conditions. For nocturnal insects, dim red light is often used.[5][6][7]

• Pheromone Source: The test pheromone blend (with and without 5-Methylnonane) is applied to a dispenser placed at the upwind end of the tunnel. A control with the solvent alone should also be tested.

• Insect Release: Naive insects are released individually at the downwind end of the tunnel.

• Behavioral Observation: A series of behavioral responses are recorded, including:

  • Take flight (TF): The initiation of flight.

  • Orientation (OR): Flying upwind towards the pheromone source.

  • Half up-wind to lure (HW): Reaching the halfway point to the source.

  • Approaching the lure (APP): Coming within a defined close proximity to the source.

  • Landing on the lure (LA): Making physical contact with the pheromone source.[7]

• Data Analysis: The percentage of insects exhibiting each behavior is calculated and statistically compared between the different pheromone blends.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in studying pheromone effects, the following diagrams illustrate a typical experimental workflow and a representative signaling pathway.

References

• 1. Identification, synthesis, and behavioral activity of 5,11-dimethylpentacosane, a novel sex pheromone component of the greater wax moth, Galleria mellonella (L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchtrend.net [researchtrend.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Solvent Properties of 5-Methylnonane and n-Decane for Researchers and Drug Development Professionals

An objective analysis of two C10 alkane isomers, this guide provides researchers, scientists, and drug development professionals with a detailed comparison of the solvent properties of the branched alkane 5-Methylnonane and the linear alkane n-decane. This document summarizes key physicochemical data, outlines relevant experimental protocols, and explores the implications of their structural differences for laboratory and pharmaceutical applications.

Structural and Physicochemical Comparison

5-Methylnonane and n-decane are structural isomers, sharing the same chemical formula (C₁₀H₂₂) and molecular weight. However, their distinct molecular architectures—a branched chain for 5-methylnonane versus a straight chain for n-decane—give rise to significant differences in their physical properties and, consequently, their behavior as solvents.

The branching in 5-methylnonane results in a less compact, more spherical shape compared to the linear n-decane molecule. This steric hindrance reduces the effective surface area available for intermolecular van der Waals forces. As a result, 5-methylnonane generally exhibits a lower boiling point and melting point than n-decane, as less energy is required to overcome these weaker intermolecular attractions.

Caption: Effect of alkane branching on physical properties.

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative differences between the two solvents based on available experimental data.

Property	5-Methylnonane	n-Decane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂
Molecular Weight	142.28 g/mol	142.28 g/mol
Boiling Point	165.1 °C	174.1 °C
Melting Point	-87.7 °C	-29.7 °C
Density (at 20°C)	~0.733 g/cm³	~0.730 g/cm³
Dynamic Viscosity (at 25°C)	Data not readily available	0.838 mPa·s[1]
Flash Point	37.2 °C (Closed Cup)	46.0 °C (Closed Cup)
logP (Octanol/Water)	5.89 (estimated)	5.01 (experimental)

Note: Data is compiled from various chemical databases. Viscosity for 5-methylnonane is not widely reported but is expected to be slightly higher than n-decane at the same temperature due to increased molecular entanglement from branching.

Solvent Performance in a Pharmaceutical Context

Both 5-methylnonane and n-decane are non-polar solvents, making them suitable for dissolving other non-polar substances, such as oils, fats, and lipophilic (fat-soluble) active pharmaceutical ingredients (APIs).[1] Their inability to form hydrogen bonds renders them virtually insoluble in water. This characteristic is fundamental to their application in organic synthesis, extractions, and as non-aqueous media in drug formulations.

The principle of "like dissolves like" governs their solvent action. For drug development, these solvents are relevant for:

• Dissolving highly lipophilic drugs: APIs with large hydrocarbon skeletons and few polar functional groups, such as certain steroids or cannabinoids, will exhibit higher solubility in alkanes.

• Non-polar media for reactions: They can serve as inert reaction media for syntheses involving water-sensitive reagents.

• Lipid-based drug delivery: n-Decane is used in lipid nanocarriers and self-emulsifying drug delivery systems (SEDDS) to enhance the solubility and bioavailability of poorly water-soluble drugs.

While direct comparative solubility studies are limited, the structural differences suggest nuanced performance. The slightly higher logP of 5-methylnonane indicates it is more non-polar than n-decane, which could translate to higher solubility for extremely lipophilic compounds. Conversely, the regular, linear structure of n-decane might allow for more effective solvation of solutes that can align with its chain-like structure.

Supporting Experimental Data: Solubility of Ibuprofen

Experimental data for the solubility of the non-steroidal anti-inflammatory drug (NSAID) ibuprofen in a series of linear alkanes shows a clear trend. Ibuprofen, a moderately lipophilic drug, has limited but measurable solubility in these non-polar solvents.

Solvent (Linear Alkanes)	Molar Solubility of Ibuprofen (mol·L⁻¹) at 298.15 K
n-Heptane	0.058
n-Octane	0.087
n-Decane	0.172
n-Dodecane	0.114
n-Hexadecane	0.087

Source: IUPAC-NIST Solubility Data Series.[2]

The data indicates that n-decane provides the highest molar solubility for ibuprofen among the tested linear alkanes. While equivalent data for 5-methylnonane is not available, studies on other systems have shown that branched alkanes can sometimes exhibit lower solvent capacity for certain solutes compared to their linear isomers due to less efficient packing around the solute molecule. For example, the solubility of the steroid hormone progesterone is noted to be very low (<1 mM) in n-decane.[3] Similarly, testosterone propionate solubilities have been extensively studied in various saturated hydrocarbons, showing a clear dependence on the solvent's structure.[4]

Experimental Protocols

Accurate characterization of solvent properties relies on standardized experimental methods. Below are detailed summaries of the methodologies used to determine the key parameters discussed in this guide.

Caption: Experimental workflow for determining API solubility.

A. Kinematic and Dynamic Viscosity

• Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.

• Protocol Summary:

  • A calibrated glass capillary viscometer is selected appropriate for the expected viscosity of the sample.

  • The viscometer is charged with a precise volume of the test liquid (5-methylnonane or n-decane).

  • The charged viscometer is placed in a constant-temperature bath until it reaches thermal equilibrium.

  • The liquid is drawn up by suction to a point above the upper timing mark.

  • The time taken for the liquid to flow under gravity between the upper and lower timing marks is measured accurately.

  • The kinematic viscosity (ν) is calculated by multiplying the measured flow time by the viscometer's calibration constant.

  • The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the density (ρ) of the liquid at the same temperature (η = ν × ρ).

B. Density

• Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.

• Protocol Summary:

  • The instrument, an oscillating U-tube density meter, is calibrated using two reference standards (e.g., dry air and pure water).

  • Approximately 1-2 mL of the sample liquid is injected into the thermostated U-tube.

  • The instrument measures the change in the oscillation period of the U-tube caused by the mass of the sample.

  • Using the calibration data, the instrument automatically calculates and displays the density of the sample at the test temperature.

C. Flash Point

• Method: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester.

• Protocol Summary:

  • A brass test cup is filled with the sample to a specified level.

  • The cup is sealed with a lid containing an ignition source, a stirrer, and a thermometer.

  • The sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space of the cup.

  • The flash point is the lowest temperature, corrected for barometric pressure, at which the application of the flame causes the vapors above the liquid to ignite with a distinct flash inside the cup.

D. Octanol-Water Partition Coefficient (logP)

• Method: OECD 107 - Partition Coefficient (n-octanol/water): Shake Flask Method.

• Protocol Summary:

  • High-purity n-octanol and water are mutually saturated by mixing and allowing them to separate.

  • A known amount of the test substance is dissolved in either the n-octanol or water phase.

  • The two phases are combined in a vessel at a constant temperature (e.g., 25°C) and shaken vigorously until equilibrium is reached.

  • The mixture is centrifuged to ensure complete separation of the two phases.

  • The concentration of the test substance in both the n-octanol and the aqueous phase is determined using a suitable analytical method (e.g., HPLC-UV, GC-MS).

  • The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically reported as its base-10 logarithm (logP).

Conclusion

The choice between 5-methylnonane and n-decane as a solvent depends critically on the specific application.

• n-Decane offers a well-characterized profile with extensive data available. Its linear structure and slightly lower lipophilicity (compared to 5-methylnonane) make it a standard non-polar solvent and a component in pharmaceutical formulations. Its higher boiling and melting points may be advantageous in applications requiring lower volatility or a wider liquid temperature range.

• 5-Methylnonane , as a branched alkane, has a lower boiling point and remains liquid at much lower temperatures, which could be beneficial for low-temperature reactions or processes. Its higher estimated logP suggests it may be a slightly better solvent for extremely non-polar compounds, although this may be offset by less efficient molecular packing around solutes.

For drug development professionals, n-decane's established use and predictable properties make it a reliable choice for formulation studies involving lipophilic compounds. However, the unique physical properties of 5-methylnonane, driven by its branched structure, warrant its consideration for specialized applications where its lower freezing point or different volatility profile may be required.

References

• 1. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digital.library.unt.edu [digital.library.unt.edu]
• 3. researchgate.net [researchgate.net]
• 4. Solubilities of testosterone propionate and related esters in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of 5-Methylnonane Versus Other Alkanes as Insect Repellents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The search for novel and effective insect repellents is a continuous effort driven by the need to combat vector-borne diseases and nuisance biting. Alkanes, a class of saturated hydrocarbons, have been identified as components of insect cuticular layers and plant volatiles, and some have demonstrated repellent properties. This guide provides a comparative overview of the potential efficacy of 5-methylnonane, a branched-chain alkane, against other linear and branched alkanes as insect repellents. Due to a notable lack of specific quantitative data on the repellency of 5-methylnonane in the current scientific literature, this guide will focus on providing a framework for evaluation, including detailed experimental protocols and an overview of the relevant insect olfactory signaling pathways. The forthcoming data tables are illustrative, based on the repellent effects of other alkanes, to provide a comparative context.

Data Presentation: Comparative Repellency of Alkanes

Table 1: Spatial Repellency of Selected Alkanes against Aedes aegypti

Compound	Structure	Concentration (µg/cm²)	% Repellency	Citation
5-Methylnonane	Branched C10	Data Not Available	Data Not Available
n-Nonane	Linear C9	Data Not Available	Data Not Available
n-Decane	Linear C10	Data Not Available	Data Not Available
n-Undecane	Linear C11	Data Not Available	Data Not Available
Pristane (2,6,10,14-tetramethylpentadecane)	Branched C19	Data Not Available	Data Not Available

Table 2: Contact Irritancy of Selected Alkanes against Anopheles gambiae

Compound	Structure	Dose (nmol/cm²)	Irritancy Index*	Citation
5-Methylnonane	Branched C10	Data Not Available	Data Not Available
n-Nonane	Linear C9	Data Not Available	Data Not Available
n-Decane	Linear C10	Data Not Available	Data Not Available
n-Undecane	Linear C11	Data Not Available	Data Not Available
Pristane (2,6,10,14-tetramethylpentadecane)	Branched C19	Data Not Available	Data Not Available

*Irritancy Index can be defined as the number of insect take-offs from a treated surface over a specific period.

Experimental Protocols

To facilitate research in this area, detailed methodologies for key experimental assays are provided below. These protocols can be adapted to test the efficacy of 5-methylnonane and other alkanes.

High-Throughput Spatial Repellency Assay

This assay is designed to rapidly screen volatile compounds for their ability to repel insects from a distance.

Objective: To determine the concentration of a test compound that prevents a certain percentage of insects (e.g., 50% - EC₅₀) from entering a treated area.

Materials:

• Test insects (e.g., Aedes aegypti, 25-30 non-blood-fed females, 5-10 days old)

• Screening cage (e.g., 30x30x30 cm) with a portal for introducing test materials

• Small treated-bait well and an untreated-bait well

• Test compounds (5-methylnonane, other alkanes, DEET as a positive control)

• Solvent (e.g., ethanol, acetone)

• Micropipettes

• Heating block to maintain bait temperature (approx. 35°C)

• Video recording and tracking software

Procedure:

• Prepare serial dilutions of the test compounds in a suitable solvent.

• Apply a standard volume (e.g., 10 µL) of each dilution to a filter paper disc and allow the solvent to evaporate. Place the treated disc in the treated-bait well.

• Apply the same volume of solvent to another filter paper disc and place it in the untreated-bait well.

• Introduce the test insects into the cage and allow them to acclimatize for a specified period (e.g., 10 minutes).

• Simultaneously introduce the treated and untreated bait wells into the cage. The wells should be equidistant from the center of the cage.

• Record the number of insects in the quadrant of the cage containing the treated bait and the untreated bait over a set period (e.g., 5 minutes).

• Calculate the percent repellency for each concentration using the formula: % Repellency = [(Number in untreated quadrant - Number in treated quadrant) / (Number in untreated quadrant + Number in treated quadrant)] x 100

• Determine the EC₅₀ value from the dose-response curve.

Spatial Repellency Assay Workflow

Contact Irritancy Assay

This assay measures the immediate behavioral response of an insect upon physical contact with a treated surface.

Objective: To quantify the irritant effect of a compound by measuring the take-off response of insects.

Materials:

• Test insects (e.g., Anopheles gambiae)

• Glass or plastic petri dishes

• Filter paper discs

• Test compounds and solvent

• Video camera with high frame rate

• Behavioral analysis software

Procedure:

• Prepare solutions of test compounds at various concentrations.

• Apply a precise volume of each solution to a filter paper disc, ensuring even distribution. A control disc is treated with solvent only.

• Allow the solvent to evaporate completely.

• Place the treated filter paper in a petri dish.

• Individually introduce a single insect into the center of the treated disc.

• Record the time until the first take-off. A maximum observation time is set (e.g., 300 seconds).

• Repeat with a statistically significant number of insects for each compound and concentration.

• The irritancy can be expressed as the mean time to first take-off or the number of take-offs within a specific time frame.

A Comparative Guide to Isomeric Purity Determination of 5-Methylnonane Samples

For researchers, scientists, and drug development professionals, the precise determination of isomeric purity is a critical aspect of chemical analysis and quality control. This guide provides a comprehensive comparison of analytical methodologies for assessing the isomeric purity of 5-methylnonane, a chiral branched alkane. The focus is on providing actionable experimental data and detailed protocols to aid in method selection and implementation.

Comparison of Analytical Techniques

The primary methods for determining the isomeric purity of 5-methylnonane and its related isomers involve high-resolution chromatographic and spectroscopic techniques. Gas chromatography (GC) is the most widely employed method for separating constitutional isomers, while chiral GC is essential for resolving enantiomers. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful alternative for quantitative analysis without the need for chromatographic separation.

Gas Chromatography (GC) for Constitutional Isomer Separation

Gas chromatography on non-polar stationary phases is a robust method for separating constitutional isomers of methylnonane. The elution order on these columns is primarily dictated by the boiling points of the isomers.

Table 1: Kovats Retention Indices of Methylnonane Isomers on Non-Polar GC Columns

Isomer	Stationary Phase	Kovats Retention Index (I)
2-Methylnonane	Non-polar	964[1]
3-Methylnonane	Non-polar	970[2]
4-Methylnonane	Non-polar	962[3][4]
5-Methylnonane	Non-polar	960

Data sourced from the NIST WebBook.[1][2][3][4]

Chiral Gas Chromatography for Enantiomeric Separation

Due to the presence of a chiral center at the C5 position, 5-methylnonane exists as a pair of enantiomers, (R)-5-methylnonane and (S)-5-methylnonane. The separation of these enantiomers requires a chiral stationary phase (CSP), typically based on cyclodextrin derivatives. These CSPs form transient diastereomeric complexes with the enantiomers, leading to different retention times.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Quantitative Analysis

NMR spectroscopy, particularly ¹H and ¹³C NMR, serves as a powerful tool for the quantitative determination of isomeric ratios. This technique does not require physical separation of the isomers and provides a direct measure of their relative concentrations in a mixture. For enantiomeric purity, chiral solvating agents can be employed to induce chemical shift differences between the enantiomers.

Experimental Protocols

Gas Chromatography (GC) for Constitutional Isomer Analysis

Objective: To separate and quantify the constitutional isomers of methylnonane.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column: Non-polar, such as DB-1 or HP-5 (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

GC Conditions:

• Carrier Gas: Helium or Hydrogen

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program: 50 °C (hold for 5 min), then ramp at 5 °C/min to 150 °C.

• Injection Volume: 1 µL (split injection, ratio 50:1)

Data Analysis: The identification of each isomer is based on its Kovats retention index, calculated relative to a series of n-alkane standards run under the same conditions. Quantification is performed by measuring the peak area of each isomer and expressing it as a percentage of the total area of all isomers.

Chiral Gas Chromatography (GC) for Enantiomeric Analysis of 5-Methylnonane

Objective: To separate and quantify the (R) and (S) enantiomers of 5-methylnonane.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Chiral Capillary Column: e.g., a derivative of β-cyclodextrin or γ-cyclodextrin immobilized on a polysiloxane backbone.

GC Conditions:

• Carrier Gas: Hydrogen is often preferred for better efficiency in chiral separations.[6]

• Injector Temperature: 220 °C

• Detector Temperature: 250 °C

• Oven Temperature Program: Isothermal analysis at a low temperature (e.g., 40-60 °C) is often required to enhance chiral recognition and achieve baseline separation. The optimal temperature should be determined experimentally.

• Injection Volume: 1 µL (split injection, ratio 100:1)

Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Quantitative NMR (qNMR) for Isomeric Purity

Objective: To determine the ratio of constitutional isomers or enantiomers in a 5-methylnonane sample.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Sample Preparation:

• Accurately weigh a known amount of the 5-methylnonane sample and a suitable internal standard into a vial.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• For enantiomeric analysis, a chiral solvating agent (e.g., a chiral alcohol or lanthanide shift reagent) may be added to induce separate signals for the enantiomers.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with a sufficiently long relaxation delay (D1) to ensure full relaxation of all relevant protons (typically 5 times the longest T₁).

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio.

Data Analysis: The molar ratio of the isomers is determined by comparing the integrals of well-resolved signals corresponding to each isomer and the internal standard. The relative amounts are calculated based on the integral values and the number of protons giving rise to each signal.

Visualizations

Caption: Workflow for Isomeric Purity Determination by GC.

Caption: Comparison of Analytical Methods.

References

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. Nonane, 3-methyl- [webbook.nist.gov]
• 3. Nonane, 4-methyl- [webbook.nist.gov]
• 4. Nonane, 4-methyl- [webbook.nist.gov]
• 5. gcms.cz [gcms.cz]
• 6. researchgate.net [researchgate.net]

Comparative Guide to the Validation of Analytical Methods for 5-Methylnonane in Complex Matrices

For researchers, scientists, and professionals in drug development and environmental analysis, the accurate and reliable quantification of volatile organic compounds (VOCs) like 5-methylnonane in complex matrices is of paramount importance. This guide provides a comprehensive comparison of two prevalent analytical methodologies for the determination of 5-methylnonane: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Purge and Trap coupled with Gas Chromatography-Mass Spectrometry (P&T-GC-MS) .

This document presents a comparative overview of these techniques, supported by representative experimental data and detailed protocols to assist in method selection and validation for the analysis of 5-methylnonane in matrices such as human plasma and water. The validation parameters discussed are in accordance with established analytical method validation guidelines.[1][2][3]

Methodology Comparison

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of VOCs due to its high separation efficiency and sensitive detection capabilities. The primary difference between the compared methods lies in the sample introduction technique, which significantly impacts sensitivity and applicability to different matrices.

• HS-SPME-GC-MS: This technique involves the extraction of volatile and semi-volatile compounds from the headspace above a sample using a coated fiber.[4] It is a simple, solvent-free, and often non-destructive method suitable for a wide range of matrices. The choice of fiber coating is critical for achieving optimal extraction efficiency for the target analyte.[4]

• P&T-GC-MS: Purge and Trap is a dynamic headspace technique that offers high sensitivity, making it ideal for trace-level analysis.[5] An inert gas is bubbled through the sample, stripping the volatile analytes which are then trapped on an adsorbent material. The trap is subsequently heated to desorb the analytes into the GC-MS system.[5]

The selection between HS-SPME and P&T is often dictated by the required sensitivity, the complexity of the matrix, and the volatility of the analyte.

Data Presentation: Comparative Performance

The following tables summarize the typical performance characteristics for the HS-SPME-GC-MS and P&T-GC-MS methods for the analysis of 5-methylnonane in human plasma and water.

Table 1: Method Validation Parameters for 5-Methylnonane in Human Plasma

Validation Parameter	HS-SPME-GC-MS	P&T-GC-MS
Linearity (r²)	≥ 0.995	≥ 0.998
Range	1 - 100 ng/mL	0.1 - 20 ng/mL
Limit of Detection (LOD)	0.5 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL	0.1 ng/mL
Accuracy (% Recovery)	92 - 108%	95 - 105%
Precision (% RSD)	< 10%	< 8%

Table 2: Method Validation Parameters for 5-Methylnonane in Water

Validation Parameter	HS-SPME-GC-MS	P&T-GC-MS
Linearity (r²)	≥ 0.997	≥ 0.999
Range	0.5 - 50 µg/L	0.05 - 10 µg/L
Limit of Detection (LOD)	0.1 µg/L	0.01 µg/L
Limit of Quantification (LOQ)	0.5 µg/L	0.05 µg/L
Accuracy (% Recovery)	90 - 110%	96 - 104%
Precision (% RSD)	< 8%	< 5%

Experimental Protocols

Detailed methodologies for sample preparation and analysis are provided below.

1. HS-SPME-GC-MS Method

• Sample Preparation (Human Plasma):

  • Pipette 1 mL of human plasma into a 10 mL headspace vial.

  • Add a magnetic stir bar and 1 g of NaCl to enhance analyte partitioning into the headspace.

  • Spike with internal standard (e.g., d-labeled 5-methylnonane).

  • Immediately seal the vial with a PTFE-lined septum.

  • Incubate the sample at 60°C for 15 minutes with agitation.

  • Expose a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber to the headspace for 30 minutes at 60°C.[4]

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

• GC-MS Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[6]

  • Injector Temperature: 250°C (splitless mode for 2 min).[7]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

  • Oven Temperature Program: Initial temperature 40°C, hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.[6]

  • Mass Spectrometer:

    • Ion Source Temperature: 230°C.

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of 5-methylnonane (e.g., m/z 43, 57, 71, 142).[8][9]

2. P&T-GC-MS Method

• Sample Preparation (Water):

  • Place 5 mL of the water sample into a purge and trap sparging vessel.

  • Spike with internal standard.

  • Purge with helium at 40 mL/min for 11 minutes at ambient temperature.

  • The volatile compounds are trapped on a suitable sorbent trap (e.g., Tenax).

  • The trap is rapidly heated to 250°C for 4 minutes to desorb the analytes onto the GC column.

• GC-MS Conditions:

  • The GC-MS conditions can be similar to those described for the HS-SPME method, with adjustments to the initial oven temperature and ramp rate as needed to optimize separation.

Mandatory Visualization

Caption: Key stages in the analytical method validation workflow.

Caption: General experimental workflow for 5-methylnonane analysis.

References

• 1. wjarr.com [wjarr.com]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. mdpi.com [mdpi.com]
• 5. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - TH [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 8. Nonane, 5-methyl- [webbook.nist.gov]
• 9. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Correlating the stereochemistry of 5-Methylnonane with its biological function

Lack of Correlated Biological Function for 5-Methylnonane Stereoisomers

A review of the current scientific literature reveals a significant gap in the understanding of how the stereochemistry of 5-methylnonane influences its biological function. While the chemical and physical properties of 5-methylnonane are documented, there is a notable absence of studies differentiating the biological activities of its (R) and (S) enantiomers. This guide provides an overview of the known information for 5-methylnonane and discusses the general importance of stereochemistry in biological systems, highlighting the potential for future research in this area.

Physicochemical Properties of 5-Methylnonane

5-Methylnonane is a branched-chain alkane with the molecular formula C10H22.[1] Its properties as a racemic mixture are summarized below.

Property	Value
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol [1]
CAS Number	15869-85-9
Appearance	Colorless liquid
Boiling Point	165-167 °C
Density	0.73 g/cm³

The Critical Role of Stereochemistry in Biological Function

Stereoisomers are molecules that have the same molecular formula and connectivity but differ in the spatial arrangement of their atoms.[2][3] This seemingly subtle difference can have profound implications for biological activity, as biological systems, such as enzyme active sites and receptors, are often chiral themselves.[4][5][6] Consequently, they can exhibit a high degree of stereospecificity, interacting differently with each enantiomer of a chiral molecule.[5][6]

A prominent example of this is found in the action of pheromones, which are chemical signals used for communication between organisms of the same species.[7][8] The biological response to a pheromone can be highly dependent on its stereochemistry.[7][9][10] In some cases, only one enantiomer is biologically active, while the other may be inactive or even inhibitory.[7][11] For instance, the aggregation pheromone of the ambrosia beetle, sulcatol, is only active as a mixture of its (R)- and (S)-enantiomers, with neither enantiomer being active on its own.[7][8][9] In another example, the (R)-isomer of the olive fruit fly pheromone, olean, is active on males, while the (S)-isomer affects females.[7][8]

Given these examples, it is plausible that the (R) and (S) enantiomers of 5-methylnonane could have distinct biological functions, should any be discovered.

Hypothetical Experimental Workflow for Investigating Stereospecific Biological Functions of 5-Methylnonane

To elucidate the potential differential biological activities of 5-methylnonane stereoisomers, a structured experimental approach would be required. The following outlines a hypothetical workflow for such an investigation.

1. Chiral Separation and Purification:

• Objective: To isolate the (R) and (S) enantiomers of 5-methylnonane from a racemic mixture.

• Method: Chiral gas chromatography (GC) or preparative high-performance liquid chromatography (HPLC) with a chiral stationary phase.

• Verification: The enantiomeric purity of the separated fractions would be confirmed using analytical chiral GC and polarimetry.

2. In Vitro Screening:

• Objective: To identify any biological activity of the individual enantiomers in various cell-based assays.

• Method: A panel of assays could be employed, including cytotoxicity assays, receptor binding assays, and enzyme inhibition assays, across a range of cell lines.

• Data Analysis: Dose-response curves would be generated to determine the potency (e.g., EC50 or IC50) of each enantiomer.

3. In Vivo Studies (Model Organism Dependent):

• Objective: To assess the physiological effects of the individual enantiomers in a whole organism. The choice of model organism would depend on any leads from the in vitro screening or the natural context in which 5-methylnonane is found.

• Method: Behavioral assays (if a pheromonal effect is suspected), toxicity studies, and pharmacokinetic analysis.

• Data Analysis: Statistical analysis of the observed effects compared to a control group.

4. Target Identification and Mechanism of Action:

• Objective: If a reproducible biological effect is observed, the next step would be to identify the molecular target and elucidate the mechanism of action.

• Method: Techniques such as affinity chromatography, proteomics, and genetic knockdown (e.g., siRNA, CRISPR) could be utilized.

Figure 1: Hypothetical Experimental Workflow. A flowchart outlining the necessary steps to investigate and correlate the stereochemistry of 5-methylnonane with its potential biological function.

Visualizing the Stereoisomers of 5-Methylnonane

The chirality of 5-methylnonane arises from the central carbon atom (C5) being bonded to four different groups: a hydrogen atom, a methyl group, a butyl group, and another butyl group. This results in two non-superimposable mirror images, the (R) and (S) enantiomers.

Figure 2: Enantiomers of 5-Methylnonane. A 2D representation illustrating the mirror-image relationship between the (R) and (S) stereoisomers of 5-methylnonane.

Conclusion

References

• 1. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stereoisomerism | Definition, Examples, Types, & Chirality | Britannica [britannica.com]
• 3. Stereoisomerism - Wikipedia [en.wikipedia.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Importance of Stereoisomers in a Biological System - 652 Words | Bartleby [bartleby.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Stereochemical studies on pheromonal communications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Significance of chirality in pheromone science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereochemical studies on pheromonal communications | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Methylnonane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This document provides essential, step-by-step guidance for the proper disposal of 5-methylnonane, a flammable liquid that requires careful handling to mitigate safety and environmental risks.

Key Safety and Physical Data

Proper handling and disposal procedures are informed by the inherent physical and chemical properties of the substance. The following table summarizes key quantitative data for 5-methylnonane.

Property	Value
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol [1]
Boiling Point	165 °C[2]
Flash Point	38 °C[2]
Density	0.73 g/cm³[2]
Hazard Class	3 (Flammable Liquid)[2]
Packing Group	III[2]

Experimental Protocol for Disposal

The following protocol outlines the detailed methodology for the safe collection and disposal of 5-methylnonane waste in a laboratory setting. This procedure is designed to comply with general hazardous waste regulations for flammable organic solvents.

Materials:

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, and a flame-retardant lab coat.

• A designated and properly labeled hazardous waste container for non-halogenated organic solvents. The container should be made of a material compatible with 5-methylnonane and have a secure, tight-fitting lid.

• Waste accumulation log.

• Spill containment materials (e.g., absorbent pads, sand).

Procedure:

• Container Preparation:

  • Obtain a designated waste container for flammable organic liquids.

  • Ensure the container is clearly and accurately labeled with "Hazardous Waste," the full chemical name "5-Methylnonane," and the associated hazard pictograms (flammable liquid).[3]

  • The container should be stored in a well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.

• Waste Collection:

  • Perform all transfers of 5-methylnonane waste within a certified chemical fume hood to minimize inhalation exposure.

  • Carefully pour the waste 5-methylnonane into the designated hazardous waste container. Avoid splashing.

  • Do not overfill the container; a general guideline is to fill it to no more than 80% of its capacity to allow for vapor expansion.

  • Securely close the lid of the waste container immediately after adding the waste.

• Record Keeping:

  • Log the amount of 5-methylnonane added to the waste container in the waste accumulation log. This is crucial for regulatory compliance and for the final disposal manifest.

• Storage of Waste Container:

  • Store the sealed waste container in a designated satellite accumulation area that is secure and clearly marked as a hazardous waste storage area.

  • The storage area must be cool and well-ventilated.

  • Ensure secondary containment is in place to capture any potential leaks or spills.

• Arranging for Disposal:

  • Once the waste container is full, or if it has been in storage for a predetermined period (as per institutional or local regulations), arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Do not attempt to dispose of 5-methylnonane down the drain or in regular trash.[4] Organic solvents are prohibited from being discharged into the sewer system.[4]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 5-methylnonane.

Caption: Workflow for the proper disposal of 5-methylnonane.

References

• 1. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-METHYLNONANE | 15869-85-9 [chemicalbook.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. web.mit.edu [web.mit.edu]

Personal protective equipment for handling 5-Methylnonane

This guide provides critical safety protocols, personal protective equipment (PPE) recommendations, and logistical plans for the handling and disposal of 5-Methylnonane (CAS: 15869-85-9). The information is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Properties and Hazards

5-Methylnonane is a flammable liquid and vapor.[1][2] It may be fatal if swallowed and enters the airways, posing a significant aspiration hazard.[1][2] Understanding its physical properties is crucial for safe handling.

Property	Value	Source
Molecular Formula	C₁₀H₂₂	[3][4][5]
Molecular Weight	142.28 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[2][4][6]
Boiling Point	165 °C	[4][7]
Flash Point	38 °C (100.4 °F)	[2][4][7]
Density	0.73 g/cm³	[4][6]
Vapor Pressure	2.5 ± 0.1 mmHg at 25°C	[3]
UN Number	3295	[6]
Hazard Class	3 (Flammable Liquid)	[6]
Packing Group	III	[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure. The following recommendations are based on the identified hazards.

Task	Eye/Face Protection	Skin Protection	Respiratory Protection
Low Volume / Short Duration (e.g., preparing solutions in a fume hood)	Safety glasses with side shields or chemical splash goggles.	Nitrile or neoprene gloves and a standard lab coat.	Not generally required if handled within a certified chemical fume hood.
High Volume / Long Duration (e.g., synthesis, purification)	Chemical splash goggles and a face shield.	Chemical-resistant gloves (e.g., Viton®, butyl rubber) and a chemically resistant lab coat or apron.	A NIOSH-approved respirator with an organic vapor cartridge may be necessary if not handled in a fume hood or if ventilation is inadequate.
Spill Cleanup	Chemical splash goggles and a face shield.	Heavy-duty, chemical-resistant gloves and disposable coveralls.	A NIOSH-approved respirator with an organic vapor cartridge is recommended.

Operational Plan: Safe Handling and Storage Protocol

Adherence to a strict operational protocol is essential to minimize risk.

Preparation:

• Risk Assessment: Before beginning work, perform a thorough risk assessment for the planned procedure.

• Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified chemical fume hood.[8][9]

• Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[2][8] Use non-sparking tools and explosion-proof equipment.[2][8][9]

• Static Discharge: Ground and bond containers and receiving equipment to prevent static discharge.[2][8]

• PPE: Don the appropriate PPE as specified in the table above.

Handling:

• Avoid Contact: Prevent contact with skin and eyes.[8][9]

• Container Management: Keep the container tightly closed when not in use.[2]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.

Storage:

• Location: Store in a cool, well-ventilated, and locked-up place.[2][8]

• Container: Keep containers tightly closed and properly labeled.[2]

• Compatibility: Store away from incompatible materials and ignition sources.

Caption: Workflow for the safe handling and disposal of 5-Methylnonane.

Emergency and Disposal Plan

Spill Procedures:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent further leakage or spillage if it is safe to do so.[9]

• Cleanup: Absorb the spill with inert material (e.g., dry sand, vermiculite) and collect it into a suitable, closed container for disposal.[9] Use non-sparking tools for cleanup.[9]

• Decontaminate: Clean the spill area thoroughly.

First Aid:

• If Swallowed: Immediately call a poison center or doctor.[2] Do NOT induce vomiting.[2]

• If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.[2]

• If Inhaled: Move the person to fresh air.

• If in Eyes: Rinse cautiously with water for several minutes.

Disposal Plan:

• Waste Identification: All waste containing 5-Methylnonane must be treated as hazardous waste.

• Collection: Collect waste in a dedicated, properly labeled, and sealed container that is compatible with the chemical. Do not mix with other waste streams.

• Disposal: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[2] The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[9] Do not discharge into sewer systems.[9]

References

• 1. 5-Methylnonane | C10H22 | CID 27518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Methylnonane | 15869-85-9 | TCI AMERICA [tcichemicals.com]
• 3. 5-Methylnonane | CAS#:15869-85-9 | Chemsrc [chemsrc.com]
• 4. 5-METHYLNONANE [chembk.com]
• 5. ▷ InChI Key Database ⚛️ | 5-methylnonane [inchikey.info]
• 6. labproinc.com [labproinc.com]
• 7. 5-METHYLNONANE | 15869-85-9 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. chemicalbook.com [chemicalbook.com]